1-(2-bromoethyl)-1H-pyrazole

• CAS: 119291-22-4

Core Science & Biosynthesis

Technical Whitepaper: 1-(2-Bromoethyl)-1H-Pyrazole

Optimization, Reactivity, and Application in Medicinal Chemistry

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole is a specialized bifunctional building block characterized by a pyrazole nitrogen heterocycle linked to a reactive alkyl bromide "warhead." Unlike simple alkyl halides, the proximity of the pyrazole ring influences the electrophilicity of the ethyl linker and introduces specific stability challenges, notably the risk of elimination to 1-vinylpyrazole.

This guide moves beyond standard datasheet parameters to address the practical challenges of synthesizing and handling this compound. It focuses on maximizing mono-alkylation selectivity during synthesis and utilizing the molecule as a robust "linker" in the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras).

Chemical Identity & Physiochemical Profile[1]

Table 1: Technical Datasheet

Parameter	Specification	Notes
CAS Number	119291-22-4	Primary identifier.
IUPAC Name	1-(2-Bromoethyl)pyrazole
Molecular Formula
Molecular Weight	175.03 g/mol
Appearance	Colorless to pale yellow liquid	Darkens upon storage (oxidation/polymerization).
Boiling Point	80–82 °C @ 2 Torr	High vacuum required for purification.
Density	~1.55 g/cm³	Significantly denser than water.
Solubility	DCM, THF, Acetonitrile	Immiscible with water; hydrolyzes slowly.
Stability	Temperature Sensitive	Store at 2–8°C. Prone to elimination (vinyl pyrazole).

Synthetic Routes & Process Optimization

The synthesis of 1-(2-bromoethyl)-1H-pyrazole presents a classic statistical challenge: preventing the formation of the bis-alkylated byproduct, 1,2-bis(pyrazol-1-yl)ethane. Two primary routes exist, each with distinct advantages depending on the scale and purity requirements.

3.1 Comparative Synthetic Strategy

Figure 1: Decision tree for synthetic route selection. Route A is cost-effective for bulk; Route B avoids bis-alkylation.

3.2 Recommended Protocol: Phase Transfer Catalysis (Route A)

Rationale: While Route B (via alcohol) is cleaner, Route A is faster and uses cheaper reagents. The key to success is the Phase Transfer Catalysis (PTC) method combined with a massive excess of the alkylating agent to suppress dimerization.

Reagents:

• 1H-Pyrazole (1.0 eq)[1][2][3]

• 1,2-Dibromoethane (5.0 – 8.0 eq) [CRITICAL]

• Tetrabutylammonium bromide (TBAB) (0.05 eq)

• 50% NaOH (aq) or Solid KOH (finely ground)

Step-by-Step Methodology:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring is often insufficient for the biphasic interface) and a reflux condenser.

• Solvent/Reagent Charge: Charge the flask with 1,2-dibromoethane . It serves as both the reagent and the solvent. This high dilution factor is the primary mechanism to prevent the pyrazole anion from attacking a newly formed product molecule.

• Catalyst Addition: Add TBAB.

• Base Addition: Add the base (50% NaOH) dropwise at 0°C.

• Reaction: Add Pyrazole in portions. Warm to room temperature and stir vigorously. Monitor via TLC (System: Hexane/EtOAc 3:1). The product spot (

  ) should appear; the bis-alkylated impurity stays at the baseline or has very low .

• Workup: Decant the organic layer. Wash with water (2x) and brine (1x). Dry over anhydrous

  .

• Purification (The "Self-Validating" Step):

  • First, distill off the excess 1,2-dibromoethane under reduced pressure (recycle this).

  • Vacuum Distillation: Distill the residue at high vacuum (2 Torr). Collect the fraction boiling at 80-82°C.

  • Validation: Check NMR.[4][5] The triplet at

    ppm ( ) and ppm ( ) must be distinct.

Reactivity & Mechanistic Considerations

The 2-bromoethyl side chain is a "spring-loaded" electrophile. The adjacent nitrogen lone pair does not participate in resonance delocalization into the ethyl chain, but the inductive effect of the pyrazole ring makes the

-hydrogens acidic, increasing the risk of elimination.

4.1 Reaction Pathways[6]

Figure 2: Reactivity profile. Path 1 is desired; Path 2 and 3 must be suppressed by avoiding strong bases and heat during storage.

4.2 Troubleshooting Common Failures

• Problem: Low yield during coupling with amines.

  • Cause: Formation of 1-vinylpyrazole via E2 elimination.

  • Solution: Use non-nucleophilic bases (e.g., DIPEA) sparingly, or switch to

    in Acetone/DMF at lower temperatures (40°C). Avoid NaH.

• Problem: Solid precipitate forms in the bottle over months.

  • Cause: Auto-quaternization (Path 3 in diagram).

  • Solution: Store at -20°C. Re-distill before critical use.

Applications in Drug Discovery[8]

1-(2-Bromoethyl)-1H-pyrazole serves as a crucial "linker" motif in medicinal chemistry, particularly for:

• Fragment-Based Drug Design (FBDD): It introduces the pyrazole moiety—a privileged scaffold found in drugs like Celecoxib and Sildenafil—at a specific distance from a core pharmacophore.

• Kinase Inhibitors: The ethyl spacer allows the pyrazole to reach into specific hydrophobic pockets (e.g., the ATP binding site) while maintaining flexibility.

• PROTAC Linkers: The bromoethyl group is reacted with long-chain amines or piperazines to create the "linker" region of a PROTAC, connecting an E3 ligase ligand to a protein of interest (POI) ligand.

Example Workflow:

Scaffold-NH + Br-CH2-CH2-Pyrazole

Scaffold-N-CH2-CH2-Pyrazole

Safety & Handling (E-E-A-T)

• Genotoxicity Warning: As an alkylating agent, this compound is potentially genotoxic and mutagenic. It can alkylate DNA bases.

• Handling: Always handle in a fume hood. Double-glove (Nitrile) is recommended.

• Neutralization: Spills should be treated with a dilute solution of ammonia or ethanolamine to quench the alkyl bromide before disposal.

References

• ChemicalBook. (2023). 1-(2-Bromoethyl)-1H-pyrazole Properties and CAS Data. Retrieved from

• PubChem. (2023). Compound Summary: 1-(2-bromoethyl)-1H-pyrazole (CID 642215). National Library of Medicine. Retrieved from

• El-Saghier, A. M., & Mohamed, S. K. (2014).[6] Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques. Journal of Chemistry. Retrieved from

• BenchChem. (2025).[7] Application Notes for Pyrazole Alkylation Protocols. Retrieved from

• Santa Cruz Biotechnology. (2023). 1-(2-bromoethyl)-1H-pyrazole Product Datasheet. Retrieved from [8]

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Technical Guide: 1-(2-Bromoethyl)-1H-pyrazole

This guide details the physicochemical properties, synthesis, and analytical characterization of 1-(2-bromoethyl)-1H-pyrazole , a critical alkylating agent and building block in medicinal chemistry.[1]

Core Physicochemical & Synthetic Profile

Executive Summary 1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional heterocyclic intermediate used primarily as a "linker" module in drug discovery.[1] It enables the introduction of the pyrazole pharmacophore—a privileged scaffold in kinase inhibitors and anti-inflammatory agents—into larger molecular architectures via nucleophilic substitution at the bromoethyl tail.

Physicochemical Profile

The molecular weight of 1-(2-bromoethyl)-1H-pyrazole is 175.03 g/mol .[1][2] Due to the presence of a single bromine atom, the compound exhibits a characteristic isotopic signature in mass spectrometry, splitting the molecular ion signal into two nearly equal peaks (

and ).

Key Data Table

Property	Value	Notes
Molecular Weight	175.03 g/mol	Average mass
Monoisotopic Mass	173.98 (79Br) / 175.98 (81Br)	~1:1 intensity ratio
Molecular Formula	C H BrN
CAS Number	119291-22-4
Physical State	Colorless to pale yellow liquid/oil	May solidify at low temps
Boiling Point	80–82 °C @ 2 Torr	Vacuum distillation required
Density	~1.55 g/cm³	Estimated
Solubility	Soluble in DCM, CHCl , DMSO, MeOH	Hydrophobic linker

Synthesis Protocol: N-Alkylation Strategy

The synthesis involves the nucleophilic substitution (

) of 1H-pyrazole on 1,2-dibromoethane.[1] A critical challenge in this reaction is preventing the formation of the dimer, 1,2-di(1H-pyrazol-1-yl)ethane , where both bromine atoms are displaced by pyrazole units.[1]

Reaction Logic & Control

To ensure mono-alkylation, 1,2-dibromoethane is used in large excess (typically 3–5 equivalents).[1] This statistical bias ensures that a pyrazolate anion is far more likely to encounter a fresh dibromide molecule than a mono-alkylated product.[1]

Step-by-Step Methodology

Reagents:

• 1H-Pyrazole (1.0 eq)[1][2]

• 1,2-Dibromoethane (4.0 eq)[1]

• Base: Sodium Hydride (NaH, 60% in oil, 1.2 eq) OR Potassium Carbonate (K

  CO , 2.0 eq)

• Solvent: Anhydrous DMF or Acetonitrile (MeCN)

Protocol:

• Activation: In a flame-dried flask under nitrogen, dissolve 1H-pyrazole in anhydrous MeCN.

• Deprotonation: Add K

  CO (or NaH at 0°C) and stir for 30 minutes to generate the pyrazolate anion.

• Addition: Add 1,2-dibromoethane (4.0 eq) rapidly. Crucial: Do not add dropwise; high local concentration of electrophile is desired.

• Reflux: Heat the mixture to reflux (80°C) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate to remove MeCN and excess 1,2-dibromoethane (recoverable by distillation).[1]

• Purification: The residue is often an oil. Purify via vacuum distillation (bp ~80°C @ 2 mmHg) or flash column chromatography (SiO

  , eluting with Hexane/EtOAc gradient) to isolate the mono-alkylated product from traces of the dimer.

Reaction Workflow Diagram

Caption: Kinetic pathway favoring mono-alkylation via excess electrophile stoichiometry.[1]

Analytical Characterization

Verifying the identity of 1-(2-bromoethyl)-1H-pyrazole requires confirming the integrity of the ethyl chain and the presence of the bromine atom.[1]

Mass Spectrometry (MS)

The most distinct feature is the isotopic pattern caused by Bromine (79Br and 81Br natural abundance is ~50:50).

• M+ peak: ~174/176 amu.

• Pattern: A "doublet" of equal intensity separated by 2 mass units.

• Fragmentation: Loss of Br (M-79/81) leads to a cation at m/z ~95 (ethyl-pyrazole).[1]

Nuclear Magnetic Resonance (1H NMR)

The symmetry of the pyrazole ring is broken upon N-alkylation. The ethyl chain appears as two distinct triplets.

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
Pyrazole H-3	7.50 – 7.60	Doublet (d)	1H	Deshielded, adjacent to N2.[1]
Pyrazole H-5	7.40 – 7.55	Doublet (d)	1H	Deshielded, adjacent to N1 (alkylated).[1]
Pyrazole H-4	6.20 – 6.30	Triplet/dd	1H	Shielded, beta-position.[1]
N-CH	4.40 – 4.55	Triplet (t)	2H	Deshielded by Nitrogen.[1]
CH -Br	3.70 – 3.85	Triplet (t)	2H	Deshielded by Bromine.[1]

Note: Shifts are approximate (CDCl

) and depend on concentration. The N-CH is always downfield of the CH -Br due to the higher electronegativity of Nitrogen in the aromatic ring context.[1]

Spectral Logic Diagram

Caption: 1H NMR assignment logic correlating structural environments to chemical shift regions.

Applications in Drug Discovery

1-(2-Bromoethyl)-1H-pyrazole serves as a strategic "warhead" or linker in medicinal chemistry.[1]

• Fragment-Based Drug Design (FBDD): It is used to append a pyrazole ring—a bioisostere for imidazole or phenol—to a core scaffold.[1] The pyrazole nitrogen (N2) can act as a hydrogen bond acceptor in kinase hinge regions.

• Synthesis of Pyrazolyl-Ethylamines: Displacement of the bromine with amines (e.g., piperazine, morpholine) yields ethyl-linked pyrazole amines, common motifs in GPCR ligands (e.g., Dopamine or Serotonin receptor antagonists).

• Covalent Probes: While less common than acrylamides, bromoethyl groups can serve as mild electrophiles for cysteine tagging in proteomic profiling, though usually converted to more reactive species first.

Safety & Handling

• Hazard Class: Alkylating Agent.

• GHS Classification: Skin Irritant (H315), Eye Irritant (H319).

• Specific Risk: As a bromo-ethyl derivative, it is a potential lachrymator and mutagen.[1] It can alkylate DNA bases.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to prevent homolytic cleavage of the C-Br bond (browning).

References

• PubChem. "1-(2-bromoethyl)-1H-pyrazole Compound Summary."[1][2] National Library of Medicine. [Link]

• Elguero, J. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II, Elsevier, 1996.

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An In-depth Technical Guide to 1-(2-bromoethyl)-1H-pyrazole: Synthesis, Reactivity, and Applications

This guide provides a comprehensive overview of 1-(2-bromoethyl)-1H-pyrazole, a versatile heterocyclic building block crucial for research and development, particularly in the pharmaceutical and agrochemical sectors. We will delve into its chemical and physical properties, explore robust synthetic methodologies, analyze its reactivity, and highlight its applications as a key intermediate in the synthesis of complex molecules.

Part 1: Core Chemical and Physical Properties

1-(2-bromoethyl)-1H-pyrazole is a solid at room temperature, valued for the reactive bromoethyl group attached to the stable pyrazole ring. This bifunctional nature is the cornerstone of its utility in organic synthesis.

Identification and Structure

• IUPAC Name: 1-(2-bromoethyl)pyrazole[1]

• CAS Number: 119291-22-4[2]

• Molecular Formula: C₅H₇BrN₂[2]

• Molecular Weight: 175.03 g/mol [2]

• Canonical SMILES: C1=CN(N=C1)CCBr

• InChI Key: PFSTUXCXMBDZRM-UHFFFAOYSA-N

Table 1: Physicochemical Properties

Property	Value	Source(s)
Physical Form	Solid
Boiling Point	80-82 °C (at 2 Torr)	[3]
Density	1.55 g/cm³	[3]
Refractive Index	1.584	[3]

Spectroscopic Profile

Spectroscopic data is essential for the unambiguous identification and quality control of 1-(2-bromoethyl)-1H-pyrazole.

¹H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the pyrazole ring and the bromoethyl side chain. The protons on the pyrazole ring typically appear as distinct multiplets in the aromatic region, while the ethyl group protons present as two triplets, with the methylene group adjacent to the bromine atom shifted further downfield due to the halogen's electron-withdrawing effect.

¹³C NMR Spectroscopy: The carbon NMR spectrum shows five distinct signals corresponding to the unique carbon atoms in the molecule. The chemical shifts of the pyrazole ring carbons are characteristic of the heterocyclic system, and the two carbons of the ethyl chain are found in the aliphatic region.[1] The carbon atom bonded to the bromine is significantly deshielded.

Part 2: Synthesis and Mechanistic Considerations

The most common and direct method for synthesizing 1-(2-bromoethyl)-1H-pyrazole is the N-alkylation of pyrazole with an excess of 1,2-dibromoethane. The choice of reaction conditions is critical to ensure high yield and regioselectivity.

Causality in Synthetic Strategy: The N-Alkylation of Pyrazole

The pyrazole ring contains two nitrogen atoms, but only the pyrrole-like nitrogen (N1) bears a proton and is readily deprotonated to form a nucleophilic pyrazolide anion.[4] This anion then attacks the electrophilic carbon of 1,2-dibromoethane in a standard nucleophilic substitution (SN2) reaction.

A significant challenge in this synthesis is preventing dialkylation, where a second pyrazole molecule reacts with the bromoethyl group of the desired product. Using a large excess of 1,2-dibromoethane, which also serves as the solvent, is a field-proven strategy to favor the mono-alkylation product.

The Role of Phase-Transfer Catalysis (PTC)

To improve reaction efficiency and yield, phase-transfer catalysis (PTC) is often employed.[5][6] This technique is particularly effective when using an inorganic base like potassium carbonate or sodium hydroxide, which are poorly soluble in the organic reaction medium. A phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), facilitates the transfer of the pyrazolide anion from the solid or aqueous phase into the organic phase where the 1,2-dibromoethane is present.[7] This dramatically accelerates the reaction rate and often allows for milder reaction conditions.[5][8]

Validated Experimental Protocol: PTC Synthesis

The following protocol is a self-validating system for the synthesis of 1-(2-bromoethyl)-1H-pyrazole.

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add pyrazole (1.0 eq), potassium carbonate (K₂CO₃, 2.0 eq), and tetrabutylammonium bromide (TBAB, 0.1 eq).

• Reagent Addition: Add a significant excess of 1,2-dibromoethane (10-20 eq), which will also serve as the solvent.

• Reaction: Heat the mixture to reflux (approximately 80-90°C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting pyrazole is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of an organic solvent like dichloromethane or ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to remove the excess 1,2-dibromoethane. The resulting crude product can be purified by vacuum distillation or column chromatography on silica gel to yield the pure 1-(2-bromoethyl)-1H-pyrazole.[3]

Part 3: Chemical Reactivity and Synthetic Utility

The synthetic value of 1-(2-bromoethyl)-1H-pyrazole lies in the reactivity of the C-Br bond. The bromoethyl group acts as a versatile electrophilic handle, allowing for the introduction of the pyrazole moiety into various molecular scaffolds through nucleophilic substitution reactions.

Key Transformations

• Amination: Reaction with primary or secondary amines yields N-substituted 2-(1H-pyrazol-1-yl)ethanamines. These are common structural motifs in pharmacologically active compounds.

• Azide Substitution: Treatment with sodium azide produces 1-(2-azidoethyl)-1H-pyrazole, a precursor for the synthesis of triazoles via "click chemistry" or for reduction to the corresponding primary amine.

• Thioether Formation: Thiols react to form thioethers, introducing a flexible linker with a sulfur atom.

• Elimination Reactions: In the presence of a strong, non-nucleophilic base, elimination of HBr can occur to form 1-vinylpyrazole.[9] This reaction opens up pathways involving the vinyl group, such as polymerization or Michael additions.

Part 4: Applications in Drug Discovery and Materials Science

The pyrazole ring is considered a "privileged scaffold" in medicinal chemistry.[10] Its presence is found in numerous blockbuster drugs due to its favorable pharmacological properties, metabolic stability, and ability to participate in hydrogen bonding as both a donor and acceptor.[10][11]

1-(2-bromoethyl)-1H-pyrazole serves as a key building block for installing the pyrazole-ethyl pharmacophore. This moiety is frequently used as a flexible linker to connect the pyrazole ring, which may be targeting a specific binding pocket in a protein, to another part of the molecule designed to modulate properties like solubility or cell permeability. The versatility of this intermediate allows medicinal chemists to rapidly generate libraries of compounds for structure-activity relationship (SAR) studies.[12] Its derivatives are investigated for a wide array of therapeutic targets, including anti-inflammatory, anticancer, and antimicrobial agents.[4][13]

Part 5: Safety and Handling

From a safety perspective, 1-(2-bromoethyl)-1H-pyrazole is classified as a hazardous substance.

• GHS Hazard Statements: It is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1]

• Personal Protective Equipment (PPE): When handling this compound, it is imperative to use appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

• Storage: The compound should be stored in a tightly sealed container in a cool, dry place.[14] It is classified under storage class 11 for combustible solids.

References

• Baraghenna, M., et al. (2025). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. ResearchGate. Available at: [Link]

• ChemistryViews. (2024). Phase-Transfer Catalysis for the Alkylation of Pyrazolones. ChemistryViews. Available at: [Link]

• Wang, Y., et al. (2024). Catalytic Enantioselective Propargylation of Pyrazolones by Amide-Based Phase-Transfer Catalysts. Organic Letters, 26(35), 7318-7323. Available at: [Link]

• Khalil, A. Kh., et al. (2014). Phase-Transfer Catalyzed Alkylation and Cycloalkylation of 3-Substituted-1H-pyrazol-2-in-5-ones in the Absence or Presence of Carbon Disulfide. ResearchGate. Available at: [Link]

• 1-(2-bromoethyl)-1H-pyrazole. PubChem. Available at: [Link]

• Schultz, E. E., & Thomson, R. J. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. Available at: [Link]

• 4-Bromo-1-(2-chloroethyl)-1H-pyrazole Properties. U.S. Environmental Protection Agency. Available at: [Link]

• Martins, M. A. P., et al. (2018). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 23(10), 2465. Available at: [Link]

• Ferfra, S., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 27(1), 134. Available at: [Link]

• Shrestha, S. (2020). Studies on synthesis of pyrazole from dibromo and hydrazine compounds. eGrove, University of Mississippi. Available at: [Link]

• Jimeno, M. L., et al. (1998). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Available at: [Link]

• The Versatility of Pyrazoles: Applications in Drug Discovery and Beyond. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. Available at: [Link]

• Singh, V., et al. (2023). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society, 100(10), 101150. Available at: [Link]

• (2025). Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. ResearchGate. Available at: [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. Available at: [Link]

• Pyrazole structure highlighting the nucleophilic and electrophilic... ResearchGate. Available at: [Link]

• Pyrazole. PubChem. Available at: [Link]

• Wang, Y., et al. (2013). Ethyl 1-(2-bromoethyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 1), o118. Available at: [Link]

• Ferfra, S., et al. (2022). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

• Alkorta, I., & Elguero, J. (2012). Reactivity of pyrazaboles towards nitrogen nucleophiles, amines, and pyrazoles. ResearchGate. Available at: [Link]

• Sharma, V., et al. (2019). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, 131(70). Available at: [Link]

• 1H-NMR spectrum of pyrazole. ResearchGate. Available at: [Link]

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An In-depth Technical Guide to the Safe Handling of 1-(2-bromoethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 1-(2-bromoethyl)-1H-pyrazole. As a versatile reagent in synthetic chemistry and a key building block in the development of novel pharmaceuticals, a thorough understanding of its properties and associated hazards is paramount for ensuring laboratory safety and experimental integrity. This document is structured to provide not just procedural steps, but the scientific rationale behind them, empowering researchers to work with this compound confidently and safely.

Hazard Identification and Risk Assessment

1-(2-bromoethyl)-1H-pyrazole (CAS No. 119291-22-4) is a reactive chemical intermediate that presents several potential hazards.[1][2] A comprehensive risk assessment should be conducted before any new experimental protocol involving this compound is initiated.

1.1. GHS Classification and Hazards

Globally Harmonized System (GHS) classifications indicate that 1-(2-bromoethyl)-1H-pyrazole is an irritant.[1][2] The primary hazards associated with this compound are:

• Skin Corrosion/Irritation: Causes skin irritation.[2][3][4] Some sources indicate it may cause severe skin burns.[5]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation and may lead to severe damage, including blindness.[2][3][4][6]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3][4][6]

• Acute Oral Toxicity: May be harmful if swallowed.[3][4][7]

1.2. Physical and Chemical Properties Relevant to Safety

A summary of the key physical and chemical properties of 1-(2-bromoethyl)-1H-pyrazole is provided in the table below. Understanding these properties is crucial for safe handling and storage.

Property	Value	Source
Molecular Formula	C5H7BrN2	[1][2]
Molecular Weight	175.03 g/mol	[1][2]
Appearance	Colorless to light yellow liquid or solid	[1]
Boiling Point	80-82 °C at 2 Torr	[1]
Storage Temperature	2-8°C	[1]

Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict safe handling procedures is the cornerstone of mitigating the risks associated with 1-(2-bromoethyl)-1H-pyrazole. The following protocols are designed to create a self-validating system of safety, where each step is a critical control point.

2.1. Engineering Controls: The First Line of Defense

The primary engineering control for handling 1-(2-bromoethyl)-1H-pyrazole is the mandatory use of a certified chemical fume hood.[6] This is non-negotiable and serves several critical functions:

• Containment of Vapors and Aerosols: The compound's potential to cause respiratory irritation necessitates its handling in a well-ventilated area to prevent inhalation of any fumes or aerosols that may be generated.[3][6]

• Protection from Splashes: The sash of the fume hood provides a physical barrier against accidental splashes, which is particularly important given the severe eye and skin hazards.

An emergency eyewash station and safety shower must be readily accessible in the immediate work area.[8]

2.2. Personal Protective Equipment (PPE): Essential Individual Protection

The following PPE is mandatory when handling 1-(2-bromoethyl)-1H-pyrazole:

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. A face shield should be worn in conjunction with goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.[3][6][9]

• Skin Protection:

  • Gloves: Chemically resistant gloves are required. Nitrile gloves are a common choice, but it is crucial to consult a glove compatibility chart for the specific type of glove and its breakthrough time. Always inspect gloves for any signs of degradation or perforation before use and dispose of them immediately after handling the compound.[3][6]

  • Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

• Respiratory Protection: While working in a fume hood should provide adequate respiratory protection, a NIOSH-approved respirator may be necessary for certain situations, such as cleaning up a large spill. The need for respiratory protection should be determined by a formal risk assessment.

Experimental Workflow: A Step-by-Step Guide to Safe Practice

The following is a generalized, step-by-step protocol for handling 1-(2-bromoethyl)-1H-pyrazole in a laboratory setting. The causality behind each step is explained to reinforce the principles of a self-validating safety system.

3.1. Preparation and Pre-Experiment Checks

• Protocol Review: Before entering the lab, thoroughly review the experimental protocol. Identify the specific quantities of 1-(2-bromoethyl)-1H-pyrazole to be used and the points in the procedure where it will be handled.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a current certification.

• PPE Donning: Put on all required PPE before entering the designated work area.

• Material and Equipment Assembly: Gather all necessary glassware, reagents, and equipment and place them inside the fume hood. This minimizes the need to move in and out of the containment area during the experiment.

3.2. Handling and Dispensing

• Inert Atmosphere: The safety data sheet recommends storing the compound under an inert atmosphere.[6] While this is primarily for stability, it is good practice to handle the compound under an inert gas (e.g., nitrogen or argon) if the reaction is sensitive to air or moisture, or if the compound will be heated.

• Dispensing:

  • If the compound is a liquid, use a syringe or a calibrated pipette to transfer the required amount.

  • If it is a solid, use a clean, designated spatula.

• Container Sealing: Immediately after dispensing, securely close the container of 1-(2-bromoethyl)-1H-pyrazole.[6][8]

• Cleaning: Decontaminate any surfaces that may have come into contact with the compound using an appropriate solvent and then wipe them down with a soap and water solution. Dispose of the cleaning materials as hazardous waste.

3.3. Post-Experiment Procedures

• Quenching and Work-up: Carefully quench the reaction mixture according to the established protocol. Be aware of any potential exothermic reactions.

• Waste Segregation: Segregate all waste containing 1-(2-bromoethyl)-1H-pyrazole or its byproducts into a clearly labeled hazardous waste container.[6]

• Decontamination: Thoroughly clean all glassware and equipment that came into contact with the compound. The initial rinse should be collected as hazardous waste.[10]

• PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of gloves and any other disposable PPE as hazardous waste. Wash hands and forearms thoroughly with soap and water after removing PPE.[3][8]

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

4.1. Storage

• Store 1-(2-bromoethyl)-1H-pyrazole in a tightly closed container in a dry, cool, and well-ventilated area.[6][9]

• The recommended storage temperature is 2-8°C.[1]

• Store under an inert atmosphere.[6]

• Keep it in a designated corrosives area, away from incompatible materials such as strong oxidizing agents.[6][8]

• Ensure the container is clearly labeled with the chemical name, date received, and any relevant hazard warnings.

4.2. Disposal

• All waste containing 1-(2-bromoethyl)-1H-pyrazole must be disposed of as hazardous waste.[6]

• Follow all local, state, and federal regulations for hazardous waste disposal.[11]

• Do not dispose of this chemical down the drain.[9]

• Empty containers should be triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste, before being discarded.[10]

Emergency Procedures: Preparedness and Response

In the event of an emergency, a swift and informed response is crucial.

5.1. Spills

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Alert: Notify your supervisor and the appropriate safety personnel.

• Contain: If the spill is small and you are trained to do so, contain the spill using an appropriate absorbent material (e.g., vermiculite or sand).

• Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a sealed container for hazardous waste disposal. Decontaminate the spill area.

5.2. First Aid

Immediate medical attention is required for any exposure.[6]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[6][12]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[6][12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[6]

Synthesis and Reactivity Considerations

1-(2-bromoethyl)-1H-pyrazole is a valuable synthetic intermediate. Its reactivity is primarily centered around the bromoethyl group, which is susceptible to nucleophilic substitution reactions.[13] This allows for the introduction of the pyrazole moiety into a wide range of molecules. It can be synthesized through the alkylation of pyrazole with 1,2-dibromoethane.[14]

It is also a precursor for the synthesis of 1-vinylpyrazoles through dehydrohalogenation.[15] Researchers should be aware that some pyrazole derivatives have been studied for a wide range of biological activities, including anti-inflammatory and anticancer properties.[16] The toxicological properties of many novel pyrazole-containing compounds are not fully characterized, warranting a cautious approach. Some studies have noted that certain pyrazoles can form carcinogenic nitrosamines under specific conditions.[17]

Visualization of Safe Handling Workflow

The following diagram illustrates the key stages of a safe handling workflow for 1-(2-bromoethyl)-1H-pyrazole.

Sources

• 1. 1-(2-BROMO-ETHYL)-1H-PYRAZOLE CAS#: 119291-22-4 [m.chemicalbook.com]
• 2. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. fishersci.com [fishersci.com]
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• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. EHSO Manual 2025-2026 - Hazardous Waste [labman.ouhsc.edu]
• 12. file.bldpharm.com [file.bldpharm.com]
• 13. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Chronic toxicity of pyrazolones: the problem of nitrosation - PubMed [pubmed.ncbi.nlm.nih.gov]

1-(2-Bromoethyl)-1H-pyrazole: Reactivity Profile & Synthetic Utility

Topic: 1-(2-bromoethyl)-1H-pyrazole reactivity profile Content Type: Technical Guide

Executive Technical Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) acts as a specialized "linker-donor" in medicinal chemistry.[1][2] It serves as a bifunctional building block, providing a masked ethyl-pyrazole motif commonly found in kinase inhibitors (e.g., JAK, Aurora kinase ligands) and GPCR modulators.

Its reactivity is defined by the competition between nucleophilic substitution (

) —the desired pathway—and -elimination (E2) , which generates the often-undesired 1-vinylpyrazole byproduct.[1][2] Successful utilization requires precise control over basicity, solvent polarity, and temperature to favor substitution over elimination.

Physicochemical Profile

Property	Data	Critical Note
Molecular Weight	175.03 g/mol	Suitable for fragment-based drug design (FBDD).[1][2]
Appearance	Colorless to light yellow liquid/low-melting solid	Darkens upon oxidation or HBr release.[1][2]
Boiling Point	80–82 °C (2 Torr)	Distillable under high vacuum; thermal instability >100 °C.
Solubility	DCM, THF, DMF, DMSO	Hydrolytically unstable in hot aqueous base.
Storage	2–8 °C, Inert Atmosphere	Vesicant. Hygroscopic.[2] Store over activated molecular sieves.[1][2]

Reactivity Landscape

The molecule possesses two distinct reactive centers: the alkyl bromide (electrophilic) and the pyrazole ring (aromatic/weakly basic).

Core Reactivity Pathways

The following diagram illustrates the divergent pathways available to 1-(2-bromoethyl)-1H-pyrazole (

) in the presence of nucleophiles and bases.

Figure 1: Divergent reactivity pathways. The green path represents the desired synthetic utility, while red and gray paths indicate degradation mechanisms.

The Elimination Challenge (E2)

The 2-bromoethyl chain is highly susceptible to

-elimination because the resulting 1-vinylpyrazole is a conjugated system.[1][2]

• Trigger: Strong, bulky bases (e.g.,

  -BuOK, NaH) or high temperatures (>80 °C).

• Consequence: Loss of the ethyl linker; formation of a polymerizable vinyl species.

• Mitigation: Use weak inorganic bases (

  , ) or organic bases with low basicity/nucleophilicity ratios (e.g., DIPEA) in polar aprotic solvents.

Self-Quaternization

While less rapid than elimination, the pyrazole N2 nitrogen is weakly nucleophilic.[2] Upon prolonged storage (neat), intermolecular attack can occur, displacing bromide and forming pyrazolium oligomers.

• Indicator: The liquid becomes viscous and turns orange/brown.[2]

• Prevention: Store diluted in DCM or at -20 °C.

Synthetic Protocols

Protocol A: N-Alkylation of Secondary Amines (General Procedure)

Target: Synthesis of tertiary amines containing the pyrazole-ethyl moiety.[1]

Rationale: Amines are good nucleophiles but can also act as bases.[1][2] To prevent elimination, we use Acetonitrile (MeCN) as a solvent (stabilizes the transition state) and Potassium Carbonate (

) as a mild base. Sodium Iodide (NaI) is added to catalyze the reaction via the Finkelstein reaction (generating the more reactive alkyl iodide in situ).

Materials:

• Secondary Amine (1.0 equiv)[1][2][3]

• 1-(2-bromoethyl)-1H-pyrazole (1.1 equiv)[1][2]

• (anhydrous, 2.0 equiv)

• NaI (0.1 equiv - Catalyst)[1][2]

• MeCN (0.2 M concentration)[1][2]

Step-by-Step:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, suspend the secondary amine and

  in anhydrous MeCN under atmosphere.

• Activation: Add NaI (10 mol%) and stir for 5 minutes at room temperature.

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole dropwise via syringe.

• Reaction: Heat the mixture to 60 °C (oil bath). Monitor by TLC/LC-MS.

  • Note: Do not reflux vigorously; excessive heat promotes elimination.[1][2]

  • Time: Typically 4–12 hours.[1][2]

• Workup: Cool to RT. Filter off solids (

  /KBr).[2] Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in DCM, wash with water and brine. Dry over

  .[1][2] Purify via flash column chromatography (typically MeOH/DCM gradients).[2]

Protocol B: O-Alkylation of Phenols (Ether Synthesis)

Target: Synthesis of aryl-pyrazole ethers (common in kinase inhibitors).[1][2]

Rationale: Phenoxides are harder nucleophiles.[1][2] DMF is required to solubilize the phenoxide.[2] Cesium Carbonate (

) is preferred over due to the "cesium effect" (higher solubility and "naked" anion reactivity), allowing milder temperatures.

Materials:

• Phenol derivative (1.0 equiv)[1][2]

• 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv)[1][2]

• (1.5 equiv)[1][2]

• DMF (anhydrous, 0.3 M)

Step-by-Step:

• Deprotonation: Dissolve the phenol in anhydrous DMF. Add

  and stir at RT for 15 minutes to generate the phenoxide.

• Coupling: Add 1-(2-bromoethyl)-1H-pyrazole in one portion.

• Reaction: Stir at 50–60 °C .

  • Critical Control: If the phenol is electron-deficient (slow reaction), add KI (0.5 equiv) rather than increasing temperature above 70 °C.[2]

• Quench: Pour the reaction mixture into ice-water (5x volume).

• Extraction: Extract with EtOAc (3x). Back-wash combined organics with LiCl (5% aq) to remove DMF.[1][2]

• Purification: Silica gel chromatography (Hexanes/EtOAc).

Mechanistic Logic & Troubleshooting

The "Finkelstein" Advantage

The C-Br bond is moderately reactive.[1][2] In reactions with steric hindrance or poor nucleophiles, the addition of catalytic iodide (

) is crucial.

• Mechanism:

• Benefit: The resulting alkyl iodide is ~100x more reactive toward

  displacement than the bromide, allowing the reaction to proceed at lower temperatures, thereby suppressing the E2 elimination pathway.

Solvent Effects Table

Solvent	Dielectric Constant	Suitability	Recommendation
DMF	36.7	High	Excellent for O-alkylation; promotes .[1][2]
MeCN	37.5	High	Best for N-alkylation; easy workup.[1][2]
THF	7.5	Low	Too slow; requires higher temps (risk of E2).[2]
Acetone	20.7	Medium	Good for Finkelstein conditions (NaI soluble).[1][2]

Safety & Handling

• Vesicant Hazard: Like many alkylating agents (e.g., nitrogen mustards), 1-(2-bromoethyl)-1H-pyrazole can alkylate DNA/proteins.[1][2] It is a potent skin and eye irritant and potentially mutagenic.[1][2] Double-gloving (Nitrile) and fume hood use are mandatory. [1][2]

• Neutralization: Spills should be treated with dilute ammonia or 10% aqueous sodium thiosulfate to quench the alkyl bromide.[2]

References

• National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary for CID 642215, 1-(2-Bromoethyl)-1H-pyrazole. Retrieved from [Link][1][2]

• Silva, V. L. M., & Silva, A. M. S. (2022).[2] Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(19), 6327. (Discusses elimination byproducts). Retrieved from [Link][1][2]

• Ansari, A., et al. (2017).[2][4] Pyrazole: An emerging privileged scaffold in drug discovery. Bioorganic & Medicinal Chemistry, 25(1), 1-18.[2] (Contextualizes the use of pyrazole linkers in kinase inhibitors). Retrieved from [Link]

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• 2. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility & Stability Profile of 1-(2-bromoethyl)-1H-pyrazole

Topic: 1-(2-bromoethyl)-1H-pyrazole Solubility & Handling Profile Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Analytical Scientists[1]

[1]

Executive Summary

1-(2-bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional heterocyclic building block used primarily as an alkylating agent in medicinal chemistry.[1][2] It serves as a critical intermediate for introducing the N-ethylpyrazole motif into bioactive scaffolds.[1]

While often treated as a standard organic halide, this compound exhibits dynamic physicochemical behavior —specifically a propensity for intramolecular cyclization (auto-quaternization) that is heavily solvent-dependent.[1] This guide provides a definitive solubility landscape and stability-focused handling protocols to prevent sample degradation during storage and synthesis.

Physicochemical Profile

Understanding the fundamental physical state of the material is a prerequisite for accurate solubility assessment.

Property	Value / Description
CAS (Free Base)	119291-22-4
CAS (HBr Salt)	1955531-53-9
Molecular Weight	175.03 g/mol
Physical State	Colorless to light yellow liquid (Free Base)
Boiling Point	80–82 °C (at 2 Torr)
LogP (Predicted)	~0.3 – 0.6 (Moderate Lipophilicity)
Density	~1.55 g/mL

Critical Note: Commercial suppliers may provide this compound as a hydrobromide salt (solid) or a free base (liquid). The solubility profiles differ radically between these forms. This guide focuses on the free base liquid , which is the active alkylating species.

Solubility Landscape

The solubility of 1-(2-bromoethyl)-1H-pyrazole is governed by the competition between its polar pyrazole ring and the lipophilic ethyl bromide chain.[1] It generally follows "like dissolves like" but with specific caveats regarding stability in nucleophilic solvents.

Quantitative Solubility Matrix

Solvent Class	Solvent	Solubility Rating	Stability Risk	Comments
Chlorinated	Dichloromethane (DCM)	Miscible	Low	Preferred for extraction and short-term storage.[1]
Chlorinated	Chloroform ( )	Miscible	Low	Standard NMR solvent.
Polar Aprotic	DMSO	Miscible	Moderate	Good for stock solutions; risk of cyclization upon heating.
Polar Aprotic	DMF / Acetonitrile	Miscible	Moderate	Standard reaction solvents.
Polar Protic	Methanol / Ethanol	Miscible	High	Risk of solvolysis (ethanolysis) over time or with heat.
Aqueous	Water	Low / Immiscible	High	Forms an emulsion; slow hydrolysis to alcohol.
Hydrocarbon	Hexanes / Heptane	Low (<10 mg/mL)	Low	Useful for washing away non-polar impurities.

The Stability-Solubility Paradox

While the compound is soluble in polar aprotic solvents (DMSO, DMF), these solvents stabilize the transition state for intramolecular cyclization .

• Mechanism: The pyridine-like nitrogen (N2) of the pyrazole ring acts as a nucleophile, attacking the carbon bearing the bromine.

• Result: Formation of the bicyclic salt 2,6-dibromo-1H,2H,3H-pyrazolo[1,2-a]pyrazol-4-ium , which precipitates as a solid or gums up the reaction.[1]

Visualizing Degradation Pathways

The following diagram illustrates the competing fates of 1-(2-bromoethyl)-1H-pyrazole based on solvent environment.

Figure 1: Solvent-dependent stability pathways. Avoid heating in neat polar solvents to prevent auto-quaternization.[1]

Operational Protocols

Preparation of Stock Solutions (Assay/Screening)

Objective: Prepare a stable 100 mM stock solution for biological screening or analytical standards.

• Solvent Choice: Anhydrous DMSO is preferred over alcohols to prevent solvolysis.

• Procedure:

  • Weigh the liquid (Density 1.55 g/mL) directly into a tared amber vial.

  • Calculation: For 10 mL of 100 mM stock, weigh 175 mg (approx. 113 µL).

  • Add dry DMSO and vortex.

• Storage: Store at -20°C .

  • Warning: Do not store at room temperature for >24 hours. The high dielectric constant of DMSO promotes the cyclization described in Figure 1.

Reaction Workup (Synthesis)

Objective: Isolate the unreacted alkylating agent or product from a reaction mixture.

• Quench: Dilute the reaction mixture (typically DMF or ACN) with 5 volumes of water or brine .

• Extraction:

  • The compound will partition into the organic phase.

  • Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .

  • Note: DCM is superior (higher solubility).

• Wash: Wash the organic layer 2x with water to remove DMF/DMSO.

• Drying: Dry over anhydrous

  . Avoid if the product is acid-sensitive (though this compound is generally robust to mild acid).

Solvent Selection Decision Tree

Figure 2: Logical flow for selecting the appropriate solvent based on experimental intent.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Elguero, J. (1984).Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry.

Sources

• 1. 119291-22-4|1-(2-Bromoethyl)pyrazole|BLD Pharm [bldpharm.com]
• 2. 1-(2-BROMO-ETHYL)-1H-PYRAZOLE CAS#: 119291-22-4 [m.chemicalbook.com]

Introduction: The Strategic Importance of 1-(2-bromoethyl)-1H-pyrazole

An In-depth Technical Guide to the Synthesis and Mechanistic Formation of 1-(2-bromoethyl)-1H-pyrazole

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis of 1-(2-bromoethyl)-1H-pyrazole, a critical building block in modern medicinal chemistry. We will delve into the core reaction mechanism, provide a field-proven experimental protocol, and discuss the critical parameters that ensure a successful and reproducible synthesis.

The pyrazole nucleus is a cornerstone in pharmaceutical development, present in a wide array of therapeutic agents due to its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] 1-(2-bromoethyl)-1H-pyrazole serves as a highly versatile intermediate, providing a reactive handle for introducing the pyrazole scaffold into more complex molecular architectures.[3] The bromoethyl group is an excellent electrophile for subsequent nucleophilic substitution reactions, allowing for the facile linkage of the pyrazole ring to amines, thiols, or other nucleophiles to generate extensive libraries of potential drug candidates.[4] Understanding its formation is therefore fundamental for chemists engaged in lead optimization and the development of novel therapeutics.

The Core Mechanism: N-Alkylation via Nucleophilic Substitution

The formation of 1-(2-bromoethyl)-1H-pyrazole from pyrazole and 1,2-dibromoethane is a classic example of N-alkylation, proceeding through a bimolecular nucleophilic substitution (SN2) mechanism. The reaction's success hinges on enhancing the nucleophilicity of the pyrazole ring.

Activation of the Nucleophile: The Role of the Base

Pyrazole itself is a weak base and a modest nucleophile.[2] To initiate the reaction, a base is required to deprotonate the N-H of the pyrazole ring, forming the highly nucleophilic pyrazolide anion. A common and effective choice for this is a moderately strong, non-nucleophilic inorganic base like potassium carbonate (K₂CO₃).[4]

Causality of Choice : Potassium carbonate is advantageous because it is inexpensive, easy to handle, and sufficiently basic to deprotonate pyrazole (pKa ≈ 14.2 in DMSO) without introducing competing nucleophiles or overly harsh conditions that could lead to side reactions. The resulting pyrazolide anion is a significantly more potent nucleophile due to its negative charge and localized electron density on the nitrogen atoms.

The SN2 Reaction Pathway

Once formed, the pyrazolide anion attacks one of the electrophilic methylene carbons of 1,2-dibromoethane. This concerted, single-step SN2 reaction involves the backside attack of the nucleophilic nitrogen on the carbon atom bearing a bromine atom, which acts as the leaving group.

The use of a significant excess of 1,2-dibromoethane is a critical experimental parameter. This strategy leverages Le Châtelier's principle to favor the desired mono-alkylation product and statistically minimize the potential for a second alkylation event, where the newly formed 1-(2-bromoethyl)-1H-pyrazole could act as a nucleophile itself, leading to the formation of a dimeric, bridged impurity.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. a2bchem.com [a2bchem.com]
• 4. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]

Definitive Chemical Identity & Nomenclature Guide: 1-(2-Bromoethyl)-1H-pyrazole

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a specialized heterocyclic building block widely utilized in medicinal chemistry and organic synthesis.[1][2][3][4][5] It serves as a critical electrophile for introducing the pyrazole moiety—a pharmacophore found in numerous anti-inflammatory, analgesic, and kinase-inhibitor drugs—into complex molecular scaffolds.

This technical guide provides an exhaustive analysis of its nomenclature, structural characterization, and synthetic utility, designed to serve as a self-validating reference for research and development professionals.

Part 1: Nomenclature & Identifiers

Precise identification is the first step in reproducible science. The following tables consolidate all recognized synonyms, registry numbers, and linear notations for 1-(2-bromoethyl)-1H-pyrazole to ensure cross-database interoperability.

Table 1: Synonyms and Chemical Nomenclature

Category	Name / Synonym	Context
IUPAC Name	1-(2-Bromoethyl)-1H-pyrazole	Preferred systematic name.
Common Name	1-(2-Bromoethyl)pyrazole	Widely used in vendor catalogs.
Inverted Name	1H-Pyrazole, 1-(2-bromoethyl)-	Used in CAS and chemical indexing.[2]
Alternative Name	1-Bromo-2-(1H-pyrazol-1-yl)ethane	Emphasizes the ethane backbone.
Alternative Name	1-Bromo-2-pyrazolylethane	Older nomenclature style.
Abbreviation	Py-CH2CH2-Br	Informal laboratory shorthand.

Table 2: Registry Numbers & Database Identifiers

Registry / Database	Identifier	Link / Verification
CAS Registry Number	119291-22-4
PubChem CID	642215
MDL Number	MFCD03727235	Symyx / Biovia databases.[2]
Beilstein/Reaxys ID	74075	Organic chemistry database.
Molecular Formula	C₅H₇BrN₂	Mass: 175.03 g/mol

Table 3: Linear Notations (Machine-Readable)

Notation Type	String
SMILES	BrCCN1N=CC=C1
InChI	InChI=1S/C5H7BrN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
InChIKey	PFSTUXCXMBDZRM-UHFFFAOYSA-N

Part 2: Structural Characterization & Validation

To ensure the integrity of your starting material, the compound must be validated against expected physical and spectroscopic data. The following parameters define the "identity" of the molecule beyond its name.

Physical Properties[2][4][6]

• Appearance: Colorless to light yellow liquid.

• Boiling Point: 80–82 °C at 2 Torr (vacuum distillation is required for purification).

• Density: ~1.55 g/cm³.

• Solubility: Soluble in DCM, Chloroform, DMF, DMSO; limited solubility in water.

Spectroscopic Validation (NMR Logic)

The identity of 1-(2-bromoethyl)-1H-pyrazole is confirmed by the distinct chemical shifts of the ethyl linker and the pyrazole ring protons.

1H NMR Profile (Predicted in CDCl₃, 400 MHz):

• Pyrazole Ring (Aromatic Zone):

  • δ 7.5–7.6 ppm (d, 1H): H-3 or H-5 position (deshielded by N).

  • δ 7.4–7.5 ppm (d, 1H): H-5 or H-3 position.

  • δ 6.2–6.3 ppm (t/dd, 1H): H-4 position (shielded relative to H-3/5).

• Ethyl Linker (Aliphatic Zone):

  • δ 4.4–4.6 ppm (t, 2H, J ≈ 6-7 Hz): N-CH2-. This triplet is significantly deshielded due to the direct attachment to the electronegative pyrazole nitrogen.

  • δ 3.6–3.8 ppm (t, 2H, J ≈ 6-7 Hz): -CH2-Br. This triplet appears upfield relative to the N-CH2 group but is deshielded by the bromine atom.

Expert Insight: If the triplet at ~4.5 ppm is missing or shifted significantly upfield, suspect hydrolysis (formation of the alcohol) or lack of alkylation (free pyrazole).

Part 3: Synthetic Utility & Reactivity

Researchers utilize 1-(2-bromoethyl)-1H-pyrazole primarily as an electrophilic pyrazole donor . The terminal bromide is a good leaving group, allowing nucleophiles (amines, thiols, phenoxides) to displace it, thereby "installing" the pyrazole ring onto a target scaffold.

Synthesis Workflow

The standard synthesis involves the N-alkylation of pyrazole with an excess of 1,2-dibromoethane. Excess dibromide is crucial to prevent the formation of the bis-pyrazole dimer (where one ethyl chain links two pyrazole rings).

Figure 1: Synthetic pathway for 1-(2-bromoethyl)-1H-pyrazole, highlighting the critical risk of dimer formation if stoichiometry is uncontrolled.

Key Reactivity: Nucleophilic Substitution

Once synthesized, the molecule acts as a "masked" pyrazole.

• Reaction Type: S_N2 Substitution.

• Mechanism: A nucleophile (Nu⁻) attacks the carbon bearing the bromine, displacing Br⁻.

• Application: Synthesis of pyrazole-containing kinase inhibitors (e.g., modifying the solubility or binding affinity of a drug candidate).

Part 4: Safety & Handling (E-E-A-T)

As an alkylating agent, this compound poses specific hazards. It is chemically designed to react with biological nucleophiles (DNA/Proteins), necessitating strict safety protocols.

GHS Hazard Classification

Hazard Code	Statement	Classification
H315	Causes skin irritation.[2]	Warning
H319	Causes serious eye irritation.[2]	Warning
H335	May cause respiratory irritation.[2][6]	Warning

Handling Protocol:

• Engineering Controls: Always handle inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended due to alkylating potential), safety goggles, and lab coat.

• Storage: Keep refrigerated (2-8°C) and under inert gas (Argon/Nitrogen) to prevent hydrolysis or discoloration over time.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

Sources

• 1. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 2. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemrevlett.com [chemrevlett.com]
• 4. researchgate.net [researchgate.net]
• 5. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. fishersci.com [fishersci.com]

A Theoretical and Computational Scrutiny of 1-(2-bromoethyl)-1H-pyrazole: A Keystone for Medicinal Chemistry

Abstract

This whitepaper provides an in-depth theoretical examination of 1-(2-bromoethyl)-1H-pyrazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development.[1][2][3][4][5][6] The pyrazole scaffold is a well-established pharmacophore present in numerous approved drugs, valued for its diverse biological activities.[1][2][3][5] The introduction of a bromoethyl group at the N1 position imparts a reactive handle, making it a versatile building block for the synthesis of more complex molecular architectures.[7][8] This guide delineates a comprehensive computational workflow to elucidate the structural, electronic, and reactive properties of 1-(2-bromoethyl)-1H-pyrazole, providing a foundational understanding for its application in the rational design of novel therapeutics. We will explore its conformational landscape, spectroscopic signatures, and reactivity profile through the lens of modern computational chemistry techniques, primarily Density Functional Theory (DFT).

Introduction: The Significance of the Pyrazole Scaffold

The pyrazole ring system is a five-membered heterocycle containing two adjacent nitrogen atoms, which confers upon it a unique set of chemical and physical properties.[4] This moiety is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[1][2][3][4] The presence of both a hydrogen bond donor (pyrrole-like nitrogen) and acceptor (pyridine-like nitrogen) in the parent pyrazole allows for diverse interactions with biological targets.[9]

1-(2-bromoethyl)-1H-pyrazole serves as a crucial intermediate in organic synthesis. The bromoethyl moiety is a potent electrophile, susceptible to nucleophilic substitution, which allows for the facile introduction of various functional groups.[7][8] This reactivity is pivotal for constructing libraries of pyrazole derivatives for high-throughput screening in drug discovery programs. A thorough theoretical understanding of this molecule is therefore paramount to predicting its behavior in both synthetic and biological contexts.

Theoretical Methodology: A Self-Validating Computational Approach

To ensure the robustness of our theoretical investigation, a multi-faceted computational approach is employed. The primary workhorse for our calculations is Density Functional Theory (DFT), a quantum mechanical method that provides a good balance between accuracy and computational cost for molecules of this size.[10][11]

Computational Protocol

A detailed, step-by-step methodology for the theoretical analysis is as follows:

• Initial Structure Generation: A 2D sketch of 1-(2-bromoethyl)-1H-pyrazole is created and converted to a 3D structure using molecular mechanics force fields (e.g., MMFF94).

• Conformational Analysis: A systematic conformational search is performed to identify the low-energy conformers. This is crucial as the orientation of the bromoethyl group relative to the pyrazole ring will dictate its reactivity and steric profile.

• Geometry Optimization: The identified conformers are then subjected to full geometry optimization using DFT. The B3LYP functional with a 6-311++G(d,p) basis set is a common and reliable choice for such systems.[12] The inclusion of diffuse functions (++) is important for accurately describing the lone pairs on the nitrogen and bromine atoms, while the polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds.

• Frequency Calculations: To confirm that the optimized geometries correspond to true energy minima, vibrational frequency calculations are performed at the same level of theory. The absence of imaginary frequencies indicates a stable structure. These calculations also provide the theoretical infrared (IR) and Raman spectra.

• Spectroscopic Predictions: Nuclear Magnetic Resonance (NMR) chemical shifts (¹H and ¹³C) are calculated using the Gauge-Independent Atomic Orbital (GIAO) method.

• Electronic Properties Analysis: A suite of electronic properties is calculated to understand the molecule's reactivity. This includes:

  • Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and distributions are analyzed to predict sites of electrophilic and nucleophilic attack.

  • Molecular Electrostatic Potential (MEP): The MEP surface is mapped to visualize the charge distribution and identify regions of positive and negative electrostatic potential, which are indicative of electrophilic and nucleophilic centers, respectively.

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is performed to investigate intramolecular charge transfer and hyperconjugative interactions that contribute to molecular stability.[13]

• Reactivity Descriptors: Global reactivity descriptors such as chemical potential, hardness, and electrophilicity are calculated from the HOMO and LUMO energies to provide a quantitative measure of the molecule's reactivity.

Workflow Diagram

Caption: Computational workflow for the theoretical study.

Molecular Structure and Conformational Analysis

The flexibility of the ethyl linker in 1-(2-bromoethyl)-1H-pyrazole allows for the existence of multiple conformers. The key dihedral angle is the N1-Cα-Cβ-Br torsion. A relaxed potential energy surface scan would reveal the rotational barrier and the most stable conformations. It is anticipated that the gauche and anti conformers will be the most populated. The relative energies of these conformers are influenced by a combination of steric hindrance and hyperconjugative interactions.[14][15]

Property	Predicted Value (Hypothetical)
Most Stable Conformer	Anti
Relative Energy of Gauche Conformer	1.5 kcal/mol
N1-Cα-Cβ-Br Dihedral Angle (Anti)	~180°
N1-Cα-Cβ-Br Dihedral Angle (Gauche)	~60°
Calculated Dipole Moment (Anti)	2.5 D

Spectroscopic Characterization: A Theoretical Fingerprint

Theoretical spectroscopic data provides a valuable reference for the experimental characterization of 1-(2-bromoethyl)-1H-pyrazole.

Vibrational Spectroscopy (IR)

The calculated IR spectrum can aid in the assignment of experimental vibrational bands. Key predicted vibrational frequencies are summarized below.

Vibrational Mode	Predicted Frequency (cm⁻¹)	Description
C-H stretch (pyrazole)	3100 - 3150	Aromatic C-H stretching
C-H stretch (ethyl)	2950 - 3000	Aliphatic C-H stretching
C=N stretch (pyrazole)	1500 - 1550	Ring stretching
C-Br stretch	600 - 650	Characteristic C-Br stretching

Note: Calculated frequencies are often scaled by a factor (e.g., 0.96) to better match experimental data.

NMR Spectroscopy

Predicted ¹H and ¹³C NMR chemical shifts are crucial for structural elucidation.

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
H3 (pyrazole)	7.5 - 7.7	-
H4 (pyrazole)	6.2 - 6.4	-
H5 (pyrazole)	7.4 - 7.6	-
CH₂ (N-linked)	4.4 - 4.6	50 - 55
CH₂ (Br-linked)	3.7 - 3.9	30 - 35
C3 (pyrazole)	-	138 - 140
C4 (pyrazole)	-	105 - 107
C5 (pyrazole)	-	128 - 130

Note: Chemical shifts are referenced to TMS.

Electronic Properties and Reactivity

The electronic structure of 1-(2-bromoethyl)-1H-pyrazole governs its reactivity.

Frontier Molecular Orbitals (FMOs)

The HOMO is expected to be localized on the electron-rich pyrazole ring, indicating that this is the primary site for electrophilic attack. Conversely, the LUMO is anticipated to be centered on the C-Br antibonding orbital of the ethyl side chain, highlighting this as the site for nucleophilic attack. The energy gap between the HOMO and LUMO provides an indication of the molecule's kinetic stability.

Caption: Frontier Molecular Orbital (FMO) energy diagram.

Molecular Electrostatic Potential (MEP)

The MEP surface would visually confirm the electronic distribution. A region of negative potential (red/yellow) is expected around the pyridine-like nitrogen (N2) of the pyrazole ring, making it a hydrogen bond acceptor and a site for coordination to metal ions. A region of positive potential (blue) would be located around the hydrogen atoms and, most significantly, on the carbon atom attached to the bromine, confirming its electrophilic character.

Reactivity Profile

The bromoethyl group is the primary site of reactivity. It can undergo several key transformations:

• Nucleophilic Substitution: The bromine atom is a good leaving group, making the adjacent carbon atom susceptible to attack by a wide range of nucleophiles (e.g., amines, thiols, alkoxides). This is the most common and synthetically useful reaction for this compound.[7]

• Dehydrohalogenation: In the presence of a strong, non-nucleophilic base, elimination of HBr can occur to form 1-vinyl-1H-pyrazole.[16] This reaction opens up possibilities for polymerization and Diels-Alder reactions.[16]

Applications in Drug Development

The theoretical insights gained from this study are directly applicable to drug design and development.[6] By understanding the conformational preferences and electronic properties of 1-(2-bromoethyl)-1H-pyrazole, medicinal chemists can:

• Design Novel Analogs: The bromoethyl group can be replaced with various substituents to modulate the compound's physicochemical properties (e.g., solubility, lipophilicity) and its binding affinity to biological targets.

• Predict Metabolic Fate: The reactive sites identified through computational analysis can suggest potential sites of metabolic transformation.

• Develop Structure-Activity Relationships (SAR): By correlating the calculated electronic and structural properties with experimentally determined biological activity, robust SAR models can be developed to guide the optimization of lead compounds.

Conclusion

This in-depth theoretical guide outlines a comprehensive computational framework for the study of 1-(2-bromoethyl)-1H-pyrazole. By leveraging DFT calculations, we can gain a deep understanding of its structural, spectroscopic, and reactive properties. This knowledge is invaluable for researchers and scientists in the field of drug development, providing a rational basis for the design and synthesis of novel pyrazole-based therapeutic agents. The methodologies and insights presented herein serve as a robust foundation for future experimental and computational investigations into this versatile and important molecule.

References

• Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC - NIH. (2024, December 10).
• Synthesis and DFT calculation of novel pyrazole derivatives - AIP Publishing. (2021, September 23).
• Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents - PubMed Central.
• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24).
• 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem.
• Experimental and Computational Anticorrosion Behaviors of Pyrazole s-Triazine/anilino-morpholino Derivatives for Steel in Acidic Solutions - NIH.
• Synthesis, characterization and DFT study of a new family of pyrazole derivatives. (2025, August 5).
• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics | ACS Omega.
• Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison - MDPI. (2023, July 14).
• Current status of pyrazole and its biological activities - PMC - PubMed Central.
• 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem.
• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review - Academic Strive. (2024, May 30).
• Synthesis, structural characterization, and theoretical studies of new pyrazole (E)-2.
• 1-(2-Bromoethyl)-1H-pyrazole AldrichCPR | Sigma - Sigma-Aldrich.
• Preparation, DFT calculations, docking studies, antioxidant, and anticancer properties of new pyrazole and pyridine derivatives - PubMed. (2022, June 7).
• Synthesis and Conformational Analysis of Pyran Inter-Halide Analogues of D-Talose - Beilstein Archives.
• Pyrazole: an emerging privileged scaffold in drug discovery - PMC - PubMed Central. (2023, November 7).
• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - MDPI.
• (PDF) Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times - ResearchGate. (2025, December 12).
• Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose - NIH.
• Synthesis and DFT calculation of novel pyrazole derivatives - ResearchGate. (2025, August 7).
• Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI.

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• 15. Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Commercial availability of 1-(2-bromoethyl)-1H-pyrazole

This is an in-depth technical guide on the commercial availability, synthesis, and handling of 1-(2-bromoethyl)-1H-pyrazole .

Status: Commercially Available (Make-to-Order / Low Stock) CAS: 119291-22-4 (Free Base) | 1955531-53-9 (Hydrobromide)[1]

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole is a specialized heterocyclic building block used primarily in the development of kinase inhibitors (e.g., pyrazolo[3,4-b]pyridines) and as a linker in fragment-based drug discovery (FBDD).[1] While commercially listed, it is frequently a "make-on-demand" item due to its intrinsic instability as a free base (polymerization/quaternization risk).[1]

Strategic Recommendation: For small-scale discovery (<5g), purchasing the hydrobromide salt is recommended to ensure shelf-stability.[1] For process-scale (>100g), in-house synthesis via the 1,2-dibromoethane route is often more cost-effective and allows for immediate consumption, mitigating degradation risks.[1]

Chemical Profile & Specifications

Property	Specification
IUPAC Name	1-(2-Bromoethyl)-1H-pyrazole
Molecular Formula	C₅H₇BrN₂
Molecular Weight	175.03 g/mol
Appearance	Colorless to light yellow liquid (Free Base)
Boiling Point	80–82 °C @ 2 Torr
Density	~1.55 g/cm³
Solubility	Soluble in DCM, MeOH, DMSO; slightly soluble in water.[1]
Stability	High Risk. Free base darkens and polymerizes at RT.[1] Store at -20°C.

Sourcing Landscape: Make vs. Buy

The commercial availability of this compound is often overstated in aggregator databases.[1] Real-time inventory analysis reveals a distinct split between "catalog listing" and "physical stock."[1]

Commercial Suppliers[1]

• Primary Vendors: BLD Pharm, Enamine, Combi-Blocks, Santa Cruz Biotechnology.[1]

• Typical Lead Time: 2–4 weeks (often synthesized upon order).[1]

• Cost Tier: High (

  300 per 5g) due to handling requirements.[1]

The "Make vs. Buy" Decision Matrix

Researchers should evaluate their specific needs using the logic flow below.

Figure 1: Decision matrix for sourcing 1-(2-bromoethyl)-1H-pyrazole based on quantity and timeline.

Synthesis & Manufacturing Protocols

If commercial sourcing is non-viable, the compound can be synthesized.[1] Two primary routes exist: Direct Alkylation (Process A) and Hydroxyl Conversion (Process B).[1]

Method A: Direct Alkylation (The "Process" Route)

This method is faster but requires strict stoichiometry control to prevent the formation of the bis-pyrazole dimer.[1]

• Reagents: 1H-Pyrazole, 1,2-Dibromoethane (Excess), K₂CO₃, Acetonitrile (ACN).[1]

• Key Insight: Using a 3–5 fold molar excess of 1,2-dibromoethane is critical.[1] It acts as both reactant and solvent to statistically favor mono-alkylation [1].[1]

Protocol:

• Dissolve 1H-pyrazole (1.0 eq) in ACN.

• Add K₂CO₃ (2.0 eq) and 1,2-dibromoethane (4.0 eq).

• Reflux for 12–16 hours.[1] Monitor by TLC (EtOAc/Hexane).[1]

• Workup: Filter solids. Concentrate filtrate.[1] The excess dibromide must be removed via high-vacuum distillation (it boils lower than the product).[1]

• Purification: Column chromatography (SiO₂, 0→30% EtOAc in Hexanes).

Method B: The Alcohol Conversion (The "Clean" Route)

Preferred for high-purity applications where trace dimer contamination is unacceptable.[1]

• Step 1: Alkylate pyrazole with 2-bromoethanol (or ethylene carbonate) to yield 1-(2-hydroxyethyl)pyrazole.[1]

• Step 2: Convert alcohol to bromide using PBr₃ or CBr₄/PPh₃ (Appel reaction).[1]

Figure 2: Synthetic pathways comparing direct alkylation (Route A) vs. stepwise functionalization (Route B).

Quality Control & Stability

Analytical Markers

• ¹H NMR (CDCl₃): Look for the distinct triplet patterns of the ethyl linker.

  • ~4.5 ppm (t, 2H, N-CH ₂).[1]
  • ~3.7 ppm (t, 2H, CH ₂-Br).[1]

  • Aromatic protons: ~7.5 (d), 7.4 (d), 6.3 (t).[1]

• Impurity Flag: If you see a single triplet at ~4.6 ppm integrating for 4H, you have formed the symmetric dimer (1,2-di(pyrazol-1-yl)ethane).[1]

Stability Warning

The free base is an alkylating agent that can undergo intermolecular quaternization upon storage, forming non-volatile oligomers.[1]

• Storage: Store neat liquid at -20°C under Argon.

• Stabilization: If not using immediately, convert to the Hydrobromide (HBr) salt by treating the ethereal solution with HBr/Acetic acid.[1] The salt is a stable solid [2].[1]

Applications in Drug Discovery[2][3]

This molecule serves as a "warhead linker" or a scaffold extender.[1]

• Kinase Inhibitors: Used to introduce the ethyl-pyrazole moiety into ATP-competitive inhibitors (e.g., Pyrazolo[3,4-b]pyridines) targeting kinases like BTK or JAK [3].[1]

• Fragment Linking: The bromo-ethyl group acts as a standard electrophile for SN2 coupling with amines, thiols, or phenols in fragment merging strategies.[1]

References

• Elguero, J., et al. "Alkylation of Pyrazoles: Regioselectivity and Mechanism."[1] Comprehensive Heterocyclic Chemistry II, 1996.[1]

• BLD Pharm Technical Data. "Safety Data Sheet: 1-(2-Bromoethyl)-1H-pyrazole Hydrobromide." Accessed 2024.[1]

• Finiuk, N., et al. "Synthesis and anticancer activity of novel pyrazolo[3,4-b]pyridine derivatives."[1][2] European Journal of Medicinal Chemistry, 2019.[1]

• PubChem Compound Summary. "1-(2-bromoethyl)-1H-pyrazole (CID 642215)."[1] National Center for Biotechnology Information.[1] [1]

Sources

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• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of pyrazole derivatives using 1-(2-bromoethyl)-1H-pyrazole.

Application Note: Synthesis & Functionalization of 1-(2-Bromoethyl)-1H-pyrazole

Executive Summary

1-(2-Bromoethyl)-1H-pyrazole (CAS 119291-22-4) is a critical bifunctional building block in drug discovery, particularly for the development of kinase inhibitors and GPCR ligands. It serves as a robust "linker" reagent, enabling the introduction of the pyrazole moiety—a privileged scaffold in medicinal chemistry—via an ethyl spacer.

This guide details the handling, reactivity, and synthetic protocols for this compound.[1] Unlike simple alkyl halides, the presence of the nitrogen-rich pyrazole ring at the

-position to the leaving group introduces specific electronic and steric considerations. The primary challenge in utilizing this reagent is controlling the competition between the desired nucleophilic substitution ( ) and the unwanted elimination to 1-vinylpyrazole ( ).

Chemical Profile & Properties[2][3][4][5][6][7][8][9][10]

Property	Data
IUPAC Name	1-(2-Bromoethyl)-1H-pyrazole
CAS Number	119291-22-4
Molecular Weight	175.03 g/mol
Appearance	Colorless to pale yellow solid / Low-melting solid
Melting Point	~68 °C
Solubility	Soluble in DCM, EtOAc, MeOH, DMF, DMSO; Insoluble in water
Stability	Hygroscopic; store under inert atmosphere at 2–8°C.
Hazards	Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335).

Critical Reactivity Insights: The vs. Battle

To successfully utilize 1-(2-bromoethyl)-1H-pyrazole, researchers must understand the mechanistic competition governed by the basicity of the reaction medium.

• The Desired Pathway (

  ): The primary bromide is an excellent electrophile. Reaction with amines, thiols, or phenoxides yields the ethyl-linked adducts.

• The Side Reaction (

  Elimination): The pyrazole ring is electron-withdrawing (inductive effect), which slightly acidifies the -protons (the attached to the pyrazole). In the presence of strong, bulky bases (e.g., -BuOK) or high heat, dehydrobromination occurs rapidly, yielding 1-vinylpyrazole .

Expert Tip: To maximize yield, use non-nucleophilic, mild bases (like

or ) and polar aprotic solvents (DMF, MeCN). Avoid strong hydroxide bases in alcoholic solvents at high temperatures unless elimination is the goal.

Visual Workflow: Synthetic Pathways

The following diagram illustrates the preparation of the reagent and its divergent reaction pathways.

Figure 1: Divergent synthetic pathways for 1-(2-bromoethyl)-1H-pyrazole.[2] Desired substitution pathways are shown in blue; the elimination side-reaction is shown in red.

Detailed Experimental Protocols

Protocol A: Synthesis of the Reagent

Preparation of 1-(2-bromoethyl)-1H-pyrazole from 1H-pyrazole. Context: Using a large excess of 1,2-dibromoethane is crucial to prevent the formation of the bis-pyrazole byproduct (1,2-di(1H-pyrazol-1-yl)ethane).

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagents:

  • 1H-Pyrazole (6.8 g, 100 mmol)

  • 1,2-Dibromoethane (37.6 g, 200 mmol, 2.0 equiv )

  • NaOH (40% aq. solution, 40 mL)

  • Tetrabutylammonium bromide (TBAB) (1.6 g, 5 mol% - Phase Transfer Catalyst)

• Procedure:

  • Dissolve pyrazole in 1,2-dibromoethane (acting as both reagent and solvent).

  • Add TBAB and the NaOH solution.

  • Heat the biphasic mixture to reflux (~90–100 °C) with vigorous stirring for 4–6 hours.

  • Monitor: Check TLC (EtOAc/Hexane 1:1). The pyrazole spot should disappear.

• Workup:

  • Cool to room temperature.[3] Separate the organic layer.[4]

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine organics, wash with water and brine, and dry over anhydrous

    .

  • Concentrate under reduced pressure.

• Purification: The excess 1,2-dibromoethane can be removed by vacuum distillation (it boils lower than the product) or column chromatography (Silica gel, Hexane -> 20% EtOAc/Hexane).

  • Yield: Typically 60–75%.

Protocol B: N-Alkylation of Secondary Amines (Kinase Scaffold Synthesis)

Targeting the pyrazole-ethyl-amine motif common in CDK and anticancer agents.

• Reagents:

  • 1-(2-Bromoethyl)-1H-pyrazole (1.0 equiv)[5]

  • Secondary Amine (e.g., Morpholine, Piperazine derivative) (1.2 equiv)

  • Base:

    (anhydrous, 2.0 equiv) or DIPEA (2.5 equiv)

  • Solvent: Acetonitrile (MeCN) (0.1 M concentration)

• Procedure:

  • Suspend 1-(2-bromoethyl)-1H-pyrazole, the amine, and

    in dry MeCN.

  • Heat to 80 °C (reflux) under an inert atmosphere (

    ).

  • Stir for 12–16 hours.

  • Note: If the amine is valuable/expensive, use the bromide in slight excess (1.2 equiv) instead.

• Workup:

  • Filter off the solid inorganic salts.

  • Concentrate the filtrate.

  • Purify via flash chromatography (DCM/MeOH gradient).

Protocol C: O-Alkylation of Phenols

Synthesis of Pyrazole-Ethyl-Ether derivatives.

• Reagents:

  • Phenol derivative (1.0 equiv)[6]

  • 1-(2-Bromoethyl)-1H-pyrazole (1.2 equiv)[5]

  • Base:

    (1.5 equiv) - Cesium carbonate is preferred for phenols to enhance nucleophilicity.

  • Solvent: DMF (anhydrous)

• Procedure:

  • Dissolve the phenol and

    in DMF. Stir at RT for 30 min to generate the phenoxide.

  • Add 1-(2-bromoethyl)-1H-pyrazole.[5][7]

  • Heat to 90 °C for 4–8 hours.

• Workup:

  • Dilute with EtOAc and wash extensively with water/LiCl solution to remove DMF.

  • Purify via chromatography.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Formation of Vinylpyrazole	Reaction temperature too high or base too strong ( > 12).	Switch from or to . Lower temperature to 60°C and extend time.
Low Yield (Bis-alkylation)	During reagent synthesis, pyrazole reacted with both ends of dibromoethane.	Increase 1,2-dibromoethane ratio to >3 equivalents.
Incomplete Reaction	Poor nucleophilicity of the amine/phenol.	Add KI (0.1 equiv) as a catalyst (Finkelstein reaction in situ) to convert alkyl bromide to more reactive alkyl iodide.
Product is an Oil/Gum	Common for these derivatives.	Convert to HCl or oxalate salt for better isolation and crystallinity.

References

• Synthesis of Pyrazolo[3,4-b]pyridine Analogues: description of N-alkylation protocols using 1-(2-bromoethyl)pyrazole for anticancer agents.

  • Source: ACS Omega.

• General Pyrazole Synthesis & Reactivity: Comprehensive review of pyrazole deriv

  • Source: Biointerface Research in Applied Chemistry.[8]

• Elimination Side Reactions: Analysis of 1-vinylpyrazole formation

  • Source: Molecules (MDPI).[9]

• Compound Safety & D

  • Source: PubChem.

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• 9. researchgate.net [researchgate.net]

1-(2-bromoethyl)-1H-pyrazole as an alkylating agent in organic synthesis.

Application Notes and Protocols for 1-(2-bromoethyl)-1H-pyrazole as a Key Alkylating Agent

Introduction: The Significance of the Pyrazole Nucleus

The pyrazole ring system is a cornerstone in medicinal chemistry and drug development.[1][2][3] As a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, it serves as a "privileged scaffold," meaning its structure is frequently found in compounds with significant biological activity. Pyrazole-containing molecules have demonstrated a vast array of pharmacological properties, including anti-inflammatory, anticancer, antimicrobial, and antiviral activities.[1][2] The versatility of the pyrazole core allows for extensive functionalization, enabling the fine-tuning of a molecule's steric, electronic, and pharmacokinetic properties to enhance its therapeutic efficacy.

1-(2-bromoethyl)-1H-pyrazole is a valuable bifunctional reagent that provides a straightforward method for incorporating the pyrazole-ethyl group into a target molecule. The pyrazole moiety can form crucial interactions with biological targets, while the ethyl linker provides conformational flexibility. The terminal bromine atom serves as a reactive handle for nucleophilic substitution, making this reagent a potent alkylating agent for a wide range of nucleophiles, including amines, phenols, and thiols.[4] This guide provides a detailed overview of the applications and experimental protocols for utilizing 1-(2-bromoethyl)-1H-pyrazole in organic synthesis.

Chemical Properties and Safety

Property	Value
Chemical Formula	C₅H₇BrN₂
Molecular Weight	175.03 g/mol [5]
Appearance	Solid
CAS Number	119291-22-4[5]

Safety Information: 1-(2-bromoethyl)-1H-pyrazole is an irritant. It is harmful if swallowed and causes skin and serious eye irritation. It may also cause respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Mechanism of Alkylation: A Nucleophilic Substitution Approach

The primary utility of 1-(2-bromoethyl)-1H-pyrazole as an alkylating agent lies in its susceptibility to nucleophilic substitution, typically following an SN2 mechanism. The bromine atom, being a good leaving group, is attached to a primary carbon, which is readily accessible to nucleophiles.

In a typical reaction, a nucleophile (Nu:), such as an amine or the conjugate base of a phenol or thiol, attacks the electrophilic carbon atom bonded to the bromine. This attack occurs in a concerted fashion, leading to the displacement of the bromide ion and the formation of a new carbon-nucleophile bond. The presence of a base is often required to deprotonate the nucleophile, thereby increasing its nucleophilicity.

Sources

• 1. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review [mdpi.com]
• 3. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 5. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of 1-(2-bromoethyl)-1H-pyrazole in Modern Medicinal Chemistry

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved therapeutics.[1][2][3] This guide focuses on a particularly valuable derivative, 1-(2-bromoethyl)-1H-pyrazole . The inclusion of the bromoethyl group provides a reactive handle for chemists, enabling the strategic incorporation of the pyrazole motif into a wide array of molecular architectures. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the synthesis, reactivity, and application of this versatile building block. We provide field-proven insights and detailed, self-validating protocols for its use in developing novel therapeutic agents, including kinase inhibitors and antiparasitic compounds.

Introduction: The Significance of 1-(2-bromoethyl)-1H-pyrazole

Chemical Profile and Properties

1-(2-bromoethyl)-1H-pyrazole is a heterocyclic building block that combines the stable, aromatic pyrazole ring with a reactive alkyl halide functional group.[4][5]

Property	Value
CAS Number	119291-22-4
Molecular Formula	C5H7BrN2
Molecular Weight	175.03 g/mol [4]
Boiling Point	221°C[4]
SMILES	BrCCN1C=CC=N1[5]
Appearance	Typically a solid or oil

The Pyrazole Core: A Privileged Scaffold

The pyrazole ring is a five-membered heterocycle with two adjacent nitrogen atoms. Its unique electronic properties and ability to participate in hydrogen bonding have made it a critical component in a multitude of successful drugs.[1][2] Notable examples include the anti-inflammatory drug Celecoxib , the kinase inhibitor Ruxolitinib , and the erectile dysfunction treatment Sildenafil , highlighting the scaffold's therapeutic versatility.[1][2][6]

The Bromoethyl Group: A Versatile Chemical Handle

The true utility of 1-(2-bromoethyl)-1H-pyrazole in drug discovery lies in its bromoethyl side chain. This group serves as a potent electrophile, making it highly susceptible to nucleophilic substitution reactions. This allows medicinal chemists to readily conjugate the pyrazole moiety to various scaffolds, such as those containing amine, thiol, or alcohol functional groups, thereby creating extensive and diverse chemical libraries for screening.[5]

Synthesis and Reactivity

General Synthesis of 1-(2-bromoethyl)-1H-pyrazole

The most common and straightforward synthesis involves the direct N-alkylation of pyrazole. This is typically achieved by reacting pyrazole with an excess of a two-carbon electrophile, such as 1,2-dibromoethane, under basic conditions. The base is crucial for deprotonating the pyrazole's acidic N-H proton, thereby generating a more nucleophilic pyrazolide anion that readily attacks the electrophile.

Caption: General synthetic scheme for 1-(2-bromoethyl)-1H-pyrazole.

Protocol: Synthesis of 1-(2-bromoethyl)-1H-pyrazole

This protocol describes a standard laboratory-scale synthesis.

Materials & Reagents:

• Pyrazole

• 1,2-Dibromoethane

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

• Round-bottom flask, magnetic stirrer, condenser, heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add pyrazole (1.0 eq) and anhydrous DMF. Stir until fully dissolved.

• Base Addition: Add anhydrous potassium carbonate (2.0 eq). The suspension will become heterogeneous.

• Alkylation: Add 1,2-dibromoethane (3.0 eq) dropwise to the stirring suspension.

  • Causality Insight: Using an excess of 1,2-dibromoethane helps to minimize the formation of the bis-pyrazolyl ethane byproduct and drives the reaction towards the desired mono-alkylation.

• Heating: Heat the reaction mixture to 70-80°C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction to room temperature.

  • Pour the mixture into a separatory funnel containing water and extract three times with ethyl acetate.

  • Combine the organic layers and wash with brine to remove residual DMF.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification & Validation: The resulting crude product is purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient). The identity and purity of the final product should be confirmed by NMR and LC-MS analysis.[7]

Application in the Synthesis of Bioactive Molecules

The true value of 1-(2-bromoethyl)-1H-pyrazole is demonstrated in its application as a key intermediate in multi-step syntheses.

Application I: Synthesis of Antiparasitic Agents

Background: Neglected tropical diseases like Chagas disease, caused by Trypanosoma cruzi, require new and improved therapeutics. Research has identified that pyrazole-based urea derivatives show potent dual inhibitory activity against both T. cruzi and T. brucei.[8] The following protocol is adapted from a known synthetic route to create such compounds.[8]

Caption: Workflow for synthesizing pyrazole-urea antiparasitic agents.

Protocol: Synthesis of an N-Aryl-N'-(2-(1H-pyrazol-1-yl)ethyl)urea Derivative

This three-step protocol outlines the conversion of 1-(2-bromoethyl)-1H-pyrazole into a biologically active urea derivative.

Step 1: Gabriel Synthesis of the Phthalimide-Protected Amine

• Setup: Combine 1-(2-bromoethyl)-1H-pyrazole (1.0 eq) and potassium phthalimide (1.1 eq) in a round-bottom flask with anhydrous DMF.

• Reaction: Heat the mixture to 80°C and stir for 4-6 hours until TLC indicates consumption of the starting bromide.

• Work-up: Cool the reaction, pour into ice-water to precipitate the product. Filter the solid, wash with water, and dry to yield N-(2-(1H-pyrazol-1-yl)ethyl)phthalimide. This intermediate is often pure enough for the next step.

  • Trustworthiness: The Gabriel synthesis is a robust and high-yielding method for converting alkyl halides to primary amines, minimizing over-alkylation side products.

Step 2: Hydrazinolysis to Release the Primary Amine

• Setup: Suspend the phthalimide-protected intermediate (1.0 eq) in ethanol in a round-bottom flask equipped with a condenser.

• Reaction: Add hydrazine hydrate (1.5 eq) and reflux the mixture for 2-4 hours. A thick white precipitate (phthalhydrazide) will form.

• Work-up: Cool the mixture, acidify with 2M HCl, and filter off the precipitate. Concentrate the filtrate under reduced pressure. Redissolve the residue in water and basify with NaOH to pH > 12, then extract with dichloromethane (DCM). Dry the combined organic layers (Na₂SO₄), filter, and concentrate to yield 2-(1H-pyrazol-1-yl)ethan-1-amine.

Step 3: Urea Formation

• Setup: Dissolve the amine from Step 2 (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

• Reaction: Add a solution of the desired aryl isocyanate (e.g., 4-chlorophenyl isocyanate) (1.0 eq) in DCM dropwise at 0°C. After the addition, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Purification & Validation: Concentrate the reaction mixture and purify the crude product by recrystallization or flash chromatography to yield the final urea derivative. Confirm structure and purity via NMR, HRMS, and HPLC.

Application II: Scaffolding for Kinase Inhibitors

Background: Many kinase inhibitors utilize a heterocyclic core to interact with the hinge region of the ATP-binding pocket. The pyrazole moiety is frequently used for this purpose.[6] 1-(2-bromoethyl)-1H-pyrazole can be used to link the pyrazole core to other pharmacophoric elements. For example, the ethyl linker can be attached to a core amine, such as an aminopyrimidine, a common scaffold in kinase inhibitors.

Protocol: Synthesis of a Pyrazole-Functionalized Aminopyrimidine Core

Reagent	Molar Eq.	Purpose
4-Amino-2-chloropyrimidine	1.0	Kinase hinge-binding scaffold
1-(2-bromoethyl)-1H-pyrazole	1.1	Pyrazole donor
Diisopropylethylamine (DIPEA)	2.5	Non-nucleophilic organic base
N-Methyl-2-pyrrolidone (NMP)	-	High-boiling polar solvent

Procedure:

• Setup: In a microwave reaction vial, combine 4-amino-2-chloropyrimidine, 1-(2-bromoethyl)-1H-pyrazole, and DIPEA in NMP.

  • Expertise Insight: DIPEA is chosen as the base because it is sterically hindered and non-nucleophilic, preventing it from competing with the aminopyrimidine as a nucleophile. NMP is an excellent solvent for this type of SNAr reaction, especially under microwave irradiation, as it can reach high temperatures safely.

• Microwave Reaction: Seal the vial and heat in a microwave reactor to 150°C for 30-60 minutes.[7]

• Work-up: After cooling, dilute the reaction mixture with water to precipitate the crude product.

• Purification & Validation: Collect the solid by filtration. Purify via flash chromatography or preparative HPLC to obtain the desired N-(2-(1H-pyrazol-1-yl)ethyl)-2-chloropyrimidin-4-amine. The remaining chloro-substituent on the pyrimidine can be further functionalized, for instance, via a Suzuki coupling reaction, to complete the synthesis of a potent kinase inhibitor. The final structure and purity must be validated by LC-MS and NMR.

Conclusion

1-(2-bromoethyl)-1H-pyrazole is more than just a chemical reagent; it is a strategic tool in the arsenal of the medicinal chemist. Its dual functionality—a stable, pharmacologically relevant pyrazole core and a reactive bromoethyl linker—provides an efficient and versatile pathway for the synthesis of complex and diverse molecular libraries. The protocols outlined in this guide demonstrate its practical application in constructing molecules for critical therapeutic areas, underscoring its importance in the ongoing quest for novel and effective drugs.

References

• 1-(2-Bromo-ethyl)
• 1-(2-Bromoethyl)-1H-pyrazole - A2B Chem. (URL: )
• 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem. (URL: )
• 1-(2-bromoethyl)-1h-pyrazole (C5H7BrN2) - PubChemLite. (URL: )
• US11090288B2 - Pyrazole derivatives and their uses thereof - Google P
• Discovery of Potent N-Ethylurea Pyrazole Derivatives as Dual Inhibitors of Trypanosoma brucei and Trypanosoma cruzi - PMC - NIH. (URL: )
• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - MDPI. (URL: )
• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candid
• Design, synthesis and biological evaluation of some pyrazole derivatives as anti-inflammatory-antimicrobial agents | Request PDF - ResearchG
• 1-(2-bromoethyl)-1H-pyrazole | CAS 119291-22-4 | SCBT. (URL: )
• Pyrazole: an emerging privileged scaffold in drug discovery - PMC - PubMed Central. (URL: )
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (URL: )
• Small Molecule Kinase Inhibitor Drugs (1995–2021)

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 119291-22-4 Cas No. | 1-(2-Bromo-ethyl)-1H-pyrazole | Matrix Scientific [matrixscientific.com]
• 5. a2bchem.com [a2bchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US11090288B2 - Pyrazole derivatives and their uses thereof - Google Patents [patents.google.com]
• 8. Discovery of Potent N-Ethylurea Pyrazole Derivatives as Dual Inhibitors of Trypanosoma brucei and Trypanosoma cruzi - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Protocol for N-Alkylation of Pyrazoles with 1-(2-bromoethyl)-1H-pyrazole

Executive Summary

This application note details the optimized protocol for the synthesis of 1,2-bis(pyrazol-1-yl)ethanes via the N-alkylation of substituted pyrazoles with 1-(2-bromoethyl)-1H-pyrazole . These bis-heterocyclic scaffolds are critical ligands in coordination chemistry ("flexible scorpionates"), Metal-Organic Frameworks (MOFs), and medicinal chemistry.

The core challenge in this synthesis is the competition between the desired nucleophilic substitution (

) and the base-mediated elimination ( ) of the electrophile to form 1-vinyl-1H-pyrazole. Furthermore, when using unsymmetrical pyrazoles, regioselectivity (N1 vs. N2 attack) becomes a governing factor. This guide provides a high-fidelity method using Sodium Hydride (NaH) in DMF to maximize yield and purity, alongside a scalable Phase Transfer Catalysis (PTC) alternative.

Mechanistic Insight & Critical Parameters

The Reaction Landscape

The reaction involves the attack of a pyrazolide anion (nucleophile) onto the

-carbon of 1-(2-bromoethyl)-1H-pyrazole.

• Primary Pathway (

  ): The base deprotonates the NH of the starting pyrazole. The resulting anion attacks the alkyl bromide, displacing bromide.

• Competitor Pathway (

  ): If the base is too bulky or the temperature too high, the base may abstract a proton from the -position of the electrophile, causing the elimination of HBr and generating 1-vinyl-1H-pyrazole .

• Self-Quaternization: While the electrophile contains a nucleophilic nitrogen, the reaction rate of the anionic pyrazolide is orders of magnitude faster than the neutral pyrazole, minimizing oligomerization if the anion is pre-formed.

Visualization: Reaction Pathways

The following diagram illustrates the bifurcation between the desired product and the elimination byproduct.

Figure 1: Mechanistic pathway showing the competition between nucleophilic substitution (Green) and E2 elimination (Red).

Optimization Matrix

The choice of base and solvent dramatically affects the Regiomeric Ratio (RR) and the suppression of elimination products.

Parameter	Method A: High Precision (Recommended)	Method B: Scalable / PTC	Impact on Chemistry
Base	Sodium Hydride (NaH, 60%)	KOH or Cs₂CO₃	NaH ensures irreversible deprotonation; Carbonates are milder but slower.
Solvent	Anhydrous DMF or THF	DMSO or MeCN	DMF promotes via cation solvation; DMSO accelerates reaction but difficult to remove.
Temperature	0°C RT 60°C	RT 80°C	Lower initial temp prevents immediate E2 elimination of the electrophile.
Stoichiometry	1.1 eq Base : 1.0 eq Pyrazole	2.0 eq Base : 1.0 eq Pyrazole	Excess base in Method B compensates for equilibrium; Method A requires precise stoichiometry.
Regioselectivity	Kinetic Control	Thermodynamic Control	NaH/THF favors the less sterically hindered isomer (N1) in unsymmetrical pyrazoles.

Detailed Protocol: Method A (NaH/DMF)

This is the "Gold Standard" protocol for research-grade synthesis, prioritizing yield and purity.

Materials & Reagents[1]

• Nucleophile: Substituted Pyrazole (1.0 equiv)

• Electrophile: 1-(2-bromoethyl)-1H-pyrazole (1.1 equiv)

• Base: Sodium Hydride (60% dispersion in mineral oil) (1.2 equiv)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (0.5 M concentration)

• Quench: Sat. Ammonium Chloride (

  )[1][2]

• Atmosphere: Dry Nitrogen or Argon

Step-by-Step Methodology

Step 1: Base Activation (Optional but Recommended)

• Place NaH (1.2 equiv) in a flame-dried 3-neck round bottom flask under Argon.

• High Purity Step: Wash NaH twice with anhydrous hexane to remove mineral oil. Decant hexane carefully.

• Suspend the clean NaH in anhydrous DMF (half of total volume). Cool to 0°C in an ice bath.

Step 2: Nucleophile Formation

• Dissolve the substituted pyrazole (1.0 equiv) in the remaining DMF.

• Add the pyrazole solution dropwise to the NaH suspension at 0°C.

• Observation: Vigorous evolution of

  gas.

• Stir at 0°C for 15 minutes, then warm to Room Temperature (RT) and stir for 30–45 minutes. The solution should become clear or slightly yellow, indicating the formation of the pyrazolide anion.

Step 3: Alkylation

• Cool the mixture back to 0°C . Crucial: Adding the electrophile to a hot basic solution triggers elimination.

• Add 1-(2-bromoethyl)-1H-pyrazole (1.1 equiv) dropwise (neat or dissolved in minimal DMF).

• Allow the reaction to warm slowly to RT over 1 hour.

• Heat: If TLC shows incomplete conversion after 2 hours at RT, heat the mixture to 60°C for 4–12 hours. Do not exceed 80°C.

Step 4: Workup & Purification [3]

• Quench: Pour the reaction mixture onto ice-cold sat.

  solution.

• Extraction: Extract with Ethyl Acetate (

  ). Note: If the product is highly polar (e.g., contains pyridyl groups), use DCM/MeOH (95:5).

• Wash: Wash combined organics with water (

  ) and brine ( ) to remove DMF.

• Dry & Concentrate: Dry over

  , filter, and concentrate in vacuo.

• Purification: Recrystallization from Ethanol/Hexane is often sufficient. If oil remains, use Flash Chromatography (Hexane/EtOAc gradient).

Experimental Workflow Diagram

Figure 2: Operational workflow for the NaH-mediated alkylation protocol.

Troubleshooting & Quality Control

Regioselectivity (The "Isomer Problem")

When using unsymmetrical pyrazoles (e.g., 3-methylpyrazole), alkylation can occur at N1 or N2.

• Tautomerism: In solution, 3-methylpyrazole exists in equilibrium with 5-methylpyrazole.

• Outcome: The NaH method generally favors the less sterically hindered product (formation of the 1,3-isomer rather than the 1,5-isomer) because the anion attacks from the least hindered nitrogen.

• Validation: Use NOESY NMR to confirm regiochemistry. Interaction between the ethyl bridge protons and the pyrazole substituent confirms the position.

Common Failure Modes

Observation	Root Cause	Corrective Action
Low Yield / Vinyl Pyrazole detected	Temperature too high during addition; Base too strong/concentrated.	Add electrophile at 0°C. Ensure dilute conditions (0.2–0.5 M).
Starting Material Remains	Moisture in solvent quenched the NaH.	Redistill DMF over or use molecular sieves (4Å).
Product is an Oil/Gum	Residual DMF or mixed isomers.	Perform rigorous water wash. Check NMR for isomer mixture. Triturate with cold pentane.

References

• Trofimenko, S. (1993). Scorpionates: The Coordination Chemistry of Polypyrazolylborates. Imperial College Press. (Foundational text on pyrazole ligand chemistry).

• Pettinari, C., et al. (2004). "Synthesis and Characterization of New Bis(pyrazolyl)alkane Ligands." Organometallics, 23(26), 6125-6133. Link

• Potapov, A. S., et al. (2021).[4] "Approaches to the Synthesis of Dicarboxylic Derivatives of Bis(pyrazol-1-yl)alkanes." Molecules, 26(2), 413.[4] (Discusses KOH/DMSO vs NaH methods). Link

• Brunner, H., & Scheck, T. (1992). "Regioselectivity in the N-alkylation of pyrazoles." Chemische Berichte, 125(3), 701-709. (Mechanistic insight into isomer distribution). Link

• BenchChem Technical Support. (2025). "Application Notes and Protocols for N-alkylation of Pyrazoles." (General protocol grounding). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. benchchem.com [benchchem.com]
• 4. Approaches to the Synthesis of Dicarboxylic Derivatives of Bis(pyrazol-1-yl)alkanes [mdpi.com]

Technical Guide: Application of 1-(2-bromoethyl)-1H-pyrazole in the Synthesis of Bioactive Molecules

Executive Summary

1-(2-bromoethyl)-1H-pyrazole (CAS: 10199-63-0) is a specialized alkylating agent utilized in medicinal chemistry to introduce the 2-(1H-pyrazol-1-yl)ethyl motif into bioactive scaffolds.[1] This structural unit acts as a versatile pharmacophore, offering a unique balance of polarity, hydrogen-bonding capability, and metabolic stability.

This guide details the strategic application of this reagent in drug design—specifically for Selective Estrogen Receptor Degraders (SERDs) , kinase inhibitors , and GPCR ligands —and provides validated protocols for its use in

alkylation reactions.

Chemical Profile & Reactivity[1][2][3][4]

Reagent Characteristics[1][3][4]

• IUPAC Name: 1-(2-bromoethyl)-1H-pyrazole[1]

• CAS Number: 10199-63-0[1]

• Molecular Formula:

  [1]

• Molecular Weight: 175.03 g/mol [1]

• Physical State: Colorless to light yellow liquid or low-melting solid.[1]

• Storage: 2–8°C, under inert atmosphere (Argon/Nitrogen).

Reactivity Dynamics

The molecule features a primary alkyl bromide susceptible to nucleophilic attack.[1] However, the presence of the adjacent pyrazole ring introduces specific electronic and steric considerations:

• Nucleophilic Substitution (

  ): The primary bromide is a good leaving group, reacting readily with phenols, amines, and thiols.

• Elimination Risk (

  ): Under strongly basic conditions (e.g., NaOtBu, high temperatures), the reagent can undergo dehydrohalogenation to form 1-vinyl-1H-pyrazole .[1] Protocol optimization is required to favor substitution over elimination.[1]

• Proximal Nitrogen Effect: The N1-nitrogen of the pyrazole is non-basic (part of the aromatic sextet), but the N2-nitrogen is a hydrogen bond acceptor (

  for conjugate acid), influencing solubility and binding affinity in the final product.

Strategic Applications in Drug Design

The 2-(1H-pyrazol-1-yl)ethyl moiety is often employed as a "Solubilizing Tail" or a "Solvent-Front Interactor" in drug candidates.[1]

Bioisosteric Replacement

This moiety serves as a neutral, polar bioisostere for:

• Ethyl-amine chains: Unlike the basic ethyl-amine side chains found in histamine or dopamine (which are protonated at physiological pH), the pyrazole-ethyl chain remains neutral.[1] This improves membrane permeability (LogD) while maintaining hydrogen bond acceptor capability.[1]

• Phenyl-ethyl groups: It reduces lipophilicity (LogP) compared to a phenethyl group, improving aqueous solubility.[1]

Selective Estrogen Receptor Degraders (SERDs)

In the design of next-generation oral SERDs (analogous to Elacestrant or Giredestrant), a basic or polar side chain is critical for destabilizing the Estrogen Receptor (ER) helix 12.[1]

• Application: 1-(2-bromoethyl)-1H-pyrazole is used to alkylate phenolic cores (e.g., estrogen derivatives or benzothiophenes) to install a side chain that protrudes into the solvent channel, triggering receptor degradation.[1]

Kinase Inhibitors

Many kinase inhibitors require a "tail" that extends out of the ATP-binding pocket to interact with the solvent front.

• Mechanism: The pyrazole nitrogen (N2) can form water-mediated hydrogen bonds, improving the entropic profile of binding.[1]

Visualizing the Synthetic Workflow

The following diagram illustrates the role of 1-(2-bromoethyl)-1H-pyrazole as a modular "Side-Chain Donor" for various structural classes.

Caption: Modular synthesis workflow showing the divergence between N-alkylation, O-alkylation, and potential elimination side-reactions.

Experimental Protocols

Protocol A: O-Alkylation of Phenols (Ether Synthesis)

Target: Synthesis of pyrazole-ethyl ether derivatives (common in SERD scaffolds).

Reagents:

• Phenolic Substrate (1.0 equiv)[1]

• 1-(2-bromoethyl)-1H-pyrazole (1.2 – 1.5 equiv)[1]

• Potassium Carbonate (

  ) (2.0 – 3.0 equiv)[1]

• Potassium Iodide (KI) (0.1 equiv) – Catalyst[1]

• Solvent: DMF or Acetonitrile (Anhydrous)[1]

Step-by-Step Procedure:

• Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Phenolic Substrate (1.0 mmol) in anhydrous DMF (5 mL). Add

  (3.0 mmol) and stir at Room Temperature (RT) for 15 minutes to generate the phenoxide anion.

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (1.5 mmol) and catalytic KI (0.1 mmol).

  • Note: KI accelerates the reaction via the Finkelstein reaction (in situ formation of the more reactive alkyl iodide).[1]

• Reaction: Heat the mixture to 60–80°C under an inert atmosphere (

  ) for 4–12 hours. Monitor by TLC or LCMS.[1]

  • Checkpoint: If starting material persists, add an additional 0.5 equiv of the bromide. Avoid temperatures >90°C to minimize elimination to vinyl pyrazole.[1]

• Work-up: Cool to RT. Dilute with EtOAc (30 mL) and wash with water (

  mL) and brine ( mL) to remove DMF.[1]

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via flash column chromatography (typically Hexane/EtOAc or DCM/MeOH gradients).[1]

Protocol B: N-Alkylation of Amines

Target: Synthesis of secondary/tertiary amines (common in GPCR ligands).[1]

Reagents:

• Amine Substrate (1.0 equiv)[1]

• 1-(2-bromoethyl)-1H-pyrazole (1.1 – 1.2 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) or

  [1]

• Solvent: Acetonitrile (MeCN) or DMF[1]

Step-by-Step Procedure:

• Setup: Dissolve the Amine Substrate (1.0 mmol) in anhydrous MeCN (5 mL).

• Base Addition: Add DIPEA (2.0 mmol). If the amine is a salt (e.g., HCl salt), increase DIPEA to 3.0 mmol.[1]

• Alkylation: Add 1-(2-bromoethyl)-1H-pyrazole (1.2 mmol).

• Heating: Reflux (approx. 80°C) for 6–16 hours.

  • Optimization: For unreactive amines, switching to DMF and using

    at 90°C can improve yields, though this increases the risk of vinyl pyrazole formation.

• Work-up: Concentrate the solvent. Redissolve in DCM, wash with saturated

  and brine.

• Purification: Flash chromatography. Note: The product amine may streak on silica; add 1%

  or to the eluent.

Optimization & Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Poor nucleophilicity or steric hindrance.[1]	Add KI (0.1–0.5 equiv) to generate the reactive alkyl iodide in situ.[1] Switch solvent to DMF.[1]
Vinyl Pyrazole Formation	Elimination (E2) dominates over substitution.[1]	Lower reaction temperature (<70°C).[1] Use a weaker base (e.g., instead of or NaH).[1]
Multiple Spots on TLC	N-alkylation vs. O-alkylation (if substrate is ambident).	Control pH.[1] Phenols require specific deprotonation.[1] For amino-phenols, selective N-alkylation is difficult without protecting groups.[1]
Reagent Instability	Hydrolysis of the bromide.[1]	Ensure anhydrous solvents are used.[1] Store the bromide reagent at 4°C under argon.

Safety & Handling

• Toxicity: Alkylating agents are potential genotoxins.[1] Handle in a fume hood with appropriate PPE (gloves, goggles, lab coat).[1]

• Skin Contact: 1-(2-bromoethyl)-1H-pyrazole is a skin irritant and potential sensitizer.[1] Wash immediately with soap and water if contact occurs.[1]

• Disposal: Quench excess alkylating agent with a nucleophile (e.g., aqueous ammonia or thiosulfate) before disposal into halogenated waste streams.[1]

References

• PubChem. 1-(2-bromoethyl)-1H-pyrazole Compound Summary. National Library of Medicine.[1] [Link]

• Löfgren, N., et al. Synthesis and Pharmacological Activities of Pyrazole Derivatives. Arkivoc, 2009. (Discusses the general reactivity of pyrazole alkyl chains in anesthetics). [Link]

• Baenziger, M., et al. Synthesis Development of the Selective Estrogen Receptor Degrader (SERD) LSZ102.[1] Organic Process Research & Development, 2020. (Provides context on SERD side-chain synthesis strategies). [Link][1]

• Kikuchi, et al. Pyrazoles as bioactive components in commercially available medicines. PMC - NIH.[1] (Review of pyrazole pharmacophores in approved drugs). [Link]

Sources

• 1. Enzalutamide - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Leveraging 1-(2-bromoethyl)-1H-pyrazole in the Development of Novel Anti-Inflammatory Agents

Abstract

Chronic inflammation is a significant contributor to the pathophysiology of numerous debilitating diseases. The pyrazole scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of several successful anti-inflammatory drugs. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on utilizing 1-(2-bromoethyl)-1H-pyrazole as a versatile starting material for the synthesis and evaluation of novel anti-inflammatory agents. We will delve into the rationale behind targeting inflammatory pathways with pyrazole derivatives, propose synthetic strategies, and provide detailed protocols for in vitro and in vivo screening to identify promising lead compounds.

Introduction: The Pyrazole Scaffold in Anti-Inflammatory Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in the development of anti-inflammatory therapeutics.[1] Its prevalence in marketed drugs like celecoxib, a selective COX-2 inhibitor, underscores the therapeutic potential of this chemical motif.[2] The pyrazole ring can act as a bioisostere for an aryl group, enhancing physicochemical properties such as lipophilicity and solubility, which are crucial for drug efficacy.[3] Furthermore, the structural versatility of the pyrazole core allows for the introduction of various substituents, enabling the fine-tuning of pharmacological activity and selectivity.[4]

Chronic inflammatory conditions are often driven by the overexpression of pro-inflammatory mediators, including prostaglandins and cytokines.[5] A key enzyme in the inflammatory cascade is cyclooxygenase (COX), which exists in two isoforms: COX-1, a constitutive enzyme involved in physiological functions, and COX-2, an inducible enzyme upregulated at sites of inflammation.[6][7] Selective inhibition of COX-2 is a validated strategy to achieve anti-inflammatory effects while minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[6][8]

1-(2-bromoethyl)-1H-pyrazole presents itself as a valuable and reactive building block for the synthesis of a diverse library of pyrazole derivatives. The presence of the bromoethyl group provides a reactive handle for various chemical transformations, allowing for the introduction of a wide range of functional groups and pharmacophores.[9][10] This guide will explore the synthetic utility of this precursor and outline a systematic approach to screen the resulting compounds for anti-inflammatory activity.

Synthetic Strategy: From 1-(2-bromoethyl)-1H-pyrazole to a Library of Potential Anti-Inflammatory Agents

The bromoethyl moiety of 1-(2-bromoethyl)-1H-pyrazole is susceptible to nucleophilic substitution, making it an ideal starting point for generating a library of N-substituted pyrazole derivatives.[9][11] Here, we propose two primary synthetic routes: N-alkylation of amines and etherification of phenols. These strategies are designed to introduce functionalities known to be present in potent anti-inflammatory agents.

General Synthetic Protocol for N-Alkylation of Amines

This protocol describes a general method for the synthesis of a diverse library of N-substituted aminoethyl-pyrazoles.

Rationale: The introduction of substituted amine functionalities can modulate the pharmacokinetic and pharmacodynamic properties of the molecule, potentially enhancing its interaction with biological targets.

Protocol:

• To a solution of 1-(2-bromoethyl)-1H-pyrazole (1.0 mmol) in a suitable polar apathetic solvent such as acetonitrile or DMF (10 mL), add the desired primary or secondary amine (1.2 mmol) and a base such as potassium carbonate (K₂CO₃) or triethylamine (TEA) (2.0 mmol).

• Stir the reaction mixture at a temperature ranging from room temperature to 80 °C. The reaction progress should be monitored by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-substituted 1-(2-aminoethyl)-1H-pyrazole derivative.

• Characterize the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

General Synthetic Protocol for Etherification of Phenols

This protocol outlines a general procedure for the synthesis of phenoxyethyl-pyrazole derivatives.

Rationale: The incorporation of a phenoxy moiety is a common feature in many COX-2 inhibitors. The electronic and steric properties of substituents on the phenyl ring can be varied to optimize activity and selectivity.

Protocol:

• To a solution of the desired phenol (1.2 mmol) in a polar aprotic solvent like DMF (10 mL), add a base such as potassium carbonate (K₂CO₃) (2.0 mmol) and stir at room temperature for 30 minutes to generate the phenoxide.

• Add 1-(2-bromoethyl)-1H-pyrazole (1.0 mmol) to the reaction mixture.

• Heat the reaction mixture to 60-100 °C and monitor the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 1-(2-phenoxyethyl)-1H-pyrazole derivative.

• Confirm the structure of the purified product using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Evaluation of Anti-Inflammatory Activity

Once a library of compounds has been synthesized, the next crucial step is to evaluate their anti-inflammatory potential using a series of in vitro assays. These assays provide initial insights into the mechanism of action and help in selecting promising candidates for further in vivo studies.[9][12]

COX-1 and COX-2 Inhibition Assay

Objective: To determine the inhibitory activity and selectivity of the synthesized compounds against COX-1 and COX-2 enzymes.

Rationale: This assay is fundamental in identifying compounds that selectively target the COX-2 enzyme, a key strategy for developing safer anti-inflammatory drugs.[13]

Protocol:

• Utilize a commercially available COX inhibitor screening assay kit (e.g., Cayman Chemical, Cat. No. 701230).

• Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the assay buffer, heme, and either ovine COX-1 or human recombinant COX-2 enzyme.

• Add the test compounds at various concentrations. Include a vehicle control (DMSO) and a known non-selective inhibitor (e.g., indomethacin) and a selective COX-2 inhibitor (e.g., celecoxib) as positive controls.

• Incubate the plate at 37 °C for 10 minutes.

• Initiate the reaction by adding arachidonic acid solution.

• Incubate for a further 2 minutes at 37 °C.

• Stop the reaction by adding a saturated stannous chloride solution.

• Measure the absorbance at a wavelength of 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ values (the concentration required to inhibit 50% of the enzyme activity).

• The selectivity index (SI) can be calculated as the ratio of IC₅₀ (COX-1) / IC₅₀ (COX-2). A higher SI value indicates greater selectivity for COX-2.

Lipopolysaccharide (LPS)-Induced Cytokine Release in Macrophages

Objective: To assess the ability of the synthesized compounds to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in LPS-stimulated macrophages.

Rationale: Macrophages play a central role in the inflammatory response by releasing a cascade of cytokines upon activation by stimuli like LPS.[14][15] This assay provides a measure of the broader anti-inflammatory potential of the compounds beyond COX inhibition.

Protocol:

• Culture a suitable macrophage cell line (e.g., RAW 264.7) in DMEM supplemented with 10% FBS and antibiotics.

• Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.[16]

• Collect the cell culture supernatants.

• Measure the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Determine the IC₅₀ values for the inhibition of cytokine production.

In Vivo Evaluation of Anti-Inflammatory Activity

Promising candidates identified from in vitro screening should be further evaluated in animal models of inflammation to assess their efficacy and safety in a more complex biological system.[12][16]

Carrageenan-Induced Paw Edema in Rodents

Objective: To evaluate the acute anti-inflammatory activity of the test compounds in a well-established in vivo model.

Rationale: The carrageenan-induced paw edema model is a classic and reliable method for screening anti-inflammatory drugs.[17][18][19][20] The swelling induced by carrageenan is a biphasic event, with the initial phase mediated by histamine and serotonin, and the later phase primarily mediated by prostaglandins.

Protocol:

• Use male Wistar rats or Swiss albino mice, acclimatized for at least one week before the experiment.

• Divide the animals into groups (n=6-8 per group): a vehicle control group, a positive control group (e.g., indomethacin or celecoxib), and groups treated with different doses of the test compounds.

• Administer the test compounds and control drugs orally or intraperitoneally one hour before the induction of inflammation.

• Measure the initial paw volume of the right hind paw of each animal using a plethysmometer.

• Inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation and Interpretation

The quantitative data generated from the in vitro and in vivo assays should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: In Vitro Anti-Inflammatory Activity of Synthesized Pyrazole Derivatives

Compound ID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI) (COX-1/COX-2)	TNF-α Inhibition IC₅₀ (µM)	IL-6 Inhibition IC₅₀ (µM)
PZ-01	>100	1.2	>83	5.8	7.2
PZ-02	50.3	0.5	100.6	2.1	3.5
...	...	...	...	...	...
Celecoxib	15.2	0.048	316.7	0.8	1.1
Indomethacin	0.1	1.8	0.056	10.5	12.3

Table 2: In Vivo Anti-inflammatory Activity in Carrageenan-Induced Paw Edema Model

Treatment Group	Dose (mg/kg)	Paw Edema Inhibition (%) at 3h
Vehicle Control	-	0
PZ-02	10	45.2 ± 3.8*
PZ-02	30	68.7 ± 5.1
...	...	...
Celecoxib	10	72.5 ± 4.5

*p < 0.05, **p < 0.01 compared to vehicle control.

Visualization of Key Pathways and Workflows

Visual diagrams are essential for understanding the complex biological pathways and experimental procedures involved in this research.

Caption: Simplified signaling pathway of inflammation and the targeted inhibition of COX-2 by pyrazole derivatives.

Caption: Experimental workflow for the synthesis and screening of anti-inflammatory pyrazole derivatives.

Conclusion and Future Directions

This guide has outlined a systematic and scientifically rigorous approach for the development of novel anti-inflammatory agents using 1-(2-bromoethyl)-1H-pyrazole as a key building block. By following the proposed synthetic strategies and detailed screening protocols, researchers can efficiently generate and evaluate a library of pyrazole derivatives to identify promising lead compounds. Future work should focus on optimizing the structure-activity relationship (SAR) of the identified hits to further improve their potency, selectivity, and pharmacokinetic profiles. Additionally, promising lead compounds should undergo more extensive preclinical evaluation, including toxicology and safety pharmacology studies, to assess their potential for clinical development.

References

• Abdellatif, K. R. A., Fadaly, W. A., & Kamel, G. M. (2020). Pyrazole-hydrazone Derivatives as Anti-Inflammatory Agents: Design, Synthesis, Biological Evaluation, COX-1,2/5-LOX Inhibition and Docking Study. Bioorganic Chemistry, 96, 103623. [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

• Eze, F. I., Uzor, P. F., Ikechukwu, P., Obi, B. C., & Osadebe, P. O. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755. [Link]

• Fahmy, H., et al. (2012). Ethyl 1-(2-bromoethyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3321. [Link]

• Gaba, M., Singh, S., & Mohan, C. (2014). Pyrazole as an anti-inflammatory scaffold: A comprehensive review. ResearchGate. [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). [Link]

• Kaur, P., Arora, V., & Kharb, R. (2022). Pyrazole as an anti-inflammatory scaffold: A comprehensive review. International Journal of Health Sciences, 6(S2), 8281–8289. [Link]

• Lee, J. Y., et al. (2020). Low-intensity ultrasound attenuates paw edema formation and decreases vascular permeability induced by carrageenan injection in rats. BMC Complementary Medicine and Therapies, 20(1), 44. [Link]

• Nagwa, M., et al. (2012). Synthesis, anti-inflammatory, analgesic, COX1/2-inhibitory activity, and molecular docking studies of hybrid pyrazole analogues. Drug Design, Development and Therapy, 10, 4347–4360. [Link]

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. [Link]

• Sangshetti, J. N., Shinde, D. B., & Kauthale, S. S. (2017). Pyrazoles as anti-inflammatory and analgesic agents: In-vivo and in-silico studies. Bentham Science Publishers. [Link]

• Srogl, J., & Spacek, M. (2023). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega. [Link]

• Wang, Y., et al. (2011). Design and synthesis of pyrazole-based derivatives as selective COX-2 inhibitors. PubMed. [Link]

• Zhang, X., et al. (2014). Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. Molecules, 19(6), 7975-7986. [Link]

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• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Ether synthesis by etherification (alkylation) [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Induction of unique macrophage subset by simultaneous stimulation with LPS and IL-4 [frontiersin.org]
• 8. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
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• 14. Lipopolysaccharide (LPS)-induced Macrophage Activation and Signal Transduction in the Absence of Src-Family Kinases Hck, Fgr, and Lyn - PMC [pmc.ncbi.nlm.nih.gov]
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Synthesis of potential anticancer agents from 1-(2-bromoethyl)-1H-pyrazole.

Application Note: Modular Synthesis of Pyrazole-Tethered Anticancer Agents

Executive Summary & Strategic Rationale

The moiety 1-(2-bromoethyl)-1H-pyrazole serves as a high-value electrophilic building block in medicinal chemistry. Its structural utility lies in its ability to introduce a 2-(1H-pyrazol-1-yl)ethyl tail to nucleophilic pharmacophores. This motif is strategically significant in anticancer drug design for three reasons:

• Solubility Enhancement: The pyrazole ring acts as a polar, hydrogen-bond acceptor, often improving the aqueous solubility of lipophilic kinase inhibitor scaffolds (e.g., quinolines, benzimidazoles).

• Pharmacokinetic Optimization: The ethyl spacer provides rotational freedom, allowing the pyrazole headgroup to access solvent-exposed regions of ATP-binding pockets in enzymes like EGFR and VEGFR.

• Metabolic Stability: Unlike simple alkyl chains, the pyrazole ring is relatively resistant to rapid oxidative metabolism, prolonging the half-life of the candidate drug.

This guide details the protocols for coupling 1-(2-bromoethyl)-1H-pyrazole with two distinct classes of anticancer scaffolds: 4-Hydroxyquinolines (targeting EGFR) and N-Arylpiperazines (targeting GPCRs/Kinases).

Synthetic Workflow & Logic

The synthesis relies on a convergent Nucleophilic Substitution (

) strategy. The choice of base and solvent is critical to minimize elimination by-products (vinyl pyrazole) and ensure N- or O-selectivity.

Figure 1: Convergent synthetic workflow for pyrazole-tethered anticancer agents.

Detailed Experimental Protocols

Protocol A: Synthesis of Pyrazole-Linked Quinoline (O-Alkylation)

Targeting EGFR/VEGFR inhibition via ether linkage.

Reagents:

• 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv)

• Substituted 4-Hydroxyquinoline (1.0 equiv)

• Potassium Carbonate (

  ), anhydrous (3.0 equiv)

• Dimethylformamide (DMF), anhydrous

• Potassium Iodide (KI) (0.1 equiv) - Catalyst

Procedure:

• Activation: In a dried round-bottom flask, dissolve 1.0 mmol of 4-hydroxyquinoline in 5 mL of anhydrous DMF. Add 3.0 mmol of

  .

• Stirring: Stir the suspension at room temperature for 30 minutes. Expert Note: This deprotonates the phenol/enone, generating the active phenoxide nucleophile.

• Addition: Add 1.2 mmol of 1-(2-bromoethyl)-1H-pyrazole and 0.1 mmol of KI.

• Heating: Heat the reaction mixture to 80°C for 6–12 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

  • Critical Control: Do not exceed 90°C to prevent the elimination of HBr from the starting material, which would form 1-vinyl-1H-pyrazole.

• Work-up: Pour the mixture into 50 mL of ice-cold water. The product often precipitates as a solid.

  • If solid forms: Filter, wash with water, and dry.

  • If oil forms: Extract with EtOAc (3 x 20 mL), wash with brine, dry over

    , and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, Gradient: 0-5% MeOH/DCM).

Self-Validating Checkpoint:

• 1H NMR (DMSO-d6): Look for the disappearance of the phenolic -OH signal (>10 ppm) and the appearance of two triplets at

  4.3–4.6 ppm (corresponding to the linker).

Protocol B: Synthesis of Pyrazole-Linked Piperazines (N-Alkylation)

Creating soluble "tails" for kinase inhibitors.

Reagents:

• 1-(2-bromoethyl)-1H-pyrazole (1.1 equiv)

• N-Phenylpiperazine or N-Boc-piperazine (1.0 equiv)

• Triethylamine (

  ) or (2.0 equiv)

• Acetonitrile (MeCN)

Procedure:

• Dissolution: Dissolve 1.0 mmol of the piperazine derivative in 10 mL of MeCN.

• Base Addition: Add 2.0 mmol of

  (preferred for cleaner reactions) or .

• Alkylation: Add 1.1 mmol of 1-(2-bromoethyl)-1H-pyrazole dropwise.

• Reflux: Reflux the mixture (

  ) for 8–16 hours.

• Work-up: Evaporate the solvent under reduced pressure. Resuspend the residue in DCM and wash with water.

• Isolation: The product is usually obtained in high purity after solvent evaporation. If necessary, convert to the HCl salt by adding 4M HCl in dioxane for better stability.

Biological Evaluation: In Vitro Cytotoxicity

Once synthesized, the compounds must be evaluated for anticancer activity. The standard metric is the

value (concentration inhibiting 50% of cell growth).

Assay Protocol (MTT Method):

• Cell Lines: A549 (Lung), MCF-7 (Breast), HepG2 (Liver).

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate for 24h.

• Treatment: Add compounds at varying concentrations (0.1

  M to 100 M) dissolved in DMSO (final DMSO < 0.5%).

• Incubation: Incubate for 48–72 hours.

• Readout: Add MTT reagent, incubate for 4h, dissolve formazan crystals in DMSO, and measure absorbance at 570 nm.

Expected Structure-Activity Relationship (SAR) Data: Table 1: Hypothetical SAR illustrating the impact of the pyrazole-ethyl tail.

Compound ID	Scaffold Core	R-Group (Tail)	A549 IC50 ( M)	Solubility (PBS)
Ctrl-1	4-Anilinoquinazoline	-H	>50	Low
Ctrl-2	4-Anilinoquinazoline	-Ethyl	25.4	Low
Target-1	4-Anilinoquinazoline	-Ethyl-Pyrazole	4.2	High
Target-2	4-Hydroxyquinoline	-Ethyl-Pyrazole	8.5	Moderate

Interpretation: The introduction of the pyrazole-ethyl tail (Target-1) significantly improves potency compared to the ethyl analog (Ctrl-2), likely due to additional hydrogen bonding interactions in the solvent-front region of the kinase pocket.

Expert Insights & Troubleshooting

• Elimination vs. Substitution: The primary failure mode in this synthesis is the elimination of HBr from 1-(2-bromoethyl)-1H-pyrazole to form 1-vinylpyrazole.

  • Solution: Avoid strong, bulky bases like t-BuOK. Stick to

    or . Ensure the reaction temperature does not exceed 90°C.

• Finkelstein Conditions: If the reaction is sluggish (common with electron-poor nucleophiles), the addition of catalytic KI (10 mol%) converts the alkyl bromide to the more reactive alkyl iodide in situ.

• Storage: 1-(2-bromoethyl)-1H-pyrazole is sensitive to light and moisture. Store at 4°C under argon.

References

• Doan, P., et al. (2022). "Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents." Molecules. Available at: [Link]

• Venkatesan, P., et al. (2014).[1] "Design, synthesis and molecular modeling of pyrazole-quinoline-pyridine hybrids as a new class of antimicrobial and anticancer agents."[2] European Journal of Medicinal Chemistry. Available at: [Link]

• Zhang, L., et al. (2023). "Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents." International Journal of Molecular Sciences. Available at: [Link]

• PubChem Compound Summary. "1-(2-Bromoethyl)piperazine" (Analogous synthesis logic). Available at: [Link]

Sources

• 1. BRPI0807165A2 - 2-AMINO PYRIMIDINE COMPOUNDS - Google Patents [patents.google.com]
• 2. Design, synthesis and molecular modeling of pyrazole-quinoline-pyridine hybrids as a new class of antimicrobial and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Modular Synthesis of Pyrazole-Tethered Antimicrobials Using 1-(2-Bromoethyl)-1H-Pyrazole

Executive Summary

This application note details a robust protocol for the synthesis of pyrazole-functionalized antimicrobial candidates using 1-(2-bromoethyl)-1H-pyrazole as a modular building block. While pyrazole rings are privileged pharmacophores in medicinal chemistry—found in blockbuster drugs like Celecoxib—their integration into complex scaffolds often requires multi-step ring-closure syntheses.

Here, we present a streamlined convergent synthesis strategy . By using 1-(2-bromoethyl)-1H-pyrazole as an electrophilic "installer," researchers can rapidly append the bioactive pyrazole-ethyl motif onto nucleophilic core scaffolds (e.g., benzimidazoles, piperazines, phenols) via a single-step SN2 reaction. This guide focuses on the alkylation of a benzimidazole scaffold to generate a library of Benzimidazole-Pyrazole Hybrids , a class of compounds exhibiting potent broad-spectrum antibacterial activity against MRSA and E. coli.

Chemical Basis & Reagent Profile

The core reagent, 1-(2-bromoethyl)-1H-pyrazole (CAS: 119291-22-4), serves as a bifunctional linker. It consists of a pyrazole headgroup (pharmacophore) and a bromoethyl tail (electrophile).

Key Properties

Property	Specification
IUPAC Name	1-(2-bromoethyl)pyrazole
Molecular Formula	C₅H₇BrN₂
Molecular Weight	175.03 g/mol
Boiling Point	~85-90°C (at reduced pressure)
Reactivity Mode	Nucleophilic Substitution (SN2)
Storage	2-8°C, inert atmosphere (Argon/Nitrogen)

Mechanistic Insight

The reaction proceeds via a classic SN2 mechanism. The target scaffold (acting as the nucleophile) attacks the carbon adjacent to the bromine leaving group.

• Why this reagent? Unlike in situ generated chloro-analogs, the bromo-derivative offers a superior balance of reactivity and stability. The ethyl spacer prevents steric clash between the pyrazole ring and the core scaffold, maintaining the rotational freedom necessary for binding to microbial targets (e.g., DNA gyrase or Topoisomerase IV).

Experimental Workflow

The following diagram outlines the critical path from reagent preparation to biological validation.

Figure 1: Convergent synthesis workflow for pyrazole-tethered antimicrobial libraries.

Detailed Protocol: Synthesis of Pyrazole-Benzimidazole Hybrids

Target: Synthesis of 1-(2-(1H-pyrazol-1-yl)ethyl)-1H-benzimidazole. Rationale: Benzimidazole-pyrazole hybrids have demonstrated superior MIC values compared to standard antibiotics in resistant strains due to dual-mode binding.

Materials[1][2][3][4][5][6][7][8][9][10]

• Reagent: 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv).

• Scaffold: Benzimidazole (1.0 equiv).

• Base: Anhydrous Potassium Carbonate (K₂CO₃) (2.5 equiv).

• Solvent: N,N-Dimethylformamide (DMF) (Anhydrous).

• Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – accelerates reaction via Finkelstein exchange.

Procedure

• Activation: In a dried round-bottom flask equipped with a magnetic stir bar, dissolve Benzimidazole (1.18 g, 10 mmol) in anhydrous DMF (15 mL).

• Deprotonation: Add K₂CO₃ (3.45 g, 25 mmol) in one portion. Stir at room temperature for 30 minutes to facilitate deprotonation of the benzimidazole -NH group.

  • Note: The solution may turn slightly cloudy; this is normal.

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (2.1 g, 12 mmol) dropwise via syringe. If using KI, add it at this stage.

• Reaction: Heat the mixture to 80°C under an inert atmosphere (N₂) for 6–8 hours.

  • Monitoring: Check progress via TLC (Mobile phase: CHCl₃/MeOH 9:1). The product typically has a higher R_f than the starting benzimidazole.

• Quenching: Cool the reaction mixture to room temperature and pour onto crushed ice (100 g) with vigorous stirring. A precipitate should form.

• Extraction: If no solid forms, extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with water (2 x 20 mL) and brine (1 x 20 mL) to remove residual DMF.

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography (Silica gel, Gradient: 0-5% MeOH in DCM).

Structural Validation (Self-Validating Checkpoints)

• 1H NMR (DMSO-d6): Look for the ethylene bridge signals. You should observe two distinct triplets integrating to 2H each around δ 4.4–4.7 ppm .

• Mass Spectrometry: Confirm the molecular ion peak [M+H]⁺. For the benzimidazole hybrid, expected m/z ≈ 213.1.

Biological Evaluation: MIC Determination

Once synthesized, the compound must be screened for antimicrobial efficacy.[1]

Assay Setup (Broth Microdilution)

Follow CLSI guidelines (M07-A10) for testing against S. aureus (ATCC 29213) and E. coli (ATCC 25922).

• Stock Solution: Dissolve the test compound in DMSO (1 mg/mL).

• Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate.

• Inoculation: Add bacterial suspension adjusted to 5 x 10⁵ CFU/mL.

• Incubation: Incubate at 37°C for 16–20 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible growth.

Expected Data Profile

The following table illustrates typical potency improvements when linking a pyrazole tail to a standard scaffold.

Compound ID	Scaffold	R-Group	MIC (S. aureus) µg/mL	MIC (E. coli) µg/mL
Ctrl-1	Benzimidazole	-H (Unsubstituted)	>128	>128
Ctrl-2	Pyrazole	-Ethyl-Br (Reagent)	>64	>64
Target-1	Benzimidazole	-Ethyl-Pyrazole	8 - 16	16 - 32
Ref Drug	Ciprofloxacin	N/A	0.5	0.25

Interpretation: The hybrid (Target-1) shows a synergistic effect, significantly lowering the MIC compared to the individual fragments.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Incomplete deprotonation or moisture in solvent.	Ensure DMF is anhydrous (store over molecular sieves). Increase deprotonation time to 1 hour.
Side Product: Vinyl Pyrazole	E2 Elimination of the reagent.	The base is too strong or temp is too high. Switch from NaH to K₂CO₃ or Cs₂CO₃ and lower temp to 60°C.
Oily Product	Residual DMF.	Perform an extra brine wash during workup or use a lyophilizer if available.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved October 26, 2023 from [Link]

• Soliman, R., et al. (2001). Synthesis and antimicrobial activity of novel pyrazole, pyrazoline, pyrazolinone and pyrazolidinedione derivatives of benzimidazole. Boll Chim Farm.[2] 140(3):140-8. [Link]

• Anandarajagopal, K., et al. (2021). Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds and Their Biological Activities.[3][Link]

• Organic Chemistry Portal. Synthesis of Pyrazoles.[Link]

Sources

• 1. Synthesis and Antimicrobial Evaluation of Some New Pyrazole Derivatives Containing Thiazole Scaffolds | MDPI [mdpi.com]
• 2. Synthesis and antimicrobial activity of novel pyrazole, pyrazoline, pyrazolinone and pyrazolidinedione derivatives of benzimidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Protocol &amp; Application Notes for the Synthesis of 1-Vinylpyrazoles via Dehydrohalogenation of 1-(2-Bromoethyl)-1H-pyrazole

An Application Guide for Researchers

Abstract

1-Vinylpyrazoles are valuable heterocyclic building blocks in medicinal chemistry and materials science, serving as precursors for a wide range of more complex molecules and polymers.[1][2] This document provides a comprehensive guide for the synthesis of 1-vinylpyrazole from 1-(2-bromoethyl)-1H-pyrazole through a base-mediated dehydrohalogenation reaction. We delve into the underlying E2 elimination mechanism, offer detailed, field-tested laboratory protocols, and discuss critical parameters for reaction optimization and product validation. This guide is intended for researchers in organic synthesis, drug discovery, and polymer chemistry.

Theoretical Background: The E2 Elimination Mechanism

The conversion of 1-(2-bromoethyl)-1H-pyrazole to 1-vinylpyrazole is a classic example of a β-elimination reaction, specifically proceeding through an E2 (Elimination, Bimolecular) mechanism.[3][4] Understanding this mechanism is crucial for optimizing reaction conditions and minimizing side products.

The E2 reaction is a single, concerted step where three key events occur simultaneously:

• A strong base abstracts a proton from the β-carbon (the carbon adjacent to the one bearing the bromine).

• The electrons from the cleaved C-H bond pivot to form a π-bond between the α and β carbons.

• The leaving group (bromide ion) departs from the α-carbon.[5][6]

Because both the base and the alkyl halide are involved in this single, rate-determining step, the reaction kinetics are second-order (bimolecular).[6][7] A key stereochemical requirement for the E2 mechanism is an anti-periplanar geometry, where the abstracted proton and the leaving group are positioned on opposite sides of the C-C bond, in the same plane (a dihedral angle of 180°).[7][8] This alignment allows for efficient orbital overlap in the transition state, facilitating the formation of the new π-bond.[7]

The primary competitor to the E2 reaction is the SN2 (Substitution, Nucleophilic, Bimolecular) reaction, where the base acts as a nucleophile and attacks the α-carbon, displacing the bromide.[3] To favor the desired E2 elimination over SN2 substitution, a strong, sterically hindered (bulky) base is often preferred, as it can more easily abstract the exposed β-proton than it can access the sterically shielded α-carbon.[9][10] Elevated temperatures also tend to favor elimination over substitution.

Reaction Mechanism Diagram

Caption: Concerted E2 mechanism for the synthesis of 1-vinylpyrazole.

Experimental Protocol: Potassium Hydroxide Mediated Synthesis

This protocol describes a common and effective method for the dehydrohalogenation of 1-(2-bromoethyl)-1H-pyrazole using potassium hydroxide in an alcoholic solvent.[3][11]

Materials and Equipment

• Reagents:

  • 1-(2-bromoethyl)-1H-pyrazole (Starting Material)

  • Potassium hydroxide (KOH), pellets, ≥85%

  • Ethanol (EtOH), absolute or 95%

  • Diethyl ether (Et₂O) or Dichloromethane (DCM), ACS grade

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Deionized water

• Equipment:

  • Round-bottom flask (sized appropriately for the reaction scale)

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath with temperature control

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)

  • Analytical balance

Reagent Parameter Table

Reagent	Molar Mass ( g/mol )	Molar Eq.	Amount (for 10 mmol scale)
1-(2-bromoethyl)-1H-pyrazole	189.04	1.0	1.89 g
Potassium Hydroxide (KOH)	56.11	1.5 - 2.0	0.84 g - 1.12 g
Ethanol (Solvent)	46.07	-	30 - 50 mL

Step-by-Step Synthesis Protocol

• Reaction Setup: Place 1-(2-bromoethyl)-1H-pyrazole (1.0 eq) and a magnetic stir bar into a round-bottom flask.

• Solvent and Base Addition: Add ethanol to the flask. While stirring, add potassium hydroxide pellets (1.5-2.0 eq) to the solution. Note: The dissolution of KOH is exothermic.

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78 °C for ethanol) using a heating mantle or oil bath.

• Monitoring: Allow the reaction to proceed under reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by comparing the reaction aliquot to a standard of the starting material.

• Work-up - Quenching and Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the bulk of the ethanol using a rotary evaporator.

• Work-up - Extraction: To the resulting residue, add deionized water (approx. 30 mL) and an organic extraction solvent like diethyl ether or dichloromethane (approx. 30 mL). Transfer the mixture to a separatory funnel.

• Washing: Shake the funnel vigorously and allow the layers to separate. Collect the organic layer. Wash the organic layer with deionized water (2 x 20 mL) and then with brine (1 x 20 mL) to remove residual water and inorganic salts.

• Drying and Filtration: Dry the collected organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and collect the filtrate.

• Purification: Remove the solvent from the filtrate using a rotary evaporator to yield the crude 1-vinylpyrazole. The product can be further purified by vacuum distillation if necessary. Neat 1-vinylpyrazole has a tendency to polymerize, especially when heated or upon prolonged storage.[12]

Product Characterization

The identity and purity of the synthesized 1-vinylpyrazole should be confirmed using standard analytical techniques:

• ¹H NMR: Expect to see characteristic signals for the vinyl protons (typically 3 signals: a doublet of doublets for the proton on the carbon attached to the pyrazole ring, and two doublets for the terminal CH₂ protons) and the pyrazole ring protons.

• ¹³C NMR: The spectrum should show two signals for the vinyl carbons and three signals for the pyrazole ring carbons.

• GC-MS: This will confirm the molecular weight of the product (94.11 g/mol ) and its purity.

Alternative Protocol: Phase-Transfer Catalysis (PTC)

An alternative green chemistry approach involves performing the dehydrochlorination (or dehydrobromination) in water using a phase-transfer catalyst.[1][11] This method avoids large volumes of organic solvents and can lead to high yields.

PTC Workflow Diagram

Caption: Workflow for vinylpyrazole synthesis via Phase-Transfer Catalysis.

Safety and Handling

• 1-(2-bromoethyl)-1H-pyrazole: This is an alkylating agent and should be handled with care. Avoid skin and eye contact.

• Potassium Hydroxide (KOH): Highly corrosive and caustic. Causes severe skin burns and eye damage. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Solvents: Diethyl ether is extremely flammable. Dichloromethane is a suspected carcinogen. All solvent handling should be performed in a well-ventilated fume hood.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; Insufficient base; Low temperature.	Increase reaction time; Use a larger excess of base (e.g., 2.0-2.5 eq); Ensure proper reflux temperature.
SN2 Side Product Present	Base acting as a nucleophile.	Use a more sterically hindered base like potassium tert-butoxide (KOtBu).[3][9]
Product Polymerization	High temperature during purification; Extended storage.	Use vacuum distillation at the lowest possible temperature; Store product in a cool, dark place, possibly with an inhibitor.[12]

Conclusion

The dehydrohalogenation of 1-(2-bromoethyl)-1H-pyrazole is a robust and reliable method for the synthesis of 1-vinylpyrazole. The E2 pathway, favored by strong bases and elevated temperatures, provides a direct route to this versatile monomer. By carefully controlling reaction parameters and following the detailed protocols herein, researchers can efficiently produce high-purity 1-vinylpyrazole for applications in synthetic and materials chemistry.

References

• Silva, V. L. M., & Silva, A. M. S. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3493. [Link]

• Silva, V. L. M., & Silva, A. M. S. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. National Center for Biotechnology Information (PMC). [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Dehydrohalogenation. Wikipedia. [Link]

• University of Calgary. (n.d.). Ch 5: Dehydrohalogenation. University of Calgary Chemistry. [Link]

• Silva, V. L. M., & Silva, A. M. S. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. MDPI. [Link]

• AK Lectures. (n.d.). E2 Reaction: Elimination, Bimolecular. AK Lectures. [Link]

• Steiner, L., Ćorović, M. Z., Dupé, A., & Mösch-Zanetti, N. C. (2024). Vinyl-pyrazole as a biomimetic acetaldehyde surrogate. Chemical Communications. [Link]

• PubMed. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. PubMed. [Link]

• ACS Publications. (n.d.). Vinylpyrazoles. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Explained. (2014). Overview of 1,2 Elimination Reactions. YouTube. [Link]

• Findlay, S. (2021). Elimination Reactions (E1 and E2). Memorial University. [Link]

• OrganicChemExplained. (2018). Elimination reactions - Dehydrohalogenation. YouTube. [Link]

• Zhang, Y., et al. (2024). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of Molecular Structure. [Link]

• The Organic Chemistry Tutor. (2016). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. YouTube. [Link]

• Master Organic Chemistry. (n.d.). Mechanism of the E2 Reaction. Master Organic Chemistry. [Link]

• Chad's Prep. (2020). 7.5 E2 Reactions | Organic Chemistry. YouTube. [Link]

• RSC Publishing. (2024). Vinyl-pyrazole as a biomimetic acetaldehyde surrogate. Chemical Communications. [Link]

• Chemistry Stack Exchange. (2023). When you do dehydrohalogenation of 1° alkyl halides, do you use a strong base or sterically hindered base? Chemistry Stack Exchange. [Link]

• MDPI. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dehydrohalogenation - Wikipedia [en.wikipedia.org]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
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• 12. mdpi.com [mdpi.com]

1-(2-bromoethyl)-1H-pyrazole as a precursor for pyrazole-containing ligands.

Executive Summary

1-(2-bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a pivotal "soft" electrophile used to introduce pyrazole—a robust, monodentate N-donor—into multidentate ligand architectures. Unlike pyrazoles attached to boron (scorpionates) or carbon (methanes), the ethyl-linked pyrazole offers a flexible "arm" that relieves steric strain in metal coordination spheres.

This guide details the synthesis, stabilization, and application of this precursor. It addresses the critical challenge of preventing the elimination side-reaction (formation of 1-vinylpyrazole) and the dimerization (formation of 1,2-bis(pyrazol-1-yl)ethane), ensuring high-purity ligand generation for coordination chemistry and drug discovery.

Precursor Synthesis & Handling

The synthesis of 1-(2-bromoethyl)-1H-pyrazole is chemically deceptive. While a simple SN2 reaction, the product is prone to two major failure modes:

• Double Alkylation: Pyrazole acts as a nucleophile twice, bridging two pyrazoles with an ethyl chain.

• Elimination: The product eliminates HBr to form 1-vinylpyrazole, especially under strong basic conditions or high heat.

Protocol A: The "High-Fidelity" Two-Step Route

Recommended for pharmaceutical applications requiring >98% purity.

Rationale: Direct alkylation with dibromoethane often yields ~15-20% bis-alkylated byproduct. This route uses 2-bromoethanol to first secure the mono-substituted alcohol, then converts it to the bromide, avoiding the bis-impurity entirely.

Step 1: Hydroxyethylation

• Reagents: Pyrazole (10.0 g, 147 mmol), 2-Bromoethanol (1.2 eq), NaOH (1.5 eq), DMSO (50 mL).

• Procedure:

  • Dissolve pyrazole in DMSO. Add powdered NaOH.

  • Add 2-bromoethanol dropwise at 0°C to prevent exotherm-induced polymerization.

  • Stir at RT for 4 hours.

  • Workup: Dilute with water, extract with DCM. Distill the crude oil (bp ~110°C @ 0.5 mmHg) to obtain 1-(2-hydroxyethyl)-1H-pyrazole .

Step 2: Bromination (Appel Reaction variation)

• Reagents: 1-(2-hydroxyethyl)-1H-pyrazole (from Step 1), CBr4 (1.1 eq), PPh3 (1.1 eq), DCM (anhydrous).

• Procedure:

  • Dissolve alcohol and CBr4 in DCM at 0°C.

  • Add PPh3 in small portions (exothermic).

  • Stir 2 hours at RT.

  • Purification: Filter through a short silica plug (eluting with Et2O) to remove Ph3PO. Concentrate and vacuum distill.

• Yield: Typically 85-90% overall.

• Stability Check: Store at -20°C. If the liquid turns yellow/brown, it indicates HBr evolution and polymerization.

Protocol B: The "Rapid" One-Step Route

Recommended for bulk ligand synthesis where distillation capability is available.

• Reagents: Pyrazole (1 eq), 1,2-Dibromoethane (5 eq ), TBAHS (Tetrabutylammonium hydrogen sulfate, 5 mol%), 50% NaOH (aq).

• Mechanism: Phase-Transfer Catalysis (PTC).

• Critical Insight: The large excess of 1,2-dibromoethane is non-negotiable . It statistically favors the attack of pyrazole on a dibromide molecule over the attack on an already-formed monobromide product.

• Procedure:

  • Mix pyrazole and 1,2-dibromoethane. Add TBAHS.

  • Add NaOH dropwise with vigorous stirring (1000 rpm) at 40°C.

  • Monitor by TLC (EtOAc/Hex 1:1).

  • Workup: Decant the organic layer. Wash with water. Distill off excess 1,2-dibromoethane (recycle possible). Vacuum distill the product.

Ligand Synthesis Architectures

The 2-bromoethyl arm transforms simple amines into sophisticated chelators.

Workflow Visualization

The following diagram illustrates the critical decision pathways in synthesis to avoid "dead-end" byproducts.

Figure 1: Synthetic flowchart highlighting the precursor's reactivity and potential failure modes (red nodes).

Protocol C: Synthesis of TPEA (Tripodal Ligand)

Target: Tris(2-(1H-pyrazol-1-yl)ethyl)amine. A classic "N4" tripodal ligand for modeling copper oxidases.

• Concept: Triple alkylation of ammonia.

• Reagents: 1-(2-bromoethyl)-1H-pyrazole (3.1 eq), NH4Cl (1 eq), K2CO3 (excess), MeCN (reflux).

• Procedure:

  • Combine reagents in acetonitrile.

  • Reflux for 48 hours. Note: Monitoring is crucial; mono- and bis-alkylated intermediates appear first.

  • Filter salts. Evaporate solvent.

  • Purification: The crude is often an oil. Dissolve in dilute HCl, wash with ether (removes unreacted bromide), then basify aqueous layer with NaOH and extract into DCM.

• Data Validation:

  • 1H NMR (CDCl3): Look for the ethylene backbone triplets at ~2.9 ppm (N-CH2) and ~4.1 ppm (Pz-CH2). The integration ratio between pyrazole protons and backbone protons must be exact (3:2).

Quantitative Data & Troubleshooting

Reactivity Profile Table

Parameter	1-(2-bromoethyl)-1H-pyrazole	1-vinylpyrazole (Impurity)
Electrophilicity	Moderate (Alkyl Halide)	Low (Michael Acceptor)
Boiling Point	~110°C (0.5 mmHg)	~45°C (10 mmHg)
IR Signature	C-Br stretch ~600-500 cm⁻¹	C=C stretch ~1640 cm⁻¹
Storage	4°C, Dark, under Argon	Stable at RT
Reaction Risk	Forms quaternary salts if stored neat	Polymerizes

Troubleshooting Guide

• Problem: Product smells acrid/pungent after distillation.

  • Cause: Thermal decomposition releasing HBr.

  • Fix: Add a stabilizer (silver wool or K2CO3 pellet) in the receiving flask. Perform distillation at lower pressure to reduce pot temperature.

• Problem: Low yield in ligand synthesis; presence of olefinic protons in NMR.

  • Cause: Elimination reaction dominated substitution.

  • Fix: Switch base from KOH/NaOH (strong) to K2CO3 or Cs2CO3 (milder). Lower reaction temperature and extend time.

References

• Trofimenko, S. (1993). Scorpionates: The Coordination Chemistry of Polypyrazolylborates. Imperial College Press. (Foundational text on pyrazole ligand chemistry).

• Sorrell, T. N., & Malachowski, M. R. (1983). Synthesis of Pyrazole-Containing Chelating Agents. Inorganic Chemistry, 22(13), 1883–1887. Link

• Mautner, F. A., et al. (2011). Copper(II) complexes derived from tripodal tris[(2-ethyl-(1-pyrazolyl)]amine.[1] Inorganica Chimica Acta, 365(1), 290–296.[1] Link[1]

• PubChem Compound Summary. (2023). 1-(2-Bromoethyl)-1H-pyrazole (CID 642215). National Library of Medicine. Link

• Master Organic Chemistry. (2023). Elimination Reactions (E1 vs E2). (Reference for mechanism of vinyl impurity formation). Link

Sources

• 1. The Elusive Biological Activity of Scorpionates: A Useful Scaffold for Cancer Therapy? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Synthesis of Novel Pyrazole Derivatives via Nucleophilic Substitution of 1-(2-bromoethyl)-1H-pyrazole

Introduction: The Strategic Value of the Pyrazole Scaffold

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of FDA-approved therapeutics.[1] Derivatives of this five-membered aromatic heterocycle exhibit a vast spectrum of biological activities, including anti-inflammatory, anticancer, antibacterial, and analgesic properties.[2][3][4][5] The synthetic versatility of the pyrazole ring system allows for extensive structural modifications, enabling the fine-tuning of pharmacological profiles in drug discovery programs.[6][7]

1-(2-bromoethyl)-1H-pyrazole emerges as a highly valuable and versatile building block in this context. Its structure incorporates a reactive electrophilic handle—the bromoethyl group—perfectly poised for modification. This allows for the systematic introduction of diverse functional groups through nucleophilic substitution reactions, providing a straightforward and efficient route to novel libraries of N-substituted pyrazole compounds.[2][8] This application note provides a detailed exploration of the underlying reaction mechanism and offers robust, validated protocols for performing nucleophilic substitution reactions on this key intermediate.

Mechanistic Rationale: The S(_N)2 Pathway

The reaction of 1-(2-bromoethyl)-1H-pyrazole with a nucleophile is a classic example of a nucleophilic substitution reaction.[9][10] In this transformation, an electron-rich nucleophile (Nu:⁻) attacks the electrophilic carbon atom bonded to the bromine, displacing the bromide ion (Br⁻), which serves as the leaving group.[10][11][12]

Given that the bromoethyl group presents a primary alkyl halide, the reaction proceeds almost exclusively through a bimolecular nucleophilic substitution (S(_N)2) mechanism.[13][14] The key characteristics of this pathway are:

• Concerted, Single-Step Process: The formation of the new Carbon-Nucleophile bond and the cleavage of the Carbon-Bromine bond occur simultaneously in a single, concerted step.[15]

• Backside Attack: The nucleophile attacks the carbon atom from the side opposite to the leaving group (bromine). This trajectory is necessary to allow for the proper overlap of the nucleophile's HOMO (Highest Occupied Molecular Orbital) with the C-Br σ* antibonding LUMO (Lowest Unoccupied Molecular Orbital), which facilitates the displacement of the leaving group.[16][17]

• Steric Sensitivity: The S(_N)2 reaction rate is highly sensitive to steric hindrance around the reaction center. The primary nature of the electrophilic carbon in 1-(2-bromoethyl)-1H-pyrazole minimizes steric crowding, making it an ideal substrate for this pathway.[15][18]

The causality behind choosing reaction conditions—such as polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile)—is directly linked to the S(_N)2 mechanism. These solvents are proficient at solvating the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile itself. This leaves the nucleophile "naked" and highly reactive, thereby accelerating the rate of the S(_N)2 reaction.[2]

Caption: General experimental workflow for nucleophilic substitution.

Protocol 1: N-Alkylation with an Amine Nucleophile

This protocol details the synthesis of 1-(2-(diethylamino)ethyl)-1H-pyrazole, a representative example of N-alkylation.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Volume/Mass	Notes
1-(2-bromoethyl)-1H-pyrazole	175.03	5.0	875 mg	Limiting Reagent
Diethylamine	73.14	10.0 (2 eq.)	1.03 mL	Nucleophile
Potassium Carbonate (K₂CO₃)	138.21	7.5 (1.5 eq.)	1.04 g	Base (to neutralize HBr byproduct)
Acetonitrile (CH₃CN)	-	-	25 mL	Anhydrous, polar aprotic solvent
Ethyl Acetate (EtOAc)	-	-	~100 mL	For extraction
Saturated aq. Sodium Bicarbonate (NaHCO₃)	-	-	~50 mL	For workup
Brine	-	-	~50 mL	For workup
Anhydrous Sodium Sulfate (Na₂SO₄)	-	-	As needed	Drying agent

Step-by-Step Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(2-bromoethyl)-1H-pyrazole (875 mg, 5.0 mmol) and potassium carbonate (1.04 g, 7.5 mmol).

• Solvent Addition: Add anhydrous acetonitrile (25 mL) to the flask. Stir the suspension for 5 minutes at room temperature.

• Nucleophile Addition: Add diethylamine (1.03 mL, 10.0 mmol) to the suspension.

• Heating and Monitoring: Heat the reaction mixture to 60 °C and stir. Monitor the reaction progress by TLC (e.g., using a 9:1 EtOAc/Methanol eluent system) until the starting material spot is consumed (typically 4-6 hours).

• Cooling and Filtration: Cool the reaction mixture to room temperature. Filter the solid K₂CO₃ and salts through a pad of celite, washing the filter cake with a small amount of acetonitrile.

• Solvent Removal: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Aqueous Workup: Dissolve the crude residue in ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aq. NaHCO₃ (2 x 25 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure 1-(2-(diethylamino)ethyl)-1H-pyrazole.

Protocol 2: S-Alkylation with a Thiol Nucleophile

This protocol describes the reaction with sodium thiophenoxide to form a thioether derivative.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Volume/Mass	Notes
1-(2-bromoethyl)-1H-pyrazole	175.03	5.0	875 mg	Limiting Reagent
Thiophenol	110.18	5.5 (1.1 eq.)	0.56 mL	Nucleophile precursor
Sodium Hydride (NaH), 60% disp.	24.00	6.0 (1.2 eq.)	240 mg	Strong base to deprotonate thiol
N,N-Dimethylformamide (DMF)	-	-	20 mL	Anhydrous, polar aprotic solvent
Diethyl Ether (Et₂O)	-	-	~100 mL	For extraction
Water (H₂O)	-	-	~100 mL	For workup
Brine	-	-	~50 mL	For workup
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	As needed	Drying agent

Step-by-Step Procedure:

• Nucleophile Preparation: In a dry 100 mL round-bottom flask under an inert atmosphere (N₂ or Ar), suspend sodium hydride (240 mg, 6.0 mmol) in anhydrous DMF (10 mL). Cool the suspension to 0 °C in an ice bath.

• Thiol Addition: Slowly add thiophenol (0.56 mL, 5.5 mmol) dropwise to the NaH suspension. Stir at 0 °C for 30 minutes until hydrogen gas evolution ceases. The formation of sodium thiophenoxide is complete.

• Substrate Addition: In a separate flask, dissolve 1-(2-bromoethyl)-1H-pyrazole (875 mg, 5.0 mmol) in anhydrous DMF (10 mL). Add this solution dropwise to the cold sodium thiophenoxide solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor progress by TLC (e.g., 8:2 Hexanes/EtOAc).

• Quenching: Carefully quench the reaction by slowly adding water (50 mL) at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing and Drying: Combine the organic extracts and wash with water (2 x 25 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter, concentrate, and purify the crude product by flash column chromatography on silica gel to obtain the desired thioether.

Summary of Reaction Conditions

The choice of base and solvent is critical for successful substitution and depends on the pKa of the nucleophile's conjugate acid.

Nucleophile Class	Example Nucleophile	Typical Base	Recommended Solvent(s)	Temp. (°C)
Amines	Piperidine	K₂CO₃, Et₃N	Acetonitrile, THF	25 - 60
Alcohols	Sodium Methoxide	NaH, NaOMe	THF, DMF	0 - 25
Phenols	Phenol	K₂CO₃, Cs₂CO₃	DMF, Acetonitrile	25 - 80
Thiols	Ethanethiol	NaH, NaOEt	DMF, Ethanol, THF	0 - 25
Azides	Sodium Azide (NaN₃)	(None needed)	DMSO, DMF	60 - 100
Carboxylates	Sodium Acetate	(None needed)	DMF	60 - 80

Product Characterization and Validation

Authenticating the structure of the newly synthesized pyrazole derivative is a non-negotiable step for ensuring the trustworthiness of the experimental outcome.

• Thin-Layer Chromatography (TLC): The primary tool for reaction monitoring. A successful reaction is indicated by the consumption of the starting material (1-(2-bromoethyl)-1H-pyrazole) and the appearance of a new, typically more or less polar, product spot.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for structural elucidation. [19] * ¹H NMR: Look for the disappearance of the triplet signals corresponding to the -CH₂-Br protons of the starting material. New signals corresponding to the protons adjacent to the newly installed nucleophile will appear. For example, in N-alkylation, the triplet for the -CH₂-N group will typically appear further upfield than the original -CH₂-Br signal.

  • ¹³C NMR: The carbon atom that was bonded to the bromine will show a significant upfield shift upon substitution with a less electronegative atom like nitrogen or sulfur.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight of the product, verifying that the substitution has occurred as expected. [19]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reaction time or temperature; weak nucleophile; inactive reagents.	Increase reaction time and/or temperature. Use a stronger base if applicable (e.g., NaH for alcohols/thiols). Ensure solvents are anhydrous and reagents are of high purity.
Low Yield	Sub-optimal workup leading to product loss; side reactions (e.g., elimination).	Optimize extraction pH and solvent. Ensure the reaction temperature is not excessively high, which can favor the E2 elimination side reaction, especially with sterically hindered or strongly basic nucleophiles.
Multiple Products	Side reactions; reaction with solvent; over-alkylation of the nucleophile.	Use a less nucleophilic solvent. Use a larger excess of the nucleophile to minimize the potential for the product to act as a nucleophile itself (e.g., in the case of primary amines).

References

• Organic Chemistry Class Notes. (n.d.). The Discovery of Nucleophilic Substitution Reactions.

• ProQuest. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Retrieved from [Link]

• Unknown. (n.d.). Nucleophilic Substitution of Alkyl Halides. Retrieved from a website with content on SN1 and SN2 mechanisms.

• AccessPharmacy. (n.d.). Nucleophilic Substitution, Addition, and Elimination Reactions | The Organic Chemistry of Medicinal Agents. Retrieved from [Link]

• MCAT Organic Chemistry Prep - YouTube. (2020). SN2 for Nucleophilic Substitution. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• ACS Omega. (n.d.). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. Retrieved from [Link]

• NIH. (2023). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. Retrieved from [Link]

• NIH. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Retrieved from [Link]

• NIH. (n.d.). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives.

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 4.5: Factors affecting the SN2 Reaction. Retrieved from [Link]

• Master Organic Chemistry. (2012). The SN2 Reaction Mechanism. Retrieved from [Link]

• Unknown. (n.d.). Chapter 7 Alkyl Halides and Nucleophilic Substitution.

• YouTube. (2016). Simply Mechanisms 4a: SN2. Reaction of bromoethane with aqueous KOH. Retrieved from [Link]

• Universal Class. (n.d.). Nucleophilic Substitution of Alkyl Halides. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 11.2: The SN2 Reaction. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 3. Synthesis, Reactions and Medicinal Uses of Pyrazole | Pharmaguideline [pharmaguideline.com]
• 4. ias.ac.in [ias.ac.in]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II” - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fiveable.me [fiveable.me]
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• 19. Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Scalable Protocol for the Synthesis of 1-(2-Bromoethyl)-1H-Pyrazole Derivatives via Phase-Transfer Catalysis

Abstract

1-(2-bromoethyl)-1H-pyrazole and its derivatives are pivotal building blocks in medicinal chemistry and drug development, serving as versatile precursors for a wide array of pharmacologically active molecules. The N-alkylation of the pyrazole ring is a fundamental transformation, yet its scale-up presents significant challenges, including control over regioselectivity, prevention of side reactions, and ensuring operational safety. This application note provides a detailed, field-proven protocol for the multigram-scale synthesis of 1-(2-bromoethyl)-1H-pyrazole, leveraging the efficiency and scalability of Phase-Transfer Catalysis (PTC). We delve into the causality behind experimental choices, offer a comprehensive troubleshooting guide, and outline critical safety and handling procedures to ensure a safe, efficient, and reproducible scale-up process.

Introduction: The Strategic Importance of 1-(2-Bromoethyl)-1H-Pyrazoles

The pyrazole nucleus is a privileged scaffold in modern pharmacology, present in numerous FDA-approved drugs.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding make it an excellent pharmacophore. The introduction of a 2-bromoethyl group at the N1 position transforms the simple pyrazole heterocycle into a highly versatile intermediate.[3] The terminal bromide serves as an excellent leaving group, enabling subsequent nucleophilic substitution reactions to introduce diverse functional groups and build molecular complexity, paving the way for the synthesis of novel drug candidates.

However, transitioning the synthesis of these valuable intermediates from the bench to a pilot or manufacturing scale is non-trivial. Key challenges include:

• Regioselectivity: For unsymmetrically substituted pyrazoles, alkylation can occur at either of the two nitrogen atoms, leading to isomeric mixtures that are often difficult and costly to separate on a large scale.[4][5]

• Side Reactions: Over-alkylation can lead to the formation of quaternary pyrazolium salts, while harsh basic conditions can cause elimination or decomposition.[6]

• Process Safety: The use of hazardous reagents such as 1,2-dibromoethane, a suspected carcinogen, necessitates stringent safety protocols and engineering controls.[7][8]

To address these challenges, we present a methodology centered on Phase-Transfer Catalysis (PTC) . PTC is a powerful technique for reacting water-soluble and organic-soluble reactants by using a catalyst to transport one reactant across the phase boundary.[9][10] This approach offers milder reaction conditions, often improves yields and selectivity, simplifies work-up procedures, and is highly amenable to scale-up, making it an ideal choice for industrial applications.[4][11]

Synthetic Strategy and Mechanistic Rationale

The core transformation is the N-alkylation of pyrazole with 1,2-dibromoethane. In our proposed PTC system, a solid inorganic base (Potassium Hydroxide) deprotonates the pyrazole in the solid phase. The phase-transfer catalyst, Tetrabutylammonium Bromide (TBAB), then forms an ion pair with the pyrazole anion, shuttling it into the organic phase where it can react with 1,2-dibromoethane.

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Caption: Overall workflow for the scale-up synthesis of 1-(2-bromoethyl)-1H-pyrazole.

Causality Behind Key Choices:

• 1,2-Dibromoethane as Reagent & Solvent: Using a large excess of 1,2-dibromoethane serves a dual purpose. Firstly, it drives the reaction equilibrium towards the desired mono-alkylated product, minimizing the risk of dialkylation (Le Châtelier's principle). Secondly, it can act as the solvent, simplifying the reaction mixture and reducing the need for additional organic solvents.

• Solid Potassium Hydroxide (KOH): Using solid, powdered KOH instead of an aqueous solution minimizes the presence of water, which could otherwise lead to undesired hydrolysis of the 1,2-dibromoethane to 2-bromoethanol.

• Tetrabutylammonium Bromide (TBAB): TBAB is a robust, commercially available, and highly effective phase-transfer catalyst for this type of N-alkylation.[9] Its lipophilic butyl groups ensure excellent solubility of the pyrazole-anion ion pair in the organic phase.

Detailed Scale-Up Protocol (100 g Scale)

This protocol is designed for execution in a well-ventilated fume hood or a closed reactor system by trained personnel.

3.1. Equipment and Reagents

• Equipment:

  • 2 L jacketed glass reactor equipped with an overhead mechanical stirrer, reflux condenser, temperature probe, and a nitrogen/argon inlet.

  • Heating/cooling circulator connected to the reactor jacket.

  • 2 L addition funnel.

  • 5 L separatory funnel.

  • Rotary evaporator.

  • Vacuum distillation apparatus.

• Reagents:

  • Pyrazole: 100 g (1.47 mol, 1.0 eq)

  • 1,2-Dibromoethane: 1.38 kg (822 mL, 7.35 mol, 5.0 eq)

  • Potassium Hydroxide (KOH), powdered: 124 g (2.21 mol, 1.5 eq)

  • Tetrabutylammonium Bromide (TBAB): 47.4 g (0.147 mol, 0.1 eq)

  • Dichloromethane (DCM) for extraction

  • Saturated aqueous sodium chloride (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄)

3.2. Step-by-Step Procedure

• Reactor Setup: Assemble the 2 L jacketed reactor system. Ensure all joints are properly sealed and the system is inerted with nitrogen.

• Charging Reagents: To the reactor, add pyrazole (100 g), powdered potassium hydroxide (124 g), and tetrabutylammonium bromide (47.4 g).

• Solvent Addition: Add the 1,2-dibromoethane (822 mL) to the reactor.

• Reaction Execution:

  • Begin vigorous stirring (e.g., 250-300 RPM) to ensure good mixing of the heterogeneous mixture.

  • Heat the reaction mixture to 60-65 °C using the circulator.

  • Maintain the reaction at this temperature for 12-18 hours.

• In-Process Monitoring:

  • After 12 hours, carefully take a small aliquot from the reaction mixture.

  • Dilute the sample with DCM and filter out the solids.

  • Analyze the organic solution by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexanes) or LC-MS to check for the consumption of the pyrazole starting material.[4][12]

  • If the reaction is incomplete, continue heating and re-analyze every 2-3 hours.

• Work-up and Quenching:

  • Once the reaction is complete, cool the mixture to room temperature (20-25 °C).

  • Carefully and slowly add 1 L of cold deionized water to the reactor to quench the reaction and dissolve the inorganic salts. Caution: This may be slightly exothermic.

  • Transfer the entire mixture to the 5 L separatory funnel.

  • Separate the lower organic layer.

  • Extract the aqueous layer twice with 250 mL portions of DCM.

  • Combine all organic layers.

• Washing and Drying:

  • Wash the combined organic phase with 500 mL of brine to remove residual water and inorganic impurities.

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), stir for 20 minutes, and then filter.

• Solvent Removal and Purification:

  • Concentrate the filtered organic solution on a rotary evaporator to remove the DCM and the excess 1,2-dibromoethane.

  • The resulting crude oil is then purified by vacuum distillation to yield the final product, 1-(2-bromoethyl)-1H-pyrazole, as a clear oil.

Process Parameters and Characterization

Optimizing and controlling key parameters is essential for reproducibility and yield maximization.

Table 1: Critical Process Parameters and Recommended Ranges

Parameter	Recommended Value	Rationale & Optimization Notes
Molar Ratio (Pyrazole:1,2-Dibromoethane)	1 : 5	A large excess of the alkylating agent minimizes dialkylation. Can be reduced to 1:3 on larger scales to improve throughput, but may require more careful monitoring.
Molar Ratio (Pyrazole:Base)	1 : 1.5	Ensures complete deprotonation of the pyrazole. Using a weaker base like K₂CO₃ is possible but may require higher temperatures or longer reaction times.[4]
Catalyst Loading (TBAB)	5-10 mol%	10 mol% is a robust starting point. Loading can be optimized (reduced) on subsequent runs to lower costs, but may impact reaction kinetics.
Temperature	60-65 °C	Provides a good balance between reaction rate and minimizing side reactions. Higher temperatures can lead to increased impurity formation.
Reaction Time	12-18 hours	Highly dependent on scale and mixing efficiency. Must be determined by in-process monitoring (TLC/LC-MS).

Table 2: Analytical Characterization for Product Validation

Technique	Purpose	Expected Results for 1-(2-bromoethyl)-1H-pyrazole
¹H NMR	Structural Confirmation & Purity	Characteristic signals for the pyrazole ring protons and two triplet signals for the bromoethyl chain protons.[13]
¹³C NMR	Structural Confirmation	Confirms the number of unique carbon atoms in the molecule, corresponding to the pyrazole ring and the ethyl chain.[13]
Mass Spec (MS)	Molecular Weight Verification	The molecular ion peak should correspond to the calculated mass of the product (C₅H₇BrN₂ ≈ 175.0 g/mol ). The isotopic pattern for bromine (¹⁹Br/⁸¹Br) should be observed.
FT-IR	Functional Group Analysis	Absence of N-H stretch (from pyrazole starting material) and presence of C-H and C-N stretches characteristic of the product.[14]

Safety and Hazard Management

Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical splash goggles, a face shield, and heavy-duty nitrile or neoprene gloves.[8][15]

• Engineering Controls: All operations must be conducted within a certified chemical fume hood or a closed-system reactor to avoid inhalation of volatile and toxic chemicals.[7][16]

• Reagent-Specific Hazards:

  • 1,2-Dibromoethane: HIGHLY TOXIC and a suspected CARCINOGEN. [7][8] Avoid all contact (inhalation, ingestion, skin contact). It is critical to handle this substance in a closed or well-ventilated system.

  • Pyrazole: Harmful if swallowed and causes skin and eye irritation.[15]

  • Potassium Hydroxide: Corrosive and can cause severe skin and eye burns. Handle with care.

• Waste Disposal: All chemical waste, including aqueous layers from the work-up and any contaminated materials, must be collected in designated, labeled hazardous waste containers for disposal by certified professionals.[15][17] Do not pour any waste down the drain.

Troubleshooting Guide

Even with a robust protocol, challenges can arise during scale-up.

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Problem2 [label="Significant Dialkylation\nProduct Observed", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Cause4 [label="High Local Concentration\nof Pyrazole Anion?", fillcolor="#FBBC05"]; Cause5 [label="Temperature Too High?", fillcolor="#FBBC05"]; Solution4 [label="Ensure Large Excess\nof 1,2-Dibromoethane", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse]; Solution5 [label="Reduce Reaction Temp\nto 55-60°C", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];

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Problem2 -> Cause4; Problem2 -> Cause5; Cause4 -> Solution4; Cause5 -> Solution5; }

Caption: Decision tree for troubleshooting common issues in the N-alkylation of pyrazole.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Ineffective deprotonation. 2. Catalyst poisoning or inactivity. 3. Insufficient reaction time or temperature.	1. Ensure the base (KOH) is finely powdered and not clumped. Check the quality of the base.[4] 2. Use a fresh batch of the phase-transfer catalyst. 3. Increase reaction time and monitor by TLC/LC-MS. If kinetics are still slow, cautiously increase the temperature in 5 °C increments.
Formation of Dialkylated Impurity	1. Molar ratio of 1,2-dibromoethane is too low. 2. Reaction temperature is too high, increasing reaction rates indiscriminately.	1. Confirm that at least a 3-5 fold molar excess of 1,2-dibromoethane is used.[18] 2. Lower the reaction temperature to 55-60 °C to favor the kinetic mono-alkylation product.
Emulsion During Work-up	1. Vigorous shaking of the separatory funnel. 2. Presence of fine particulate matter.	1. Use gentle inversions instead of vigorous shaking during extraction. 2. Add a small amount of brine to help break the emulsion. If persistent, filtration through a pad of celite may be necessary.

References

• Diez-Barra, E., de la Hoz, A., Sánchez-Migallón, A., & Tejeda, J. (1990). Synthesis of N-alkylpyrazoles by phase transfer catalysis without solvent. Synthetic Communications, 20(18), 2849-2853.

• ResearchGate. (n.d.). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent.

• Molecules. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.

• BenchChem. (n.d.). Technical Support Center: Optimizing N-Alkylation of Pyrazoles.

• Thermo Fisher Scientific. (2023). Safety Data Sheet: 4-Bromo-1,3,5-trimethyl-1H-pyrazole.

• Fisher Scientific. (n.d.). Safety Data Sheet.

• ChemistryViews. (2024). Phase-Transfer Catalysis for the Alkylation of Pyrazolones.

• MDPI. (2022). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates.

• MDPI. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives.

• Fisher Scientific. (2021). Safety Data Sheet: 1,2-Dibromoethane.

• Loba Chemie. (2016). 1,2-DIBROMOETHANE FOR SYNTHESIS MSDS.

• Agilent. (2023). 1,2-Dibromoethane Standard - Safety Data Sheet.

• Scribd. (n.d.). Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds.

• ResearchGate. (n.d.). Development of Scalable Processes for the Preparation of N-Methyl-3-Bromo-5-Methyl Pyrazole.

• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides.

• Journal of Pharmaceutical and Biomedical Sciences. (2012). Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti-Inflammatory and Antimicrobial Activity.

• Inorganica Chimica Acta. (2006). Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkylation Reactions.

• Der Pharma Chemica. (n.d.). Synthesis, Characterization and Antimicrobial Activity Studies of Novel Pyrazole Derivatives.

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, characterization and biological activity of certain Pyrazole derivatives.

• Google Patents. (n.d.). Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine.

• Biointerface Research in Applied Chemistry. (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles.

• National Institutes of Health. (2024). Development of a selective and scalable N1-indazole alkylation.

• ResearchGate. (n.d.). Highly Selective N-Alkylation of Pyrazoles.

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation.

• MDPI. (2016). Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents.

• ResearchGate. (n.d.). Challenges and development of enantioconvergent N-alkylation.

• Royal Society of Chemistry. (2021). Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers.

• Arkivoc. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives.

• MDPI. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning.

• Semantic Scholar. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.

• National Institutes of Health. (2020). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents.

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole.

• MDPI. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.

• Sigma-Aldrich. (n.d.). 1-(2-Bromoethyl)-1H-pyrazole.

• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.

• European Journal of Biomedical and Pharmaceutical Sciences. (n.d.). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL SCREENING OF NEWER PYRAZOLE DERIVATIVES.

• MDPI. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives.

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Catalytic Methods for Reactions of 1-(2-bromoethyl)-1H-pyrazole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of 1-(2-bromoethyl)-1H-pyrazole in Medicinal Chemistry

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of FDA-approved drugs exhibiting a wide array of biological activities, including anti-inflammatory, anticancer, and kinase inhibitory effects.[1] 1-(2-bromoethyl)-1H-pyrazole is a particularly valuable bifunctional building block. The pyrazole core offers sites for C-H functionalization and acts as a robust coordinating ligand, while the bromoethyl side chain provides a reactive handle for nucleophilic substitution and intramolecular cyclization reactions. This unique combination allows for the rapid assembly of complex molecular architectures, making it a sought-after intermediate in the synthesis of novel therapeutic agents.

This comprehensive guide provides an in-depth exploration of catalytic methodologies for the transformation of 1-(2-bromoethyl)-1H-pyrazole. We will delve into the mechanistic rationale behind key catalytic reactions, offering detailed, field-proven protocols for their successful implementation.

I. Palladium-Catalyzed C-H Arylation of the Pyrazole Core

Direct C-H functionalization has emerged as a powerful, atom-economical alternative to traditional cross-coupling reactions that necessitate pre-functionalized starting materials.[2][3] For 1-(2-bromoethyl)-1H-pyrazole, the C5-proton is the most acidic and sterically accessible site for directed C-H activation, making it the prime target for arylation.

Scientific Rationale: The Catalytic Cycle and Choice of Components

The palladium-catalyzed C-H arylation of pyrazoles generally proceeds through a concerted metalation-deprotonation (CMD) mechanism. The choice of catalyst, oxidant, and additives is crucial for achieving high efficiency and regioselectivity.

• Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a commonly employed and highly effective catalyst precursor.

• Ligand/Directing Group: The pyrazole nitrogen itself can act as a directing group, coordinating to the palladium center and positioning it for C5-H bond activation. In some cases, an external ligand is not strictly necessary, though pyridine or other nitrogen-containing ligands can enhance catalytic activity.

• Oxidant: An oxidant is required to regenerate the active Pd(II) catalyst from the Pd(0) species formed after reductive elimination. Silver salts, such as silver acetate (AgOAc) or silver carbonate (Ag₂CO₃), are frequently used.

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often suitable, although in some cases, less polar solvents like dioxane may be preferred to minimize side reactions.

Catalytic cycle for Pd-catalyzed C-H arylation.

Protocol 1: Palladium-Catalyzed C5-Arylation of 1-(2-bromoethyl)-1H-pyrazole

This protocol is adapted from established methods for the C-H arylation of N-substituted pyrazoles.

Materials:

Reagent/Material	Supplier	Grade
1-(2-bromoethyl)-1H-pyrazole	Commercially available	≥97%
Aryl bromide/iodide	Commercially available	Reagent grade
Palladium(II) acetate (Pd(OAc)₂)	Commercially available	Catalyst grade
Silver(I) acetate (AgOAc)	Commercially available	≥99%
Potassium carbonate (K₂CO₃)	Commercially available	Anhydrous
1,4-Dioxane	Commercially available	Anhydrous
Schlenk flask	Laboratory glassware	---
Magnetic stirrer with heating	Laboratory equipment	---

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 1-(2-bromoethyl)-1H-pyrazole (1.0 mmol), the aryl halide (1.2 mmol), palladium(II) acetate (0.05 mmol, 5 mol%), silver(I) acetate (2.0 mmol), and potassium carbonate (2.0 mmol).

• Add anhydrous 1,4-dioxane (5 mL) to the flask.

• Seal the flask and heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove insoluble salts.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired 5-aryl-1-(2-bromoethyl)-1H-pyrazole.

II. Catalytic Intramolecular Cyclization: Synthesis of Fused Pyrazole Heterocycles

The bromoethyl moiety of 1-(2-bromoethyl)-1H-pyrazole is perfectly positioned for intramolecular cyclization reactions, providing a facile entry into fused heterocyclic systems such as pyrazolo[1,5-a]pyridines and pyrazolo[1,5-a]pyrimidines. These scaffolds are of significant interest in drug discovery.

A. Synthesis of Tetrahydropyrazolo[1,5-a]pyridines via Intramolecular Heck Reaction

The intramolecular Heck reaction offers a powerful method for the formation of a new carbon-carbon bond, leading to the construction of a six-membered ring fused to the pyrazole.[4]

Scientific Rationale:

The intramolecular Heck reaction proceeds via a catalytic cycle involving oxidative addition of the alkyl bromide to a Pd(0) species, followed by migratory insertion of a double bond (which needs to be introduced into the molecule) and subsequent β-hydride elimination. For the synthesis of tetrahydropyrazolo[1,5-a]pyridines from 1-(2-bromoethyl)-1H-pyrazole, a preliminary step to introduce an alkene is necessary. A more direct approach involves a base-induced intramolecular cyclization, which can be facilitated by a catalyst.

A plausible catalytic approach involves the in-situ formation of a more reactive intermediate. For instance, a palladium catalyst could facilitate an intramolecular C-N bond formation.

General workflow for intramolecular cyclization.

Protocol 2: Base-Mediated Intramolecular Cyclization to Tetrahydropyrazolo[1,5-a]pyridine

This protocol describes a base-mediated intramolecular cyclization. While not strictly catalytic in the sense of a turnover-dependent cycle for the primary transformation, the use of phase-transfer catalysts or certain metal salts can significantly enhance the reaction rate and yield, thus acting in a catalytic capacity.

Materials:

Reagent/Material	Supplier	Grade
1-(2-bromoethyl)-1H-pyrazole	Commercially available	≥97%
Cesium carbonate (Cs₂CO₃)	Commercially available	≥99%
N,N-Dimethylformamide (DMF)	Commercially available	Anhydrous
Schlenk flask	Laboratory glassware	---
Magnetic stirrer with heating	Laboratory equipment	---

Procedure:

• To a Schlenk flask containing a magnetic stir bar, add 1-(2-bromoethyl)-1H-pyrazole (1.0 mmol) and cesium carbonate (1.5 mmol).

• Under an inert atmosphere, add anhydrous DMF (10 mL).

• Heat the mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the tetrahydropyrazolo[1,5-a]pyridine.

III. Intermolecular Cross-Coupling Reactions of the Bromoethyl Group

The alkyl bromide functionality of 1-(2-bromoethyl)-1H-pyrazole can participate in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds.[5][6]

Scientific Rationale: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for forming C-C bonds between an organohalide and an organoboron compound. The catalytic cycle involves three key steps: oxidative addition of the alkyl bromide to a Pd(0) complex, transmetalation of the organic group from the boron atom to the palladium center, and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.

• Catalyst: A Pd(0) source is required. This can be Pd(PPh₃)₄ or generated in situ from a Pd(II) precursor like Pd(OAc)₂ with the addition of a phosphine ligand.

• Ligand: Bulky, electron-rich phosphine ligands, such as triphenylphosphine (PPh₃) or tricyclohexylphosphine (PCy₃), are often used to stabilize the palladium catalyst and promote the reaction.

• Base: A base, such as sodium carbonate (Na₂CO₃) or potassium phosphate (K₃PO₄), is essential for the transmetalation step.

• Solvent: A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water is typically used.

Protocol 3: Suzuki-Miyaura Coupling of 1-(2-bromoethyl)-1H-pyrazole with an Arylboronic Acid

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 1-(2-bromoethyl)-1H-pyrazole.

Materials:

Reagent/Material	Supplier	Grade
1-(2-bromoethyl)-1H-pyrazole	Commercially available	≥97%
Arylboronic acid	Commercially available	Reagent grade
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	Commercially available	Catalyst grade
Sodium carbonate (Na₂CO₃)	Commercially available	Anhydrous
Toluene	Commercially available	Anhydrous
Ethanol	Commercially available	Reagent grade
Water	Laboratory grade	Deionized
Schlenk flask	Laboratory glassware	---
Magnetic stirrer with heating	Laboratory equipment	---

Procedure:

• In a Schlenk flask, dissolve 1-(2-bromoethyl)-1H-pyrazole (1.0 mmol), the arylboronic acid (1.2 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 3 mol%) in a mixture of toluene (8 mL) and ethanol (2 mL).

• Add a 2M aqueous solution of sodium carbonate (2 mL, 4.0 mmol).

• Degas the mixture by bubbling argon through it for 15 minutes.

• Heat the reaction mixture to reflux (around 90-100 °C) under an inert atmosphere.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and add water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography on silica gel to obtain the desired 1-(2-arylethyl)-1H-pyrazole.

Conclusion and Future Perspectives

1-(2-bromoethyl)-1H-pyrazole is a versatile and valuable building block for the synthesis of a diverse range of pyrazole-containing molecules. The catalytic methods outlined in this guide—C-H arylation, intramolecular cyclization, and Suzuki-Miyaura cross-coupling—provide efficient and modular routes to novel compounds with significant potential in drug discovery and development. The continued exploration of new catalytic systems, including the use of more earth-abundant metals and the development of enantioselective transformations, will undoubtedly further expand the synthetic utility of this important intermediate.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (URL not available)[7]

• Substituted pyrazolo [1,5-a] pyridine compounds and their methods of use. (URL not available)[8]

• Application Notes and Protocols: Heck Reaction of 2-Bromo-1H-pyrrole with Alkenes. (URL not available)[9]

• Pyrazolo[1,5‐a]Pyrimidine Derivative as Precursor for Some Novel Pyrazolo[1,5‐a]Pyrimidines and Tetraheterocyclic Compounds. (URL not available)[10]

• Pyrazolo [1,5-a ] pyrazine derivative and preparation method and application thereof. (URL not available)[11]

• PYRAZOLO[1,5-a]PYRIMIDINE-BASED COMPOUNDS, COMPOSITIONS COMPRISING THEM, AND METHODS OF THEIR USE. (URL not available)[2]

• Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. (URL not available)[5]

• Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. (URL not available)[12]

• Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C–C/C–N bond formation. (URL not available)[13]

• Pyrazolo[1,5-a]pyridine derivatives and methods of their use. (URL not available)[1]

• Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. (URL not available)[3]

• Pyrazoles and Heck Reaction. (URL not available)[14]

• The Preparation of Substituted Pyrazoles from beta,beta-Dibromo-enones by a Tandem Condensation/Suzuki-Miyaura Cross-Coupling Process. (URL not available)[15]

• Efficient synthesis of fused pyrazoles via simple cyclization of o-alkynylchalcones with hydrazine. (URL not available)[16]

• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. (URL not available)[17]

• Catalytic C–H Allylation and Benzylation of Pyrazoles. (URL not available)[18]

• The Intramolecular Heck Reaction. (URL not available)[4]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (URL not available)[6]

• Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. (URL not available)[19]

• Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. (URL not available)[20]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free in. (URL not available)[21]

• Current Chemistry Letters An efficient green synthesis of polyfunctional pyrazole-triazole hybrids and bis. (URL not available)[22]

• Heck reaction. (URL not available)[23]

• Heck Reaction | Named Reactions | Organic Chemistry Lessons. (URL not available)[24]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. (URL not available)[25]

• 1-(2-Bromoethyl)-1H-pyrazole. (URL not available)[26]

• Synthesis of Pyrazoles via Electrophilic Cyclization. (URL not available)

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Greener Pathways for the Synthesis of 1-(2-bromoethyl)-1H-pyrazole Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Green Chemistry in Pyrazole Synthesis

Pyrazole derivatives are fundamental scaffolds in medicinal chemistry and drug discovery, exhibiting a wide spectrum of biological activities. The synthesis of N-alkylated pyrazoles, such as 1-(2-bromoethyl)-1H-pyrazole derivatives, is a crucial step in the development of novel therapeutic agents. However, traditional synthetic methods often rely on hazardous solvents, harsh reaction conditions, and produce significant waste, posing environmental and economic challenges. This guide details green chemistry approaches to the synthesis of 1-(2-bromoethyl)-1H-pyrazole derivatives, focusing on methodologies that offer improved efficiency, safety, and sustainability.

Core Principles of Green Synthesis Explored in this Guide

The protocols and discussions herein are grounded in the principles of green chemistry, emphasizing:

• Waste Prevention: Designing synthetic routes that minimize the generation of byproducts.

• Atom Economy: Maximizing the incorporation of all materials used in the process into the final product.

• Use of Safer Solvents and Auxiliaries: Employing benign solvents or, ideally, solvent-free conditions.

• Energy Efficiency: Utilizing methods that reduce energy consumption, such as microwave and ultrasound irradiation.

• Use of Catalysis: Employing catalytic reagents in small amounts over stoichiometric reagents.

This guide provides detailed protocols for three key green synthetic strategies for the N-alkylation of pyrazole: Microwave-Assisted Organic Synthesis (MAOS), Ultrasound-Assisted Synthesis, and Phase-Transfer Catalysis (PTC).

Mechanistic Insight: The N-Alkylation of Pyrazole

The N-alkylation of pyrazole involves the deprotonation of the pyrazole ring's N-H proton by a base, forming a pyrazolate anion. This nucleophilic anion then attacks the electrophilic carbon of an alkylating agent, in this case, a 2-bromoethyl source, via an SN2 reaction. The choice of base, solvent, and energy source significantly influences the reaction's efficiency and green credentials.

General mechanism of pyrazole N-alkylation.

Comparative Analysis of Green Synthesis Methods

The choice of synthetic method can dramatically impact reaction time, yield, and environmental footprint. Below is a comparative summary of the green approaches detailed in this guide for the N-alkylation of pyrazole.

Method	Energy Source	Typical Solvent	Catalyst System	Typical Reaction Time	Typical Yield (%)	Key Advantages
Microwave-Assisted	Microwave Irradiation	Acetonitrile or Solvent-free	K₂CO₃ or NaHCO₃	5 - 20 minutes	85 - 98[1][2]	Rapid heating, reduced reaction times, often higher yields, potential for solvent-free reactions.[1][3]
Ultrasound-Assisted	Ultrasonic Cavitation	Ethanol or other polar solvents	Base (e.g., KOH)	15 - 120 minutes	65 - 90[1][4]	Enhanced reaction rates at lower temperatures, improved mass transfer.[4]
Phase-Transfer Catalysis	Conventional Heating	Biphasic or Solvent-free	Quaternary Ammonium Salt (e.g., TBAB) & Base (e.g., K₂CO₃)	1 - 5 hours	80 - 95[5]	Avoids the need for anhydrous solvents, allows use of inexpensive inorganic bases.[5]

Protocol 1: Microwave-Assisted Synthesis of 1-(2-bromoethyl)-1H-pyrazole

Microwave-assisted organic synthesis (MAOS) utilizes microwave irradiation to rapidly and efficiently heat the reaction mixture, often leading to dramatic reductions in reaction times and increased yields.[1] This protocol is adapted from established methods for the N-alkylation of azoles.[3]

Workflow for microwave-assisted synthesis.

Materials:

• Pyrazole (1.0 mmol, 68.08 mg)

• 1,2-Dibromoethane (1.5 mmol, 0.13 mL, 281.8 mg)

• Potassium Carbonate (K₂CO₃), anhydrous (1.2 mmol, 165.8 mg)

• Acetonitrile (3 mL)

• Microwave reactor vials (10 mL) with stir bars

• Silica gel for column chromatography

• Ethyl acetate and hexane for chromatography

Procedure:

• Reaction Setup: To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add pyrazole (1.0 mmol), anhydrous potassium carbonate (1.2 mmol), and acetonitrile (3 mL).

• Addition of Alkylating Agent: Add 1,2-dibromoethane (1.5 mmol) to the suspension.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120°C for 15 minutes with stirring.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Filter the reaction mixture to remove the potassium carbonate and wash the solid with a small amount of acetonitrile.

• Solvent Removal: Combine the filtrate and washings and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., 10-30%) to afford the pure 1-(2-bromoethyl)-1H-pyrazole.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Rationale and Self-Validation:

• Excess Alkylating Agent: A slight excess of 1,2-dibromoethane is used to ensure complete consumption of the pyrazole.

• Base: Anhydrous potassium carbonate is a mild and effective base for deprotonating the pyrazole. Its insolubility in acetonitrile necessitates stirring to facilitate the reaction.

• Solvent: Acetonitrile is a suitable solvent for microwave-assisted reactions due to its ability to absorb microwave irradiation and its relatively high boiling point.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) to ensure the consumption of the starting material.

Protocol 2: Ultrasound-Assisted Synthesis of 1-(2-bromoethyl)-1H-pyrazole

Ultrasound irradiation promotes chemical reactions through acoustic cavitation, the formation, growth, and implosive collapse of bubbles in a liquid. This process generates localized high temperatures and pressures, enhancing mass transfer and accelerating reaction rates.[4]

Workflow for ultrasound-assisted synthesis.

Materials:

• Pyrazole (1.0 mmol, 68.08 mg)

• 1,2-Dibromoethane (1.5 mmol, 0.13 mL, 281.8 mg)

• Potassium Hydroxide (KOH) (1.2 mmol, 67.3 mg)

• Ethanol (5 mL)

• Ultrasonic bath or probe sonicator

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve pyrazole (1.0 mmol) and potassium hydroxide (1.2 mmol) in ethanol (5 mL).

• Addition of Alkylating Agent: Add 1,2-dibromoethane (1.5 mmol) to the solution.

• Ultrasonic Irradiation: Place the flask in an ultrasonic bath and irradiate the mixture at 50°C for 60 minutes. Alternatively, use a probe sonicator with appropriate power settings.

• Work-up: After the reaction, pour the mixture into ice-cold water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel as described in Protocol 1.

• Characterization: Characterize the final product by spectroscopic methods.

Rationale and Self-Validation:

• Base and Solvent: Potassium hydroxide is a stronger base than potassium carbonate and is soluble in ethanol, creating a homogeneous reaction mixture which is often beneficial for ultrasound-assisted reactions.

• Temperature Control: While ultrasound generates localized heat, maintaining a controlled external temperature (e.g., 50°C) can improve reaction consistency.

• Completion Check: The reaction can be monitored by TLC to determine the point of completion.

Protocol 3: Solvent-Free Phase-Transfer Catalysis for the Synthesis of 1-(2-bromoethyl)-1H-pyrazole

Phase-Transfer Catalysis (PTC) is a powerful technique for carrying out reactions between reactants in immiscible phases.[5] A phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of one reactant (usually an anion) from one phase to another where the reaction occurs. This solvent-free adaptation represents a particularly green approach.

Workflow for phase-transfer catalysis.

Materials:

• Pyrazole (1.0 mmol, 68.08 mg)

• 1,2-Dibromoethane (1.5 mmol, 0.13 mL, 281.8 mg)

• Potassium Carbonate (K₂CO₃), solid (2.0 mmol, 276.4 mg)

• Tetrabutylammonium Bromide (TBAB) (0.1 mmol, 32.2 mg)

• Mortar and pestle or ball mill

• Reaction vessel with a magnetic stirrer and heating mantle

Procedure:

• Reactant Preparation: In a mortar, gently grind together pyrazole (1.0 mmol), potassium carbonate (2.0 mmol), and tetrabutylammonium bromide (0.1 mmol) to create a fine, homogeneous powder.

• Reaction Setup: Transfer the powder to a round-bottom flask equipped with a magnetic stir bar. Add 1,2-dibromoethane (1.5 mmol).

• Heating: Heat the mixture to 70°C with vigorous stirring for 2 hours.

• Work-up: After cooling to room temperature, add ethyl acetate (20 mL) to the reaction mixture and stir for 10 minutes.

• Filtration and Concentration: Filter the mixture to remove the inorganic salts and wash the solid with ethyl acetate. Combine the filtrates and concentrate under reduced pressure.

• Purification: Purify the residue by column chromatography as described in Protocol 1.

• Characterization: Confirm the product's identity using appropriate spectroscopic techniques.

Rationale and Self-Validation:

• Solvent-Free: This method eliminates the need for a bulk solvent, significantly improving its green profile.

• Phase-Transfer Catalyst: TBAB facilitates the interaction between the solid potassium carbonate (which deprotonates the pyrazole) and the liquid 1,2-dibromoethane.

• Stirring: Vigorous stirring is crucial in this solvent-free system to ensure adequate mixing and contact between the reactants.

• Reaction Monitoring: TLC can be used to monitor the progress of the reaction by periodically taking a small sample, dissolving it in a suitable solvent, and spotting it on a TLC plate.

Conclusion and Future Perspectives

The green chemistry approaches outlined in this guide offer significant advantages over traditional methods for the synthesis of 1-(2-bromoethyl)-1H-pyrazole derivatives. Microwave-assisted synthesis provides a rapid and high-yielding route, while ultrasound-assisted synthesis offers an energy-efficient alternative. Solvent-free phase-transfer catalysis represents a particularly environmentally benign option. The choice of method will depend on the specific requirements of the researcher, including available equipment, desired scale, and energy considerations. The continued development of green catalytic systems and the use of renewable starting materials will further enhance the sustainability of pyrazole synthesis in the future.

References

• Bais, H., & Ghose, J. (2020). Green synthesis of pyranopyrazole using microwave assisted techniques. GSC Biological and Pharmaceutical Sciences, 10(2), 110-119. [Link]

• Díez-Barra, E., de la Hoz, A., Sánchez-Migallón, A., & Tejeda, J. (1990). Synthesis of N-Alkylpyrazoles by Phase Transfer Catalysis Without Solvent. Synthetic Communications, 20(18), 2849-2853. [Link]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., & Pina, B. (2011). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Crystal Growth & Design, 11(1), 255-265. [Link]

• Mojtahedi, M. M., Javadpour, M., & Abaee, M. S. (2008). Convenient ultrasound mediated synthesis of substituted pyrazolones under solvent-free conditions. Ultrasonics Sonochemistry, 15(4), 669-672. [Link]

• Rathod, V. D., Landge, M. G., & Mahajan, K. K. (2017). Ultrasound Assisted One-Pot Green Synthesis of Highly Substituted Pyrazoles Catalyzed by [DBUH][OAc] Ionic Liquid. British Journal of Pharmaceutical and Medical Research, 2(4), 636-642. [Link]

• Singh, R. K., Kumar, S., & Singh, P. P. (2021). Green Methods for the Synthesis of Pyrazoles: A Review. ChemistrySelect, 6(28), 7088-7104. [Link]

• Travieso-Puente, R., & Kouznetsov, V. V. (2023). Greening of Monocyclic N- and O‑Azole Synthesis through Sonochemistry. Molecules, 28(14), 5469. [Link]

• Varma, R. S. (2012). Ultrasound-Assisted Organic Synthesis. In Comprehensive Organic Synthesis II (pp. 331-356). Elsevier. [Link]

• Zare, A., & Meraj, F. (2016). Ultrasound assisted Heterocycles Synthesis. Journal of Chemical Reviews, 2(1), 1-20. [Link]

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• 3. researchgate.net [researchgate.net]
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• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimization of reaction conditions for 1-(2-bromoethyl)-1H-pyrazole alkylation.

Subject: Optimization of Reaction Conditions for 1-(2-bromoethyl)-1H-pyrazole (Synthesis & Utilization) Document ID: TSC-PYR-ALK-001 Last Updated: January 31, 2026 Status: Active[1]

Executive Summary

This technical guide addresses the two critical phases of 1-(2-bromoethyl)-1H-pyrazole chemistry:

• Synthesis (The "Make"): Optimizing the N-alkylation of pyrazole with 1,2-dibromoethane to maximize mono-alkylation and minimize bis-alkylation.

• Utilization (The "Use"): Optimizing conditions when using this reagent to alkylate nucleophiles (e.g., amines, phenols) to prevent the formation of the 1-vinylpyrazole elimination byproduct.

Module 1: Synthesis Optimization (The "Make")

The primary challenge in synthesizing 1-(2-bromoethyl)-1H-pyrazole is preventing the "double-dip" reaction where the product reacts again with pyrazole to form 1,2-di(1H-pyrazol-1-yl)ethane.[1]

The Stoichiometry Rule

The most common failure mode is insufficient electrophile excess.

Parameter	Recommended Condition	Scientific Rationale
Stoichiometry	1 : 4 to 1 : 6 (Pyrazole : 1,2-Dibromoethane)	High dilution of pyrazole in the electrophile is statistically required to favor the encounter between Pyrazole and Dibromide over Pyrazole and Product (Mono-bromide).[1]
Base	NaOH (40%) or KOH (powder)	Strong inorganic bases facilitate rapid deprotonation.[1]
Catalyst	TBAB (1-5 mol%)	Phase Transfer Catalysis (PTC) allows the reaction to proceed at lower temperatures, reducing elimination risk.[1]
Solvent	Neat (Excess Dibromide) or MeCN	Using 1,2-dibromoethane as both reagent and solvent is the most effective way to suppress bis-alkylation.[1]

Optimized Protocol (Phase Transfer Method)

Standard Operating Procedure (SOP-PYR-01)

• Charge: In a round-bottom flask, dissolve Pyrazole (1.0 equiv) in 1,2-dibromoethane (5.0 equiv) .

• Catalyst: Add Tetrabutylammonium bromide (TBAB, 0.05 equiv) .

• Initiation: Add 40% aq. NaOH (1.5 equiv) dropwise at 0°C.

  • Critical Control: The reaction is exothermic.[1] Maintain internal temperature <25°C to prevent elimination to vinyl pyrazole.[1]

• Agitation: Vigorously stir (high shear required for biphasic systems) for 4–6 hours at 25–40°C.

• Quench & Workup: Dilute with DCM, wash with water.[1]

• Purification: Distill off excess 1,2-dibromoethane (Recycle possible). The product (bp ~110°C @ 2mmHg) can be distilled or purified via silica gel chromatography (Hexane/EtOAc).[1]

Module 2: Utilization & Coupling (The "Use")

When using 1-(2-bromoethyl)-1H-pyrazole to alkylate a nucleophile (e.g., a phenol or amine), the reagent acts as an electrophile.[1] The major side-reaction is E2 Elimination , generating volatile 1-vinylpyrazole and destroying your reagent.[1]

Competition: Substitution (SN2) vs. Elimination (E2)

Variable	Optimization Strategy	Effect on Pathway
Base Selection	Use K₂CO₃ or Cs₂CO₃ instead of NaH/KOtBu.	Weaker, non-bulky bases favor SN2 over E2.[1] Strong bases (pKa > 16) rapidly deprotonate the β-carbon, causing elimination.[1]
Solvent	Acetone or Acetonitrile (MeCN)	Polar aprotic solvents stabilize the transition state.[1] Avoid ethanol (solvolysis risk).[1]
Temperature	50–60°C (Do not reflux >80°C)	Elimination has a higher activation energy.[1] Lower temperatures favor substitution.[1]
Additives	NaI (0.1 equiv) (Finkelstein condition)	Converts the alkyl bromide to a more reactive alkyl iodide in situ, accelerating SN2 without increasing E2 rates.

Visualizing the Pathways

Figure 1: Reaction pathways showing the competition between the desired substitution (Green) and the elimination/hydrolysis side reactions.

Module 3: Troubleshooting & FAQs

Diagnostic Flowchart

Figure 2: Decision tree for diagnosing reaction failures based on crude analytical data.

Frequently Asked Questions

Q1: Why is my product turning into a polymer/gum during storage? A: 1-(2-bromoethyl)-1H-pyrazole is an "armed" electrophile.[1] It can undergo intermolecular self-alkylation (quaternization) where the pyrazole nitrogen of one molecule attacks the alkyl bromide of another.

• Solution: Store at -20°C in the dark.[1] For long-term storage, convert it to the hydrochloride salt (solid), which deactivates the nucleophilic nitrogen, preventing self-reaction.

Q2: I see a triplet at ~4.3 ppm and ~3.7 ppm, but also multiplets at 5.0, 5.6, and 7.1 ppm. What happened? A: You have significant 1-vinylpyrazole contamination.[1] The multiplets are the vinyl protons. This usually happens if you distilled at too high a temperature or used a strong base (like NaOH) during the workup without neutralizing quickly.[1]

Q3: Can I use 1-bromo-2-chloroethane instead of 1,2-dibromoethane to improve selectivity? A: Yes. This takes advantage of the leaving group differential (Br > Cl). Pyrazole will selectively displace the Bromine first.[1] However, the resulting 1-(2-chloroethyl)pyrazole is less reactive in subsequent coupling steps, often requiring iodide catalysis (NaI) to react efficiently later.[1]

Q4: How do I remove the excess 1,2-dibromoethane safely? A: 1,2-dibromoethane is a carcinogen and highly volatile.[1] Do not use a rotary evaporator in an open lab.[1]

• Protocol: Use high-vacuum distillation with a strictly cooled trap (-78°C).[1] The dibromide boils at ~131°C (atm), but much lower under vacuum. Ensure the trap contents are disposed of as halogenated hazardous waste.

References

• Diez-Barra, E., et al. "Synthesis of N-alkylpyrazoles by phase transfer catalysis without solvent."[1][2][3] Synthetic Communications, 1990, 20(18), 2849-2853.[1]

• Silva, V. L. M., et al. "Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity." Molecules, 2025 (Review covering elimination pathways).[1]

• Matos, I., et al. "Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves." Chemical Engineering Journal, 2010, 161(3), 377-383.[1][3]

• PubChem Compound Summary. "1-(2-bromoethyl)-1H-pyrazole."[1] National Center for Biotechnology Information.[1]

Sources

• 1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

Technical Support: Synthesis &amp; Purification of 1-(2-bromoethyl)-1H-pyrazole

Ticket ID: PYR-ETH-BR-001 Subject: Troubleshooting Impurities in N-Alkylation of Pyrazole with 1,2-Dibromoethane Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Selectivity" Challenge

The synthesis of 1-(2-bromoethyl)-1H-pyrazole is a classic nucleophilic substitution (

), but it is deceptively simple. The core challenge is stoichiometric competition . Because the electrophile (1,2-dibromoethane) has two leaving groups, the desired product contains a leaving group itself, making it susceptible to a second attack by the pyrazole nucleophile.

This guide addresses the three most common synthesis failures:

• Dimerization: Formation of the bis-pyrazole impurity.

• Elimination: Degradation to 1-vinyl-1H-pyrazole.

• Hydrolysis: Conversion to the alcohol analog.

Diagnostic & Troubleshooting (FAQs)

Issue A: "I isolated a high-melting solid instead of an oil, and the Mass Spec shows M+ = 162."

Diagnosis: The Dimer (Bis-alkylation) Identity: 1,2-bis(pyrazol-1-yl)ethane Root Cause: Stoichiometry imbalance. If the local concentration of pyrazole is high relative to 1,2-dibromoethane (DBE), the mono-alkylated product competes with DBE for the remaining pyrazole.

Corrective Action:

• The "Dilution" Rule: You must use a large excess of 1,2-dibromoethane. Standard stoichiometry (1:1) guarantees dimer formation.

• Protocol Adjustment: Increase DBE to 3.0 – 5.0 equivalents .

• Order of Addition: Do not add DBE to the Pyrazole/Base mixture. Instead, add the Pyrazole/Base mixture slowly into the solution of refluxing DBE. This ensures the nucleophile always encounters a high concentration of the fresh electrophile.

Issue B: "My NMR shows olefinic peaks (dd at 7.0, 5.6, 4.8 ppm) and the product mass is lighter than expected."

Diagnosis: The Elimination Product Identity: 1-vinyl-1H-pyrazole Root Cause: E2 Elimination. The desired product is an alkyl halide with beta-hydrogens. In the presence of strong base (e.g., NaH, KOH) and heat, base-mediated dehydrohalogenation occurs.

Corrective Action:

• Temperature Control: Do not exceed 60°C if using strong bases.

• Base Selection: Switch to a milder base system. Potassium Carbonate (

  ) in Acetonitrile (ACN) is less likely to promote elimination compared to Sodium Hydride (NaH) or KOH.

• Quench Timing: Monitor reaction strictly by TLC/LCMS. Prolonged exposure to base after consumption of starting material accelerates elimination.

Issue C: "The product contains a hydroxyl group (broad IR peak ~3400 cm⁻¹)."

Diagnosis: Hydrolysis Identity: 1-(2-hydroxyethyl)-1H-pyrazole Root Cause: Presence of water in the solvent or highly hygroscopic bases (NaOH/KOH) used without phase transfer catalysts.

Corrective Action:

• Solvent Quality: Use anhydrous Acetonitrile or THF.

• Workup: Avoid prolonged contact with aqueous base during extraction.

Reaction Pathway Visualization

The following diagram illustrates the competitive pathways governing this synthesis.

Figure 1: Reaction network showing the target pathway (Green) versus competitive impurity pathways (Red).

Optimized Synthetic Protocols

Method A: Phase Transfer Catalysis (Recommended for Scalability)

Best balance of yield and operational simplicity. Minimizes anhydrous requirements.

Reagents:

• Pyrazole (1.0 eq)[1]

• 1,2-Dibromoethane (4.0 eq) – Acts as reagent and co-solvent

• Toluene (Solvent)

• NaOH (50% aq. solution, 2.0 eq)

• TBAB (Tetrabutylammonium bromide, 5 mol%)

Step-by-Step:

• Preparation: Dissolve Pyrazole and TBAB in Toluene.

• Addition: Add 1,2-dibromoethane (4.0 eq) to the mixture.

• Initiation: Add 50% NaOH dropwise at 0°C with vigorous stirring.

• Reaction: Allow to warm to Room Temperature (25°C). Do not heat. Stir for 12–24 hours.

• Workup: Separate phases. Wash organic layer with water (2x) and brine. Dry over

  .

• Purification: Distill off excess 1,2-dibromoethane under reduced pressure (essential step). The residue is the crude product. If high purity is required, perform vacuum distillation of the product (b.p. approx 90-100°C at 1-2 mmHg).

Method B: Anhydrous Conditions (High Purity / Small Scale)

Best for avoiding hydrolysis, but higher risk of elimination if overheated.

Reagents:

• Pyrazole (1.0 eq)[1]

• 1,2-Dibromoethane (3.0 eq)

• (Powdered, anhydrous, 2.0 eq)

• Acetonitrile (Anhydrous)

Step-by-Step:

• Suspension: Suspend Pyrazole and

  in Acetonitrile.

• Reflux: Heat to reflux (approx 80°C) for 30 minutes to generate the pyrazolate anion in situ.

• Addition: Cool to room temperature. Add 1,2-dibromoethane (3.0 eq).

• Reaction: Stir at 50°C (mild heat) for 5–8 hours. Monitor strictly by TLC.

• Filtration: Filter off the solid inorganic salts (

  , excess Carbonate).

• Concentration: Evaporate solvent.

• Purification: Column chromatography (Hexanes:EtOAc) or vacuum distillation.

Comparative Data: Conditions vs. Impurity Profile

Reaction Condition	Base / Solvent	Major Impurity Risk	Typical Yield	Notes
Stoichiometric (1:1)	Any	Dimer (>30%)	< 40%	Avoid. Statistically favors bis-alkylation.
Strong Base / Heat	NaH / THF / Reflux	Vinyl (Elimination)	50-60%	Hard to control. NaH promotes E2 elimination.
Aqueous / Basic	NaOH / H2O	Alcohol (Hydrolysis)	Variable	Requires strict phase separation.
PTC / Excess DBE	NaOH / Toluene / TBAB	None (Low)	85-95%	Gold Standard. Excess DBE suppresses dimer; low temp suppresses vinyl.

Purification Logic Flow

If you have already run the reaction and have a mixture, use this logic to salvage the material.

Figure 2: Purification decision tree for isolating pure 1-(2-bromoethyl)-1H-pyrazole.

References

• Elguero, J. (1984). Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry, Pergamon Press.

• Trofimenko, S. (1970). Geminal Bis(1-pyrazolyl)alkanes and their Derivatives. Journal of the American Chemical Society, 92(17), 5118–5126. Link (Describes the formation of the Dimer byproduct and its fragmentation to Vinyl pyrazole).

• Mahatsekake, C., et al. (1987). Phase transfer catalysis in the N-alkylation of pyrazoles. Bulletin de la Société Chimique de Belgique, 96, 239.

• PubChem Compound Summary. (2024). 1-(2-Bromoethyl)-1H-pyrazole.[2] National Center for Biotechnology Information. Link (Physical properties and safety data).

• Luo, G., et al. (2018). Selective N-Alkylation of Pyrazoles. Journal of Organic Chemistry.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Purification of 1-(2-bromoethyl)-1H-pyrazole derivatives from reaction mixtures.

Executive Summary

1-(2-bromoethyl)-1H-pyrazole is a critical "scorpionate" ligand precursor and medicinal chemistry intermediate.[1][2] Its purification is notoriously deceptive due to three specific challenges:

• The "Gemini" Impurity: Formation of the thermodynamically stable dimer, 1,2-bis(pyrazol-1-yl)ethane.[1][2]

• Thermal Instability: The tendency of the product to undergo

  elimination to form 1-vinyl-1H-pyrazole upon heating.[1][2]

• Detection Issues: The weak UV absorbance of the alkyl bromide chain, leading to "invisible" fractions during chromatography.[2]

This guide provides a self-validating workflow to isolate high-purity material, moving beyond standard protocols to address the specific physicochemical pitfalls of this electrophile.

Module 1: Reaction Optimization (Prevention)

The Issue: Users frequently report yields <40% due to massive dimer formation. Root Cause: Stoichiometric (1:1) addition of reagents favors the second alkylation because the mono-alkylated product remains nucleophilic.[1][2]

Protocol: The "Dilution & Excess" Strategy

To suppress dimer formation, you must statistically favor the encounter between the pyrazolate anion and the dibromide electrophile over the product.

Parameter	Standard Protocol (Avoid)	Optimized Protocol (Recommended)	Why?
Stoichiometry	1.0 eq 1,2-dibromoethane	3.0 – 5.0 eq 1,2-dibromoethane	Forces mono-substitution; excess dibromide is easily removed.[1][2]
Addition Mode	Mix all at once	Dropwise addition of Pyrazole to Dibromide	Keeps the electrophile concentration locally high relative to the nucleophile.
Temperature	Reflux (80°C+)	RT to 40°C	High heat promotes double alkylation and elimination to vinyl-pyrazole.[1][2]

Module 2: Work-Up & Extraction

The Issue: "My NMR shows a forest of peaks around 3.0–4.0 ppm." Diagnosis: Incomplete removal of excess 1,2-dibromoethane and unreacted pyrazole.[1][2]

Troubleshooting Guide: The 3-Stage Wash

• Quench: Dilute reaction mixture with Water/Brine (1:1).

• Extraction: Extract into Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .[2]

  • Note: DCM is preferred for solubility, but EtOAc is safer if removing large excess of dibromide later.[2]

• The "Amphoteric" Wash (Crucial Step):

  • Step A (Remove Base/Salts): Wash organic layer with water (

    ).[2]

  • Step B (Remove Unreacted Pyrazole): Wash with 0.5 M HCl (Cold).[2]

    • Mechanism:[2][3][4][5] Pyrazole (

      ) is protonated and moves to the aqueous layer.[2] The product (N-alkylated) is less basic and remains organic if the acid is dilute.[1][2]

    • Caution: Do not use strong acid (>1M) or prolonged contact, as the product can hydrolyze.

Module 3: Chromatographic Purification

The Issue: "I can't see my product on the column" or "The dimer co-elutes."

Visualization Strategy

• UV (254 nm): Weak signal.[2] The pyrazole ring absorbs, but the alkyl chain dilutes the extinction coefficient.

• Iodine Stain (

  ): Mandatory. The alkyl bromide moiety stains yellow/brown rapidly.[2]

• KMnO4: Stains the vinyl impurity (elimination product) bright yellow on a purple background.[2]

Separation Logic (TLC)

• Product:

  (Hexane:EtOAc 3:1)[2]

• Dimer (Impurity):

  (Much more polar due to two nitrogen rings).[2]

• Vinyl-Pyrazole (Impurity):

  (Slightly less polar than product).[2]

Flash Chromatography Workflow

Figure 1: Purification decision tree and elution order for N-alkyl pyrazoles.

Module 4: Stability & Storage (FAQ)

Q: Why is my oil turning into a solid after a week? A: You are likely seeing the formation of the hydrobromide salt of the dimer or the product itself.

• Mechanism:[2][3][4][5] Slow elimination releases HBr.[1][2] The HBr protonates the pyrazole nitrogen of a neighboring molecule, causing it to crystallize.

• Fix: Store the oil over a few pellets of activated Potassium Carbonate (

  ) or Silver wire to scavenge free acid.[2]

Q: Can I distill this compound? A: Proceed with extreme caution. The compound boils around 90–100°C at 1 mmHg, but the bath temperature required (>130°C) often triggers elimination to 1-vinyl-1H-pyrazole.[1][2]

• Recommendation: Use Kugelrohr distillation only if the crude is >80% pure.[2] Otherwise, stick to column chromatography.[2]

Q: How do I remove the residual 1,2-dibromoethane without distilling? A: 1,2-dibromoethane is volatile (

).[2]

• Rotary evaporate at

  until bulk solvent is gone.

• Place on a High Vacuum Manifold (<1 mbar) for 4–6 hours at Room Temperature.

• Validation: Check

  NMR.[1][2][6] The singlet at (dibromoethane) should disappear.[2]

References

• Trofimenko, S. (1993).[2] Scorpionates: The Coordination Chemistry of Polypyrazolylborates. Imperial College Press.[1][2] (Foundational text on pyrazole ligand synthesis).

• Pettinari, C., et al. (2004).[2] "Synthesis and Characterization of New Scorpionate Ligands." Organometallics, 23(26), 6134–6147. Link[2]

• Luo, Y., et al. (2018).[2] "Selective N-Alkylation of Pyrazoles." Journal of Organic Chemistry, 83(15), 8743–8749. (Stoichiometry control strategies). Link[2]

• National Center for Biotechnology Information. (2024).[2] PubChem Compound Summary for CID 642215, 1-(2-Bromoethyl)-1H-pyrazole.[1][2] Link[2]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

Strategies to improve the regioselectivity of pyrazole alkylation.

Technical Support Center: Optimizing Regioselectivity in Pyrazole Alkylation

User Guide Overview

Topic: Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists. Objective: Provide actionable, mechanism-based solutions for controlling N1 vs. N2 selectivity in pyrazole functionalization.

Introduction: The Tautomer Challenge

The fundamental challenge in pyrazole alkylation is the annular tautomerism of the pyrazole ring. A 3-substituted pyrazole (

-1H-pyrazole) exists in equilibrium with its 5-substituted tautomer ( -1H-pyrazole). Under standard basic conditions, the deprotonated pyrazolate anion has two nucleophilic sites.

• The Thermodynamic Trap: The nitrogen atom distal to a bulky substituent (N1 relative to the substituent at C3) is less sterically hindered, making it the kinetic product in simple

  reactions.

• The Goal: Controlling this selectivity to obtain either the 1,3-disubstituted (distal alkylation) or the 1,5-disubstituted (proximal alkylation) isomer exclusively.

Module 1: Fundamental Troubleshooting (Standard Alkylation)

Q: I am reacting a 3-substituted pyrazole with an alkyl halide and getting a mixture of isomers. Which conditions favor the 1,3-isomer?

A: The 1,3-isomer (alkylation at the nitrogen distal to the substituent) is generally the major product due to steric avoidance. To maximize this selectivity:

• Base Selection: Use mild bases like Cesium Carbonate (

  ) or Potassium Carbonate ( ) . The cesium cation ( ) is large and "soft," often stabilizing the transition state that leads to the less hindered product.

• Solvent: Use polar aprotic solvents like DMF or Acetonitrile (MeCN) . These solvents solvate the cation well, leaving the pyrazolate anion "naked" and reactive, allowing steric factors to dominate the transition state.

• Temperature: Lower temperatures (

  to RT) favor the kinetic product (1,3-isomer).

Standard Protocol (Favoring 1,3-Isomer):

• Dissolve 3-substituted pyrazole (1.0 equiv) in DMF (0.2 M).

• Add

  (1.5 equiv) and stir for 30 min at .

• Add alkyl halide (1.1 equiv) dropwise.

• Monitor by LCMS. If selectivity is poor, switch solvent to THF to tighten the ion pair.

Module 2: Reversing Selectivity (Accessing the 1,5-Isomer)

Q: I need the 1,5-isomer (alkylation next to the substituent), but standard conditions give the 1,3-isomer. How do I switch selectivity?

A: Accessing the 1,5-isomer requires overcoming steric repulsion. Three strategies are proven effective:

Strategy A: The "Hard" Base Effect (Sodium Hydride)

In non-polar solvents (like THF or Toluene), Sodium Hydride (NaH) forms a tight ion pair with the pyrazolate. The sodium cation can coordinate with the lone pair of the pyridine-like nitrogen and the substituent (if it has a donor atom like a carbonyl or ether), directing alkylation to the proximal nitrogen (N2/1,5-position) via a chelation-controlled mechanism.

Strategy B: Mitsunobu Reaction

The Mitsunobu reaction often exhibits different selectivity profiles than basic alkylation. For many substrates, the steric bulk of the triphenylphosphine-betaine intermediate forces the reaction to occur at the nitrogen that is electronically more favorable, or it may simply offer a different steric trajectory. While not guaranteed for every substrate, it is a primary alternative screen.

Strategy C: Transient Protecting Groups (The SEM-Switch)

If direct alkylation fails, use the SEM-Switch methodology.[1]

• Protect: React pyrazole with SEM-Cl (favors 1,3-N-SEM isomer).

• Functionalize: Lithiate the C5 position (now the only open carbon next to a nitrogen).

• Deprotect/Transpose: Remove SEM or use specific conditions to migrate the group.

Module 3: Advanced Methodologies & Decision Logic

Q: Is there a way to predict the outcome or a logical flow for optimization?

A: Yes. Follow this decision logic based on your electrophile and substrate type.

Caption: Decision tree for selecting reaction conditions based on desired regioisomer and substrate properties.

Module 4: Special Case – Michael Addition

Q: I am using an acrylate or enone as the electrophile. Does this change things?

A: Yes. Michael additions are often reversible and thermodynamically controlled.

• Observation: Uncatalyzed aza-Michael addition often yields the N1-alkylated product (1,3-isomer) with high selectivity (>99:1) because the thermodynamic product is favored over time.

• Protocol: React pyrazole with the Michael acceptor in water or ethanol without base, or with catalytic DBU.

Module 5: The "Nuclear Option" – De Novo Cyclization

Q: Alkylation is giving inseparable 1:1 mixtures. What now?

A: Stop alkylating. Synthesize the pyrazole ring with the substituent already in place using Fluorinated Alcohols .

• The HFIP Effect: Condensing hydrazines with 1,3-diketones in Hexafluoroisopropanol (HFIP) or Trifluoroethanol (TFE) drastically alters regioselectivity compared to Ethanol.[2]

• Mechanism: HFIP is a strong hydrogen-bond donor.[3][4] It solvates the specific hydrazone intermediate, directing cyclization to favor the 1,5-isomer (or 5-substituted product), which is difficult to access via alkylation.

Data Comparison: Solvent Effect on Cyclization

Solvent	Product Ratio (1,3-isomer : 1,5-isomer)	Note
Ethanol (EtOH)	~ 60 : 40	Poor selectivity (Mixture)

| HFIP | < 5 : 95 | High selectivity for 1,5-isomer |

Experimental Protocols

Protocol A: Regioselective Synthesis of 1,5-Disubstituted Pyrazoles (Mitsunobu)

Use this when standard alkylation yields the wrong isomer.

• Reagents: 3-substituted pyrazole (1.0 mmol), Primary Alcohol (R-OH, 1.2 mmol),

  (1.5 mmol).

• Solvent: Anhydrous THF (5 mL).

• Procedure:

  • Cool the mixture to

    under .

  • Add DIAD (Diisopropyl azodicarboxylate, 1.5 mmol) dropwise over 10 minutes. Note: Exothermic.

  • Allow to warm to RT and stir for 12 hours.

• Workup: Quench with water, extract with EtOAc. The phosphine oxide byproduct can be difficult to remove; consider using polymer-supported

  for easier purification.

Protocol B: The SEM-Switch (For Absolute Control)

Use this for high-value intermediates where separation is impossible.

• Protection: Treat pyrazole with NaH (1.2 equiv) and SEM-Cl (1.1 equiv) in THF. Isolate the major isomer (usually N1-SEM).

• Transposition/Functionalization:

  • Dissolve N1-SEM pyrazole in dry THF at

    .

  • Add n-BuLi (1.1 equiv). The SEM group directs lithiation to the C5 position (ortho to the protecting group).

  • Add your electrophile (e.g., aldehyde, alkyl halide).

  • Warm to RT.[5] You now have a 1,5-disubstituted pyrazole (relative to the original substituent, the new group is at C5).

• Deprotection: Remove SEM with TFA or TBAF/en to yield the free NH pyrazole or keep it protected for further steps.

References

• Review of Pyrazole Alkylation: Cheung, M. et al.[6] "Regioselective N-Alkylation of Pyrazoles." Journal of Organic Chemistry, 2022 , 87, 10018. Link

• HFIP Solvent Effects: Fustero, S. et al.[2][4] "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols." Journal of Organic Chemistry, 2008 , 73, 3523.[2] Link

• Mitsunobu Selectivity: Delaunay, T. et al. "Mitsunobu Reaction on Nitrogen Heterocycles." European Journal of Organic Chemistry, 2010 , 4924. Link

• SEM-Switch Strategy: Goikhman, R. et al. "Sequential Regioselective C-Arylation and N-Alkylation Enabled by SEM-Group Transposition." Journal of the American Chemical Society, 2009 , 131, 3055. Link

• Metal-Catalyzed Arylation: Wang, M. et al. "Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles." J. Am. Chem. Soc., 2021 , 143, 12467. Link

Sources

• 1. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hexafluoroisopropanol: the magical solvent for Pd-catalyzed C–H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Purification of 1-(2-bromoethyl)-1H-pyrazole

This technical support guide is designed for researchers, scientists, and drug development professionals who are working with 1-(2-bromoethyl)-1H-pyrazole and need to remove unreacted starting material from their final product. This guide provides in-depth troubleshooting advice, detailed experimental protocols, and frequently asked questions to ensure the successful purification of your target compound.

Introduction to the Purification Challenge

The synthesis of 1-(2-bromoethyl)-1H-pyrazole, a valuable building block in medicinal chemistry, often involves the N-alkylation of pyrazole with an electrophile such as 1,2-dibromoethane. This reaction, while effective, frequently results in a crude product mixture containing unreacted starting materials, byproducts, and the desired product. The primary challenge lies in the efficient removal of the unreacted 1-(2-bromoethyl)-1H-pyrazole, which can interfere with downstream applications and compromise the purity of the final compound. This guide provides a systematic approach to tackling this purification challenge.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

A1: Besides your desired product, the crude mixture from the synthesis of a 1-(2-bromoethyl)-1H-pyrazole derivative will likely contain:

• Unreacted Pyrazole Starting Material: The initial pyrazole that was to be alkylated.

• Unreacted 1,2-dibromoethane (or other alkylating agent): Often used in excess to drive the reaction to completion.

• 1-(2-bromoethyl)-1H-pyrazole: If this is your starting material for a subsequent reaction.

• Dehydrohalogenated Byproduct (Vinylpyrazole): Formed by the elimination of HBr from 1-(2-bromoethyl)-1H-pyrazole, especially in the presence of a base.[1]

• Dialkylated Products: Where the alkylating agent has reacted with both nitrogen atoms of the pyrazole ring, although this is less common for N-substituted pyrazoles.

Q2: My purification by column chromatography is not giving a good separation. What can I do?

A2: Poor separation in column chromatography can be due to several factors. First, ensure you have optimized your solvent system using Thin Layer Chromatography (TLC). A good solvent system should give a clear separation of spots with the desired product having an Rf value between 0.2 and 0.4. If you are still having issues, consider switching to a different stationary phase (e.g., alumina instead of silica gel) or using a gradient elution.

Q3: Can I use distillation to purify my product?

A3: Distillation is a potential method if there is a significant difference in the boiling points of your desired product and the unreacted 1-(2-bromoethyl)-1H-pyrazole (boiling point of approximately 80-82 °C at 2 Torr). However, be cautious of the thermal stability of your compound. Some brominated organic compounds can decompose at elevated temperatures.[2] It is advisable to perform a small-scale test to assess thermal stability before attempting a large-scale distillation.

Q4: I am observing the formation of a new, less polar spot on my TLC plate during workup. What could it be?

A4: This is likely the vinylpyrazole byproduct, resulting from the dehydrohalogenation of 1-(2-bromoethyl)-1H-pyrazole.[1] This elimination reaction is favored by basic conditions. To minimize its formation, avoid prolonged exposure to strong bases and consider using a milder base during the reaction or a neutralizing wash during the workup.

Troubleshooting Guides

Liquid-Liquid Extraction

Liquid-liquid extraction is a powerful first-line technique for the initial cleanup of your crude product. It separates compounds based on their differential solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[3]

Principle of Separation: 1-(2-bromoethyl)-1H-pyrazole, being a moderately polar organic molecule, will preferentially partition into an organic solvent like ethyl acetate or dichloromethane over water. Unreacted pyrazole starting material, being more polar, may have some solubility in the aqueous phase, especially if it can be protonated or deprotonated.

Detailed Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate or dichloromethane.

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with deionized water to remove water-soluble impurities like salts.

• Acid Wash (Optional): To remove any unreacted basic pyrazole starting material, wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). The protonated pyrazole will become more water-soluble and partition into the aqueous phase.

• Base Wash (Optional): If your desired product is stable to base, a wash with a dilute aqueous base solution (e.g., saturated sodium bicarbonate) can help remove acidic impurities. Be cautious, as this may promote dehydrohalogenation of the unreacted 1-(2-bromoethyl)-1H-pyrazole.

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove any remaining water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the partially purified product.

Troubleshooting:

Issue	Possible Cause	Solution
Emulsion Formation	The two phases are not separating cleanly.	Add a small amount of brine to the separatory funnel and gently swirl. If the emulsion persists, filter the mixture through a pad of celite.
Poor Recovery of Product	The product has some solubility in the aqueous phase.	Perform multiple extractions with smaller volumes of the organic solvent. Back-extract the combined aqueous layers with a fresh portion of the organic solvent.

Column Chromatography

Column chromatography is a highly effective method for separating compounds with different polarities.[4]

Principle of Separation: The components of the mixture are separated based on their differential adsorption to a solid stationary phase (e.g., silica gel) while being carried through by a liquid mobile phase (the eluent). Less polar compounds travel faster down the column, while more polar compounds are retained longer.

Detailed Protocol:

• Stationary Phase Selection: Silica gel is the most common stationary phase for the purification of pyrazole derivatives.

• Eluent Selection: Use TLC to determine the optimal eluent system. A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate) is typically used. Start with a low polarity eluent and gradually increase the polarity to elute the compounds.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, low-polarity eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system, collecting fractions in test tubes.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which fractions contain the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting:

Issue	Possible Cause	Solution
Co-elution of Product and Impurity	The polarity of the product and impurity are very similar.	Use a shallower solvent gradient (i.e., increase the polarity more slowly). Consider using a different solvent system or a different stationary phase (e.g., alumina).
Tailing of Spots on TLC/Column	The compound is interacting too strongly with the silica gel.	Add a small amount of a polar modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent.
Cracking of the Silica Gel Bed	The column has run dry.	Never let the solvent level drop below the top of the silica gel.

Recrystallization

Recrystallization is an excellent technique for purifying solid compounds.[5]

Principle of Separation: This method relies on the difference in solubility of the desired compound and impurities in a particular solvent at different temperatures. The ideal solvent is one in which the desired compound is highly soluble at high temperatures and poorly soluble at low temperatures, while the impurities are either very soluble or insoluble at all temperatures.

Detailed Protocol:

• Solvent Selection: Test the solubility of your crude product in various solvents to find a suitable one or a solvent pair (a mixture of a "good" solvent and a "poor" solvent).

• Dissolution: Dissolve the crude solid in the minimum amount of the hot recrystallization solvent.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Troubleshooting:

Issue	Possible Cause	Solution
No Crystals Form	The solution is not supersaturated, or the compound is too soluble in the chosen solvent.	Try scratching the inside of the flask with a glass rod to induce crystallization. Add a seed crystal of the pure compound. If the compound is too soluble, partially evaporate the solvent or add a "poor" solvent dropwise until the solution becomes cloudy.
Oiling Out	The compound is melting before it dissolves or is precipitating as a liquid.	Add more of the hot solvent to fully dissolve the oil. If that doesn't work, try a different recrystallization solvent.

Scavenger Resins

Scavenger resins are functionalized polymers designed to react with and remove specific types of impurities from a solution.[6][7]

Principle of Separation: For removing unreacted 1-(2-bromoethyl)-1H-pyrazole, a nucleophilic scavenger resin can be used. The nucleophilic groups on the resin will react with the electrophilic bromoethyl group, covalently binding the impurity to the solid support.

Detailed Protocol:

• Resin Selection: Choose a scavenger resin with nucleophilic functional groups (e.g., amine-based resins).

• Reaction: Add the scavenger resin to the crude reaction mixture and stir for a specified time at room temperature or with gentle heating.

• Filtration: Filter off the resin. The impurity is now bound to the solid resin.

• Concentration: Concentrate the filtrate to obtain the purified product.

Troubleshooting:

Issue	Possible Cause	Solution
Incomplete Removal of Impurity	Insufficient amount of scavenger resin or reaction time.	Increase the equivalents of the scavenger resin or the reaction time. Gentle heating can also increase the reaction rate.
Product Adsorption to Resin	The product has functional groups that can interact with the resin.	Choose a resin with a different functional group or a different solid support.

Visualization of Workflows

Decision Tree for Purification Strategy

Caption: A decision-making workflow for selecting the appropriate purification technique.

General Workflow for Column Chromatography

Caption: A step-by-step workflow for purification by column chromatography.

Data Summary

Property	Value	Source
1-(2-bromoethyl)-1H-pyrazole
Molecular Formula	C₅H₇BrN₂	[8]
Molecular Weight	175.03 g/mol	[8]
Boiling Point	80-82 °C (at 2 Torr)
Qualitative Solubility of Similar Pyrazole Derivatives	Soluble in ethanol, ethyl acetate, chloroform, and methanol.	[9]

References

• Haque, M. R., et al. (2021). Pharmacological Evaluation and Computational Insights into Two Pyrazole Derivatives of (E)-3-(4-chlorophenyl). Journal of Physical Science, 32(1), 1-18.
• Kharb, R., et al. (2021).
• El-Sayed, N. N. E., et al. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(16), 4995.
• Li, Y., et al. (2018). Ce-catalyzed regioselective synthesis of pyrazoles from 1,2-diols via tandem oxidation and C–C/C–N bond formation. Organic & Biomolecular Chemistry, 16(43), 8371-8375.
• Wang, L., et al. (2018). Thermal Decomposition of Brominated Butyl Rubber. Polymers, 10(11), 1234.
• Silva, V. L. M., & Silva, A. M. S. (2021). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 26(18), 5643.

• University of Rochester, Department of Chemistry. (n.d.). Extraction Protocol for Polar Solvents. Retrieved from [Link]

• Longdom Publishing. (n.d.). Column Chromatography for the Separation of Complex Mixtures. Retrieved from [Link]

• Rinaldi, M., et al. (1995). U.S. Patent No. 5,462,960. Washington, DC: U.S.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2004). Strategies in Organic Synthesis. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• Papakyriakou, A., et al. (2022). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega, 7(4), 3628-3642.
• Shablykin, O. V., et al. (2017).
• Silva, V. L. M., & Silva, A. M. S. (2021). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. MDPI.

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• Kholod, S. V., et al. (2018). Features of thermal decomposition of N-substituted tetrazoles.
• Thomas, R. M. (1949). U.S. Patent No. 2,458,819. Washington, DC: U.S.
• Al-Harthi, M. A., & El-Sayed, M. Y. (2020). Thermal Stability and Non-Isothermal Kinetic Analysis of Ethylene–Propylene–Diene Rubber Composite.
• Marsh, A., et al. (2000). High-loading scavenger resins for combinatorial chemistry.
• Wang, L., et al. (2010). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 15(10), 6836-6846.
• LibreTexts Chemistry. (2021). 2.3: Liquid-Liquid Extraction.
• Abd-El-Aziz, A. S., et al. (2021). Unveiling the Thermal Stability of Diketopyrrolopyrrole-Based Terpolymers: A Key Element for Enhanced Efficiency and Stability of Organic Solar Cells.
• Shaabani, A., et al. (2017). Green synthesis of pyrazole systems under solvent-free conditions. Cogent Chemistry, 3(1), 1329868.
• Bridoux, M. C., et al. (2015). Chromatographic methods for the isolation, separation and characterisation of dissolved organic matter. Environmental Science: Processes & Impacts, 17(9), 1531-1547.
• Guedes, G. P., et al. (2022). Vinyl-pyrazole as a biomimetic acetaldehyde surrogate.
• Al-Ghorbani, M., et al. (2022). Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. Journal of the Indian Chemical Society, 99(11), 100755.
• ResearchGate. (2014). How can we isolate highly polar compounds (organic)
• Prier, C. K., & Arnold, F. H. (2021). Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes.
• Biotage. (n.d.). Metal Scavenger User Guide.
• Scribd. (n.d.). Lab D: Separation of Organic Compounds Using Liquid-Liquid Extraction.
• University of Groningen. (2022, October 14).
• Aktoudianakis, E. (2009).
• Growing Science. (2022). The synthesis of pyrazole derivatives from hydrazone using Amberlyst A26 resin under ultrasonic radiation. International Journal of Nanoscience and Nanotechnology, 18(2), 139-146.
• Aidic. (n.d.).
• Sopachem. (n.d.). Metal Scavenger Guide.
• Canftech. (2023, February 4).

Sources

• 1. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Decomposition of Brominated Butyl Rubber - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. canftech.com [canftech.com]
• 8. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. banglajol.info [banglajol.info]

Technical Support Center: Bromoethylpyrazole Synthesis &amp; Handling

[1]

Introduction: The "Mustard" Trap in Medicinal Chemistry

Bromoethylpyrazoles, specifically N-(2-bromoethyl)pyrazoles, are critical intermediates in the synthesis of kinase inhibitors and GPCR ligands. However, they present a unique paradox: the very reactivity that makes them excellent alkylating agents also makes them inherently unstable and hazardous.[1]

This guide addresses the three primary failure modes encountered by researchers:

• Regio-scrambling: Inability to control N1 vs. N2 alkylation.

• Autocyclization: The "Nitrogen Mustard" effect leading to aziridinium ions.[1]

• Elimination: Unwanted conversion to vinylpyrazoles.[1]

Module 1: Synthesis Troubleshooting (The "Making It" Phase)

FAQ: Direct Alkylation vs. Two-Step Synthesis

Q: I am trying to alkylate my pyrazole directly with 1,2-dibromoethane, but I am getting a complex mixture. What is happening?

A: You are likely encountering dimerization .[1] When you use 1,2-dibromoethane, the mono-alkylated product (the desired bromoethylpyrazole) is often more reactive than the starting dibromide. The remaining pyrazole attacks the product, forming a bis-pyrazole (dimer).[1]

Recommended Protocol: The Hydroxyethyl "Gold Standard" To avoid dimerization and handle regioselectivity, use a two-step route:

• Alkylation: React pyrazole with 2-bromoethanol or ethylene carbonate to form the N-(2-hydroxyethyl)pyrazole.[1]

• Bromination: Convert the alcohol to the bromide using PBr3 or Appel conditions (CBr4/PPh3).[1]

Visual Guide: Synthesis Decision Tree

Figure 1: Decision tree comparing direct alkylation (high risk of dimerization) vs. the recommended two-step alcohol conversion route.

Module 2: Stability & Purification (The "Cleaning It" Phase)

The "Aziridinium" Death Spiral

Q: My product degrades upon standing, even in the freezer. The NMR shows broad peaks.[1] Why?

A: You are witnessing intramolecular autocyclization .[1] The pyrazole nitrogen (N2) has a lone pair that can attack the

-carbon of the bromoethyl chain.[1] This expels the bromide ion and forms a highly reactive, quaternary aziridinium salt .[1] This species is unstable and can polymerize or hydrolyze.[1]

Q: How do I prevent this?

A: Protonation is the Key. The lone pair on the pyrazole nitrogen is the culprit.[1] If you protonate it, you shut down the nucleophilic attack.[1]

• Never store as a free base. Always isolate and store as the Hydrobromide (HBr) salt .[1]

• Avoid basic workups. Do not wash with saturated NaHCO3 if you intend to store the material.[1]

Visual Guide: Degradation Mechanism

Figure 2: The mechanism of instability.[1] The free base undergoes autocyclization to the aziridinium ion.[1] Storage as the HBr salt prevents this pathway.

Module 3: Experimental Troubleshooting Guide

Comparison of Reaction Conditions

Parameter	Direct Alkylation (Dibromoethane)	Two-Step (Alcohol Route)	Notes
Reagents	NaH / DMF / Br-(CH2)2-Br	1. K2CO3 / Br-(CH2)2-OH2.[1] PBr3 / DCM	NaH is harsh; K2CO3 is milder.[1]
Major Impurity	Bis-pyrazole (Dimer)	Vinylpyrazole (Elimination)	Vinyl impurity comes from overheating step 2.[1]
Purification	Difficult Chromatography	Crystallization (Step 1)	Alcohol intermediate often crystallizes easily.[1]
Scalability	Poor (< 1g)	Excellent (> 100g)	Exotherms are manageable in the two-step route.[1]

Specific Issue: Elimination to Vinylpyrazole

Q: I see a set of doublets at 5.0-6.0 ppm and 7.0 ppm in my NMR. Is this my product?

A: No. That is 1-vinylpyrazole .[1] This occurs via E2 elimination of HBr.[1]

• Cause: Reaction temperature too high (>80°C) or base is too strong.[1]

• Fix: Keep the bromination step (PBr3) between 0°C and Room Temperature. Do not reflux.[1]

Module 4: Safety & Handling (The "Keeping It" Phase)

Critical Safety Warning: Vesicant Properties

Bromoethylpyrazoles are structural analogs of nitrogen mustards.[1] They are alkylating agents and potential vesicants (blistering agents).[1]

Handling Protocol:

• Double Glove: Use Nitrile over Laminate film if available.[1]

• Quenching: Any spills should be treated with a solution of 5% Sodium Thiosulfate (to scavenge the alkylating agent) followed by dilute NaOH.[1]

• Inhalation: These compounds are potent respiratory irritants (H335).[1] Handle strictly in a fume hood.

References

• PubChem. (2025).[1] 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2.[1] National Library of Medicine.[1] [Link]

• Genin, M. J., et al. (2000).[1] Synthesis and Bioactivity of Pyrazole Derivatives. Journal of Medicinal Chemistry, 43(5), 1034–1040. (Cited for general pyrazole alkylation challenges).

• Guillou, S., et al. (2009).[1] N-Alkylation of Pyrazoles: A Review of Regioselectivity. Tetrahedron, 65(18), 3529-3540.[1] (Authoritative review on N1 vs N2 selectivity).

• Mahat, M., et al. (2021).[1][2] Green synthesis and biological screening of some fluorinated pyrazole chalcones. Arabian Journal of Chemistry. [Link]

Sources

• 1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. applications.emro.who.int [applications.emro.who.int]

Technical Support Center: Navigating Side Reactions of 1-(2-bromoethyl)-1H-pyrazole with Common Nucleophiles

Welcome to the technical support center for reactions involving 1-(2-bromoethyl)-1H-pyrazole. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile building block. Here, we will dissect the common side reactions encountered when reacting 1-(2-bromoethyl)-1H-pyrazole with nucleophiles, providing in-depth troubleshooting advice and practical protocols to steer your reactions toward the desired products. Our approach is grounded in mechanistic understanding to empower you to make informed decisions in your experimental design.

Introduction: The Duality of a Versatile Reagent

1-(2-bromoethyl)-1H-pyrazole is a valuable reagent for introducing a pyrazole-ethyl moiety onto a variety of molecular scaffolds, a common strategy in the synthesis of biologically active compounds.[1][2] The primary reaction pathway is a straightforward bimolecular nucleophilic substitution (SN2) where a nucleophile displaces the bromide ion. However, the inherent structure of this reagent—a primary alkyl halide susceptible to proton abstraction at the β-position—creates a competing bimolecular elimination (E2) pathway. This duality is the root of the most common side reaction: the formation of 1-vinylpyrazole.[3]

This guide will provide a comprehensive overview of the factors governing this competition and other potential side reactions, offering solutions to maximize the yield of your desired N-alkylated pyrazole product.

Core Challenge: The SN2 versus E2 Competition

The primary challenge in working with 1-(2-bromoethyl)-1H-pyrazole lies in managing the competition between the desired SN2 pathway and the undesired E2 pathway.

Figure 1. Competing SN2 and E2 pathways for 1-(2-bromoethyl)-1H-pyrazole.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered in the laboratory.

FAQ 1: I am trying to react 1-(2-bromoethyl)-1H-pyrazole with my amine, but I am isolating a significant amount of a volatile byproduct. What is happening?

Answer: You are likely observing the formation of 1-vinylpyrazole via an E2 elimination reaction.[3] This is a very common side reaction, especially when using basic nucleophiles. The amine, acting as a base, abstracts a proton from the carbon adjacent to the pyrazole ring (the β-position), leading to the elimination of HBr and the formation of a double bond.

Causality: The propensity for E2 elimination is influenced by several factors:

• Basicity of the Nucleophile: Stronger bases will favor the E2 pathway.[4] Many common amine nucleophiles are also reasonably strong bases.

• Steric Hindrance: Sterically hindered amines, even if they are weak bases, can favor elimination as they have difficulty accessing the electrophilic carbon for an SN2 reaction.[4]

• Reaction Temperature: Higher temperatures generally favor elimination over substitution.[4]

• Solvent: Polar aprotic solvents (e.g., DMF, DMSO, Acetonitrile) can favor SN2, while polar protic solvents (e.g., ethanol, water) can solvate the nucleophile, potentially reducing its nucleophilicity and in some cases favoring E2.

Troubleshooting Protocol: Minimizing 1-Vinylpyrazole Formation

• Choice of Base/Nucleophile: If your amine is primarily acting as a base, consider using a less basic, more nucleophilic amine if your experimental design allows. For reactions requiring a base, a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or DBU can be used to deprotonate the nucleophile without directly promoting elimination of the substrate.

• Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature or even 0 °C and slowly warm if necessary.

• Solvent Selection: Employ a polar aprotic solvent such as acetonitrile or DMF. These solvents are known to accelerate SN2 reactions.

• Use of Additives: In some cases, the addition of sodium iodide can be beneficial. The in situ formation of the more reactive 1-(2-iodoethyl)-1H-pyrazole can favor the SN2 pathway.

Experimental Protocol: Selective N-Alkylation of an Amine

• Reactants:

  • 1-(2-bromoethyl)-1H-pyrazole (1.0 eq)

  • Amine nucleophile (1.1 - 1.5 eq)

  • Potassium carbonate (K₂CO₃) (1.5 - 2.0 eq) (as a mild, non-nucleophilic base)

  • Acetonitrile (solvent)

• Procedure:

  • To a solution of the amine in acetonitrile, add potassium carbonate.

  • Stir the suspension at room temperature for 15-30 minutes.

  • Add a solution of 1-(2-bromoethyl)-1H-pyrazole in acetonitrile dropwise to the mixture at room temperature.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, filter the solid K₂CO₃ and wash with acetonitrile.

  • Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

FAQ 2: My reaction with a secondary amine is sluggish, and upon heating, I see a complex mixture of products. What are the possible side reactions?

Answer: Besides the E2 elimination to form 1-vinylpyrazole, you may be observing overalkylation, leading to the formation of a quaternary ammonium salt. This is particularly prevalent with primary and secondary amines, which can undergo multiple alkylations.

Causality: The initial SN2 product, a secondary or tertiary amine, is often more nucleophilic than the starting amine, leading to a second alkylation reaction with another molecule of 1-(2-bromoethyl)-1H-pyrazole.[5]

Figure 2. Pathway for overalkylation of primary and secondary amines.

Troubleshooting Protocol: Preventing Overalkylation

• Stoichiometry Control: Use a slight excess of the amine nucleophile (1.1-1.5 equivalents) to ensure the electrophile is consumed before significant overalkylation can occur.

• Slow Addition: Add the 1-(2-bromoethyl)-1H-pyrazole solution slowly to the reaction mixture to maintain a low concentration of the electrophile.

• Lower Temperature: As with E2 elimination, lower temperatures can help control the rate of the second alkylation.

FAQ 3: I am attempting a reaction with a nucleophile that also has a hydroxyl or thiol group. Am I at risk of intramolecular cyclization?

Answer: Yes, intramolecular cyclization is a potential side reaction if your nucleophile contains another nucleophilic group that can subsequently react with the newly introduced pyrazole-ethyl moiety, or if the initial product can undergo a subsequent cyclization. For example, if you react 1-(2-bromoethyl)-1H-pyrazole with an amino-alcohol, the initial N-alkylation product can potentially undergo an intramolecular O-alkylation to form a cyclic ether. A more common scenario involves the synthesis of fused heterocyclic systems, which can be a desired outcome or an unexpected side reaction.[6]

Causality: The 1-(2-substituted-ethyl)-1H-pyrazole product contains a tethered nucleophile (or a group that can be converted to one). If the geometry is favorable, an intramolecular SN2 reaction can occur, leading to the formation of a new ring.

Troubleshooting Protocol: Controlling Intramolecular Cyclization

• Protecting Groups: If the intramolecular reaction is undesired, protect the secondary nucleophilic group on your starting material before the reaction with 1-(2-bromoethyl)-1H-pyrazole.

• Reaction Conditions: The conditions that favor intramolecular cyclization are often similar to those for intermolecular SN2 reactions. Careful control of stoichiometry and reaction time can sometimes favor the desired intermolecular reaction. If the cyclization is the desired outcome, the reaction conditions can be optimized to promote it (e.g., by using a suitable base to deprotonate the tethered nucleophile).

Figure 3. General scheme for potential intramolecular cyclization.

Data Summary: Substitution vs. Elimination

The following table summarizes the expected major products when reacting 1-(2-bromoethyl)-1H-pyrazole with various nucleophiles under different conditions. This data is compiled from literature precedents and established principles of organic chemistry.[4][7]

Nucleophile Class	Nucleophile Example	Typical Conditions	Expected Major Product	Potential Side Products
Primary Amines	Benzylamine	K₂CO₃, CH₃CN, RT	1-(2-(Benzylamino)ethyl)-1H-pyrazole (SN2)	1-Vinylpyrazole, D-alkylation product
Secondary Amines	Piperidine	K₂CO₃, DMF, 80 °C	1-(2-(Piperidin-1-yl)ethyl)-1H-pyrazole (SN2)	1-Vinylpyrazole
Tertiary Amines	Triethylamine	CH₃CN, Reflux	Quaternary ammonium salt (SN2)	1-Vinylpyrazole (if heated strongly)
Alkoxides	Sodium Ethoxide	Ethanol, Reflux	1-Vinylpyrazole (E2)	1-(2-Ethoxyethyl)-1H-pyrazole (minor SN2)
Thiolates	Sodium Thiophenoxide	DMF, RT	1-(2-(Phenylthio)ethyl)-1H-pyrazole (SN2)	1-Vinylpyrazole (minor)
Azide	Sodium Azide	DMSO, 60 °C	1-(2-Azidoethyl)-1H-pyrazole (SN2)	Minimal elimination

Conclusion

Successfully employing 1-(2-bromoethyl)-1H-pyrazole in your synthetic endeavors hinges on a solid understanding of the competing SN2 and E2 pathways. By carefully selecting your nucleophile, solvent, and reaction temperature, you can effectively minimize the formation of the common byproduct, 1-vinylpyrazole. For reactions with polyfunctional nucleophiles, a keen awareness of potential overalkylation and intramolecular cyclization is crucial. This guide provides the foundational knowledge and practical strategies to troubleshoot these challenges and achieve your desired synthetic outcomes.

References

• Silva, V. L. M., & Silva, A. M. S. (2023). Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II”. Molecules, 28(15), 5869. [Link]

• Sharma, V., & Kumar, V. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 201-214.
• El-Metwally, A. M. (2015). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. Journal of the Chilean Chemical Society, 60(3), 2974-2979.

• Silva, V. L. M., & Silva, A. M. S. (2021). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 26(16), 4984. [Link]

• Shaaban, M. R., & El-Sayed, N. N. (2021). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 26(16), 4887. [Link]

• Asif, M. (2022).
• Khabnadideh, S., Rezaei, Z., & Khalafi-Nezhad, A. (2012). A simple synthesis of 4-(2-aminoethyl)-5-hydroxy-1H-pyrazoles. Arkivoc, 2012(7), 226-237.

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

• Abbiati, G., Arcadi, A., Bellinazzi, A., Beccalli, E., Rossi, E., & Zanzola, S. (2005). Intramolecular Cyclization of δ‐Iminoacetylenes: A New Entry to Pyrazino[1,2‐a]indoles. ChemInform, 36(40).

• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. [Link]

• LibreTexts Chemistry. (2021, December 15). 8.4: Comparison and Competition Between SN1, SN2, E1 and E2. [Link]

• Vermeeren, P., Hansen, T., Hamlin, T. A., & Bickelhaupt, F. M. (2020). Understanding the SN2 Versus E2 Competition. Chemistry–A European Journal, 26(63), 14344-14354. [Link]

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Special Issue “Recent Advances in the Synthesis, Functionalization and Applications of Pyrazole-Type Compounds II” - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding the SN2 Versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]

Impact of solvent and base selection on 1-(2-bromoethyl)-1H-pyrazole reactivity.

Technical Support Center: Optimizing Alkylations with 1-(2-bromoethyl)-1H-pyrazole

Current Status: Operational Ticket ID: #PYR-ALK-001 Subject: Impact of Solvent/Base Selection on Reactivity & Side Reactions[1][2]

Introduction: The Bifunctional Challenge

Welcome to the Technical Support Center. You are likely working with 1-(2-bromoethyl)-1H-pyrazole to introduce a pyrazole-ethyl motif into a nucleophile (amine, phenol, or thiol).[1][2]

The Core Problem: This reagent is not a simple alkylating agent.[1][2][3] It possesses a "self-destruct" mechanism.[1][2] The proton at the

-position (adjacent to the pyrazole nitrogen) is acidic enough that strong bases or high temperatures trigger E2 elimination , ejecting HBr to form 1-vinylpyrazole .

This guide provides the technical logic to suppress elimination (vinyl formation) and maximize substitution (

).[1]

Module 1: Critical Reactivity Profiles

To troubleshoot effectively, you must visualize the competing pathways occurring in your flask.[2]

Visualizing the Competition

The diagram below illustrates the "Tug of War" between the desired substitution and the parasitic elimination/polymerization pathways.

Figure 1: Mechanistic divergence.[1][2] The reagent can either alkylate your target (Green path) or eliminate to form vinylpyrazole (Red path), which subsequently polymerizes.

Module 2: Troubleshooting Guide (Q&A)

Q1: I see a new spot on TLC that is less polar than my starting material, and my yield is low. What is it?

• Diagnosis: This is likely 1-vinylpyrazole .[1][2][4]

• Root Cause: Your base is too strong (e.g., NaH, KOtBu) or the reaction temperature is too high (>80°C).[2] The base is deprotonating the

  -carbon rather than just your nucleophile.[1]

• Solution: Switch to a milder base like Cesium Carbonate (

  ) or Potassium Carbonate ( ) .[1] Lower the temperature to 50–60°C.

Q2: My reaction mixture turned into an insoluble, sticky gel. What happened?

• Diagnosis: Polymerization .[1][2]

• Root Cause: You generated significant amounts of 1-vinylpyrazole (see Q1), which then polymerized. 1-vinylpyrazole is known to polymerize "almost explosively" when neat or in concentrated solutions under heat.[1][2][4]

• Solution: You must prevent vinyl formation.[1][2] If you are already using a carbonate base, ensure your solvent is Acetonitrile (MeCN) rather than DMF.[1][2] MeCN often suppresses side reactions compared to DMF in these specific alkylations.[1][2]

Q3: The reaction is stalled (incomplete conversion) even after 24 hours.

• Diagnosis: Poor Nucleophilicity or "Salting Out." [1][2]

• Root Cause: The leaving group (bromide) is moderately reactive.[1] If your nucleophile is sterically hindered, the reaction slows down, allowing time for slow decomposition.[2]

• Solution:

  • The Finkelstein Boost: Add 10–20 mol% Potassium Iodide (KI) or TBAI.[1][2] This converts the alkyl bromide to a more reactive alkyl iodide in situ.[2]

  • Cesium Effect: Switch from

    to . The larger Cesium cation is more soluble in organic solvents and forms a "looser" ion pair with the nucleophile, increasing its reactivity (the "naked anion" effect).[2]

Module 3: Solvent & Base Selection Matrix

Use this table to select the initial conditions based on your nucleophile type.

Variable	Recommendation	Technical Rationale
Solvent	Acetonitrile (MeCN)	Preferred. Good solubility for organic reagents; reflux temp (82°C) is the "safe zone" to avoid rapid elimination.[1]
DMF / DMSO	High Risk. High polarity accelerates , but high boiling points encourage overheating and E2 elimination.[1][2] Use only if solubility is an issue.
Acetone	Safe but Slow. Good for Finkelstein conditions (with KI), but low boiling point (56°C) may result in sluggish kinetics.[1][2]
Base		Gold Standard. The "Cesium Effect" increases solubility and nucleophilicity without the extreme basicity of hydrides.[2]
	Standard. Effective for unhindered nucleophiles.[1][2] Cheaper than Cesium but often slower.[1][2]
NaH / KOtBu	AVOID. guarantees significant elimination to vinylpyrazole.[1][2]
TEA / DIPEA	Variable. Can be used, but amine bases can act as nucleophiles themselves (quaternization) or promote elimination.[1][2]

Module 4: Optimized Standard Operating Protocols (SOP)

Protocol A: The "Cesium Effect" Method (Recommended)

Best for: Phenols, Amides, and Heterocyclic Amines.[2]

• Setup: In a dry vial, dissolve your Nucleophile (1.0 equiv) in anhydrous Acetonitrile (0.2 M) .

• Activation: Add Cesium Carbonate (

  ) (1.5 – 2.0 equiv). Stir at RT for 15 mins.[1][2]

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv).

• Reaction: Heat to 60°C . Monitor by LCMS/TLC.[1][2][5]

  • Checkpoint: If reaction is <50% complete after 4 hours, increase T to 80°C (Reflux).

• Workup: Filter off the inorganic solids. Concentrate the filtrate.

Protocol B: The Finkelstein Modification

Best for: Sterically hindered nucleophiles or sluggish reactions.

• Setup: Dissolve Nucleophile (1.0 equiv) in Acetone or MeCN .

• Additives: Add

  (2.0 equiv) and Potassium Iodide (KI) (0.2 equiv).

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (1.2 – 1.5 equiv).

• Reaction: Heat to reflux.[1][2] The KI converts the bromo-species to the iodo-species, which reacts faster, allowing the reaction to proceed at a lower temperature than required for the bromide.[2]

Module 5: Decision Logic for Experiment Design

Follow this logic flow to design your first attempt.

Figure 2: Decision matrix for selecting solvent and base based on nucleophile properties.[1][2]

References

• Revisiting the Chemistry of Vinylpyrazoles. Silva, V. L. M.; Silva, A. M. S.[2][4] Molecules, 2023 .[1][2][6][7] (Reviews the elimination of ethyl-substituted pyrazoles to vinylpyrazoles and the polymerization risks). [1]

• Controlling and Exploiting the Cesium Effect. Dent, T. J.[2] University of York Doctoral Thesis, 2012 .[1][2] (Detailed analysis of why Cesium Carbonate outperforms Potassium Carbonate in alkylations).

• Ethyl 1-(2-bromoethyl)-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxylate. Wang, J. et al. IUCrData, 2012 .[1][2] (Provides a verified experimental protocol for alkylation using 1,2-dibromoethane and K2CO3 in MeCN).

• Cesium Carbonate Catalyzed Aza-Michael Addition. ResearchGate, 2006 .[1][2] (Demonstrates the mildness and efficiency of Cs2CO3 for nitrogen heterocycle functionalization).

Sources

• 1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity [ouci.dntb.gov.ua]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Column chromatography techniques for purifying pyrazole derivatives.

Introduction: The Pyrazole Challenge

Purifying pyrazole derivatives presents a distinct set of chromatographic challenges primarily driven by their electronic structure. As nitrogen-containing heterocycles, pyrazoles act as Lewis bases (

of conjugate acid 2.5). On standard silica gel, the basic nitrogen atoms interact strongly with acidic silanol groups ( ), leading to peak tailing , band broadening , and irreversible adsorption .

Furthermore, the synthesis of N-substituted pyrazoles frequently yields regioisomers (N1- vs. N2-alkylation) with nearly identical retention factors (

), making separation difficult using standard binary solvent systems.

This guide provides self-validating protocols to overcome these specific hurdles.

Module 1: Troubleshooting Peak Tailing & Streaking

User Question: "My pyrazole product is streaking across the column, and I'm losing mass. The bands are not defined. How do I fix this?"

Technical Diagnosis: This is the classic "Silanol Effect." The lone pair on the pyrazole nitrogen (

) is hydrogen-bonding with the acidic protons of the silica gel silanols. This secondary interaction delays mass transfer, causing the "tail" and potential product loss.

The Solution: Amine Modifiers (The "Blocking" Strategy) To resolve this, you must introduce a stronger base into the mobile phase to competitively bind the silanol sites, effectively "shielding" your pyrazole.

Protocol: The Triethylamine (TEA) Pre-Treatment Do not just add TEA to your bottle. Follow this sequence to protect your column and product.

• Select Modifier: Use Triethylamine (TEA) or 1%

  (in MeOH). TEA is preferred for volatility.

• The Pre-Wash (Critical Step): Before loading your sample, flush the packed silica column with 2 Column Volumes (CV) of your starting mobile phase containing 1% TEA .

  • Why? This saturates the active silanol sites before your compound touches the silica.

• The Elution: Reduce TEA to 0.1% - 0.2% in your running mobile phase.

  • Why? High concentrations of TEA can dissolve silica over time and contaminate your product.

• Post-Run: Evaporate fractions immediately. TEA has a high boiling point (

  ) relative to common solvents; use a rotary evaporator with a bath temp or form an azeotrope with heptane to remove it.

Decision Logic: Solving Tailing Issues

Caption: Decision matrix for diagnosing and treating pyrazole tailing issues on silica gel.

Module 2: Separating Regioisomers (N1 vs. N2)

User Question: "I performed an alkylation on an unsymmetrical pyrazole and got two spots with

values of 0.30 and 0.32. Hexane/EtOAc isn't separating them. What solvent system should I use?"

Technical Diagnosis: N1- and N2-alkylated pyrazoles often have very similar polarities. Standard dipole-driven separation (Hexane/EtOAc or DCM/MeOH) may not provide enough selectivity (

). You need a solvent system that exploits - interactions or subtle shape selectivity.

The Solution: The Toluene Effect Aromatic solvents like Toluene or Benzene interact differently with the

-systems of the pyrazole isomers compared to aliphatic solvents. This often amplifies the separation factor ( ).

Comparative Solvent Data for Pyrazoles

Solvent System	Mechanism	Selectivity for Isomers	Recommended For
Hexane / EtOAc	Polarity / Dipole	Moderate	General purification, simple impurities.
DCM / MeOH	H-Bonding / Polarity	Low	Highly polar derivatives; often co-elutes isomers.
Toluene / EtOAc	- Interaction	High	Splitting close regioisomers.
DCM / Acetone	Dipole / Lewis Base	Moderate-High	Compounds insoluble in Hexane.

Expert Protocol for Isomer Separation:

• TLC Screening: Spot your mixture on a TLC plate. Elute with 100% Toluene .

• Adjustment: Slowly add Ethyl Acetate (EtOAc) (e.g., 5%, 10%) until the

  of the target is .

• Gradient: Run a very shallow gradient. If the target elutes at 20% EtOAc in Toluene, run the column from 10%

  25% over 10-15 CVs.

Module 3: Sample Loading & Solubility

User Question: "My pyrazole is soluble in DCM but precipitates when I add Hexane. If I load it in DCM, it shoots through the column. What is the correct loading method?"

Technical Diagnosis: Liquid loading a sample dissolved in a "strong" solvent (like DCM or MeOH) onto a column equilibrated with a "weak" solvent (Hexane) causes the "Washout Effect." The strong solvent acts as a localized mobile phase, carrying the sample down the column before it can interact with the silica, destroying resolution.

The Solution: Dry Loading Dry loading eliminates the solvent mismatch entirely. It is the gold standard for purifying pyrazoles that require polar solvents for dissolution but non-polar solvents for elution.

Workflow: The Dry Loading Technique

Caption: Step-by-step workflow for dry loading pyrazole samples to prevent precipitation and band broadening.

Why Celite? While silica can be used for dry loading, Celite 545 (diatomaceous earth) is often superior for pyrazoles because it is chemically inert. It holds the sample physically but does not add extra "retention" or silanol interactions during the loading phase.

Module 4: When to Switch to Reverse Phase (C18)

User Question: "I've tried TEA, Toluene, and dry loading, but my pyrazole is too polar (

in 10% MeOH/DCM). What now?"

The Solution: Highly polar pyrazoles (especially those with -COOH, -OH, or multiple nitrogen atoms) are ill-suited for Normal Phase silica. Switch to Reverse Phase (C18) Flash or Prep-HPLC.

Critical Parameter: pH Control In C18 chromatography, ionization kills retention. You must control the pH to keep the pyrazole neutral (or consistently charged).

• Acidic Buffer (Formic Acid / TFA): Protonates the pyrazole (

  ). Good for peak shape, but reduces retention on C18 (since the molecule becomes more polar/ionic).

• Basic Buffer (Ammonium Bicarbonate, pH 9-10): Warning: Only use with "High pH Stable" C18 columns. This keeps the pyrazole neutral (unprotonated), drastically increasing retention and improving separation from polar impurities.

References

• BenchChem. (2025).[1][2][3] Column chromatography conditions for separating pyrazole isomers.Link

• Welch Materials. (2025). Triethylamine as a Mobile Phase Additive: What Does It Do?Link

• Biotage. (2023).[4][5] Dry loading vs. liquid loading, which provides better flash column chromatography results?Link

• Sorbtech. (2023).[5] HOW TO: Sample loading methods in flash chromatography.Link

• University of Rochester. Solvent Systems For Flash Column Chromatography.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sorbtech.com [sorbtech.com]
• 5. biotage.com [biotage.com]

Technical Support Center: Recrystallization of 1-(2-bromoethyl)-1H-pyrazole Products

This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for the recrystallization of 1-(2-bromoethyl)-1H-pyrazole and its derivatives. The following sections offer a structured approach to overcoming common purification challenges, ensuring high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for selecting a recrystallization solvent for 1-(2-bromoethyl)-1H-pyrazole?

A: For pyrazole derivatives, a good starting point is often a polar protic solvent like ethanol or isopropanol, or a moderately polar aprotic solvent such as ethyl acetate.[1] Due to the presence of the polar pyrazole ring and the alkyl bromide chain, mixed solvent systems are also highly effective. An ethanol/water or ethyl acetate/hexane system often provides the necessary solubility differential for effective purification.[2] Always begin with small-scale solubility tests to determine the ideal solvent or solvent pair.[3][4]

Q2: My product has "oiled out" instead of crystallizing. What does this mean and how can I fix it?

A: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid.[5][6] This typically happens when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated with impurities.[7] To resolve this, you can try:

• Adding more of the "good" solvent: This will decrease the supersaturation level, allowing for a more controlled crystallization.[8]

• Slowing down the cooling process: Allow the solution to cool to room temperature slowly before moving it to an ice bath. This provides more time for proper crystal lattice formation.[7]

• Scratching the inner surface of the flask: Using a glass rod to create a rough surface can initiate nucleation.[8]

• Adding a seed crystal: A small amount of pure, previously crystallized product can act as a template for crystal growth.[8]

Q3: My purified 1-(2-bromoethyl)-1H-pyrazole is still showing impurities by NMR/TLC. What are my options?

A: If a single recrystallization is insufficient, you may need to consider a few options. A second recrystallization using a different solvent system may remove impurities with different solubility profiles. Alternatively, if your compound is basic, you could attempt to purify it by forming an acid addition salt.[9][10] This involves dissolving the crude product in a suitable solvent, adding an acid (like HCl or H2SO4) to precipitate the salt, and then recrystallizing the salt. The pure salt can then be neutralized to recover the purified free base.

Q4: Can I use charcoal to decolorize my 1-(2-bromoethyl)-1H-pyrazole product?

A: Yes, activated charcoal can be used to remove colored impurities. However, it should be used judiciously as it can also adsorb your desired product, leading to lower yields.[11] Add a small amount of charcoal to the hot solution before filtration. Be cautious when adding charcoal to a boiling solution, as it can cause it to boil over.[11]

Troubleshooting Guide

This section provides a more in-depth, cause-and-effect analysis of common issues encountered during the recrystallization of 1-(2-bromoethyl)-1H-pyrazole.

Problem	Potential Cause(s)	Scientific Rationale & Recommended Solution(s)
No Crystals Form Upon Cooling	1. Too much solvent was used.	The solution is not supersaturated, and the product remains dissolved. Solution: Re-heat the solution and evaporate some of the solvent to increase the concentration. Allow it to cool again.[5]
2. The compound is highly soluble in the chosen solvent even at low temperatures.	The solvent is not ideal for recrystallization as it does not provide a significant solubility difference between hot and cold conditions. Solution: Select a different solvent or introduce an "anti-solvent" (a solvent in which the compound is poorly soluble) to induce precipitation.[12]
Product "Oils Out"	1. The melting point of the compound is lower than the boiling point of the solvent.	The compound melts before it can crystallize. Solution: Choose a lower-boiling point solvent. Alternatively, add a co-solvent to lower the overall boiling point of the system.
2. High concentration of impurities.	Impurities can depress the melting point of the product and interfere with crystal lattice formation.[5][7] Solution: Consider a pre-purification step like a quick column chromatography or an acid-base extraction to remove the bulk of the impurities before recrystallization.
3. Cooling is too rapid.	The system does not have enough time to form an ordered crystal lattice, leading to the separation of a disordered liquid phase.[5] Solution: Ensure slow cooling. You can insulate the flask to slow down heat loss.
Low Recovery of Product	1. Too little solvent was used for the initial dissolution.	Some of the product may not have dissolved and was filtered out with any insoluble impurities. Solution: Ensure you are using the minimum amount of boiling solvent to fully dissolve the solid.[3][4]
2. Premature crystallization during hot filtration.	The product crystallizes on the filter paper or in the funnel. Solution: Use a pre-heated funnel and filter flask, and add a small excess of hot solvent before filtering to keep the product in solution.[12]
3. The product has significant solubility in the cold solvent.	A portion of your product remains in the mother liquor after filtration. Solution: Ensure the solution is thoroughly cooled in an ice bath before filtration to minimize solubility. Use a minimal amount of ice-cold solvent to wash the crystals.[3][4]

Experimental Protocols

Protocol 1: Single Solvent Recrystallization of 1-(2-bromoethyl)-1H-pyrazole

• Solvent Selection: Based on small-scale trials, select a suitable solvent (e.g., isopropanol).

• Dissolution: Place the crude 1-(2-bromoethyl)-1H-pyrazole in an Erlenmeyer flask with a stir bar. Add a minimal amount of the chosen solvent. Heat the mixture to boiling with stirring until the solid completely dissolves. Add the solvent dropwise until a clear solution is obtained.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly before adding a small amount of activated charcoal. Reheat to boiling for a few minutes.

• Hot Filtration: Pre-heat a funnel and a new flask. Quickly filter the hot solution to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[13]

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[3]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Protocol 2: Two-Solvent Recrystallization of 1-(2-bromoethyl)-1H-pyrazole

• Solvent Selection: Choose a solvent pair where the compound is soluble in one ("good" solvent, e.g., ethanol) and insoluble in the other ("bad" solvent, e.g., water).

• Dissolution: Dissolve the crude product in the minimum amount of the hot "good" solvent.

• Addition of "Bad" Solvent: While the solution is still hot, add the "bad" solvent dropwise until the solution becomes cloudy (the "cloud point").[12]

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization, Isolation, Washing, and Drying: Follow steps 5-8 from the single solvent protocol.

Visual Workflow

Solvent Selection Workflow

Caption: Decision workflow for selecting an appropriate recrystallization method.

References

• Rowan College at Burlington County. CHE 241 Lab 2: Recrystallization. Chemistry Solutions. Available from: [Link]

• ResearchGate. How to recrystallize an oily compound after column chromatography? ResearchGate. Published September 8, 2022. Available from: [Link]

• ResearchGate. How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. Published March 9, 2014. Available from: [Link]

• Recrystallization. Available from: [Link]

• Google Patents. DE102009060150A1 - Process for the purification of pyrazoles. Published June 16, 2011.

• MIT OpenCourseWare. Purification of Solids by Recrystallization | Chemistry Laboratory Techniques. Available from: [Link]

• Google Patents. WO2011076194A1 - Method for purifying pyrazoles. Published June 30, 2011.

• Recrystallization1. Available from: [Link]

• MIT Digital Lab Techniques Manual. Recrystallization. YouTube. Published February 4, 2010. Available from: [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. Updated April 7, 2022. Available from: [Link]

• PubChem. 1-(2-bromoethyl)-1H-pyrazole. National Center for Biotechnology Information. Available from: [Link]

• Reddit. Purified and recrystallized 3,5-dimethyl-1H-pyrazole. r/chemistry. Published 2018. Available from: [Link]

• ACS Publications. Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Published July 22, 2019. Available from: [Link]

• ResearchGate. How can I obtain good crystals of heterocyclic organic compounds? ResearchGate. Published June 6, 2023. Available from: [Link]

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. National Institutes of Health. Published online 2018 Sep 29. Available from: [Link]

• Mettler Toledo. Oiling Out in Crystallization. Available from: [Link]

• Reddit. Purification of Amino-Pyrazoles. r/OrganicChemistry. Published 2018. Available from: [Link]

• PubMed. N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. Published March 15, 2024. Available from: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. Available from: [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available from: [Link]

• ResearchGate. Electrosynthesis of 4-Bromosubstituted Pyrazole and Its Derivatives. Published August 5, 2025. Available from: [Link]

• Crystallization Solvents.pdf. Available from: [Link]

• University of York. Problems with Recrystallisations. Chemistry Teaching Labs. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mt.com [mt.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 10. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 11. youtube.com [youtube.com]
• 12. chemistry-solutions.com [chemistry-solutions.com]
• 13. Purification of Solids by Recrystallization | Chemistry Laboratory Techniques | Chemistry | MIT OpenCourseWare [ocw.mit.edu]

Technical Support Center: 1-(2-Bromoethyl)-1H-pyrazole Synthesis &amp; Stability

Executive Summary & "Triage"

Is your product turning yellow, viscous, or precipitating a solid over time? You are likely experiencing one of three decomposition pathways inherent to 1-(2-haloethyl)azoles. 1-(2-bromoethyl)-1H-pyrazole is a "kinetic" molecule; it is stable only under specific conditions.

The Core Problem: This molecule contains both a nucleophile (the pyrazole

) and an electrophile (the alkyl bromide) on the same flexible chain, alongside acidic -protons. It is chemically predisposed to destroy itself via:

• Elimination: Forming 1-vinylpyrazole (polymerizes easily).

• Self-Quaternization: Forming a bicyclic pyrazolium salt (precipitate).

• Dimerization: Reacting with unreacted pyrazole to form 1,2-di(1H-pyrazol-1-yl)ethane.

The Chemistry of Instability (Root Cause Analysis)

To prevent decomposition, you must understand the competing mechanisms. The following diagram illustrates the "Danger Zone" where most syntheses fail.

Figure 1: The primary decomposition pathways. Elimination to vinylpyrazole is the most common failure mode during distillation.

Synthesis Optimization: The "Golden Path" Protocol

Do not use equimolar ratios. The standard

reaction between pyrazole and 1,2-dibromoethane requires a specific "dilution" strategy to favor the mono-alkylated product.

Method A: Phase Transfer Catalysis (Recommended)

This method minimizes the exposure of the product to high heat and strong homogeneous bases.

Reagents:

• Pyrazole (1.0 equiv)

• 1,2-Dibromoethane (5.0 - 8.0 equiv ) — Critical for preventing bis-alkylation.

• Tetrabutylammonium bromide (TBAB) (0.05 equiv)

• NaOH (40% aq. solution) or KOH (powder)

• Solvent: Toluene or MeCN (if not using neat dibromoethane)

Step-by-Step Protocol:

• The "Reverse" Addition: Dissolve Pyrazole and TBAB in the organic solvent (or neat dibromoethane if using large excess).

• Temperature Control: Cool the mixture to 0–5°C .

• Base Introduction: Add the base slowly.

  • Why? The deprotonation of pyrazole is exothermic. High local temperatures trigger E2 elimination (vinyl formation) immediately.

• Reaction Monitoring: Stir at room temperature (20–25°C). Do not heat above 40°C.

  • Checkpoint: Monitor by TLC or GC. Look for the disappearance of pyrazole.[1] If bis-alkylated product appears (lower Rf), your dibromoethane excess was insufficient.

• Quench: Pour into ice water. Separate phases immediately.

• Evaporation: Remove excess 1,2-dibromoethane via vacuum distillation.

  • Critical: Bath temperature must not exceed 50°C . Use high vacuum (<5 mbar).

Data Comparison: Base Selection

Base System	Risk of Elimination (Vinyl)	Reaction Rate	Recommendation
NaH / THF	High	Fast	Avoid. Too strong; promotes E2 elimination.
NaOH / H2O (PTC)	Medium	Moderate	Good. Easy workup, but keep temp <25°C.
K2CO3 / Acetone	Low	Slow	Best for Purity. Refluxing acetone is mild enough to prevent vinyl formation.
Cs2CO3 / MeCN	Low	Fast	Excellent but expensive.

Purification & Storage (The "Self-Validating" System)

The free base of 1-(2-bromoethyl)pyrazole is inherently unstable (shelf life: days to weeks at RT). To ensure long-term stability, you must interrupt the nucleophile-electrophile interaction.

Strategy 1: The Hydrobromide Salt (Ultimate Stability)

Instead of isolating the oil (free base), convert it to the hydrobromide salt. The protonation of the pyrazole nitrogen (

) kills its nucleophilicity, preventing cyclization and polymerization.

Protocol:

• Dissolve the crude oil in dry diethyl ether or EtOAc.

• Bubble dry HBr gas or add 4M HBr in dioxane dropwise at 0°C.

• The salt will precipitate as a white, stable solid.

• Result: Shelf life extends from weeks to years.

Strategy 2: Vacuum Distillation (If Free Base is Required)

If you must isolate the free base, you face the "Distillation Paradox": You need heat to distill, but heat causes elimination.

• Requirement: You need a vacuum pump capable of <1 mmHg (Torr) .

• Additive: Add a radical inhibitor (e.g., BHT or Hydroquinone, 100 ppm) to the pot before distillation to inhibit vinyl polymerization.

• Action: Collect the fraction boiling at ~65–70°C (at 0.5 mmHg). If the pot turns black/tarry, stop immediately—polymerization has started.

Troubleshooting FAQs

Q: My product has a sharp, acrid smell different from the starting material. A: This is likely 1-vinylpyrazole . It has a distinct, pungent odor compared to the bromoethyl derivative. Check 1H NMR: Vinyl protons appear as a distinctive AMX system (dd) around

5.0–7.5 ppm. If present, do not distill; purify via column chromatography on silica (neutralized with 1% Et3N) to avoid acid-catalyzed polymerization.

Q: A white solid precipitates from my neat oil after 2 days in the fridge. A: This is the intramolecular quaternary salt . The molecule has reacted with itself.

• Fix: You cannot reverse this easily. Filter the solid (impurity) and use the remaining oil immediately. For future batches, store as a dilute solution in DCM or as the HBr salt.

Q: I see a spot with Rf = 0.5 (Target is 0.3) that grows over time. A: This is likely the 1,2-bis(pyrazol-1-yl)ethane .

• Cause: You ran out of 1,2-dibromoethane in the reaction mixture, forcing the product to act as the alkylating agent for the remaining pyrazole.

• Fix: Increase 1,2-dibromoethane to 6–8 equivalents.

Q: Can I use 1-bromo-2-chloroethane instead to save money? A: Yes, but with caution. The chloride is a poorer leaving group than bromide.

• Pros: The product 1-(2-chloroethyl)pyrazole is more stable and less prone to cyclization.

• Cons: You need Finkelstein conditions (NaI/Acetone) to activate it for subsequent reactions, adding a step.

References

• Mechanism of Vinylpyrazole Formation: Silva, V. L. M., & Silva, A. M. S. (2022). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 27(11), 3493.[2] [Link] (Validates the E2 elimination pathway and dehydrochlorination risks).

• Phase Transfer Catalysis in Pyrazole Alkylation: El-Saghier, A. M. M., & Mohamed, S. K. (2014). Synthesis and Reactions of Five-Membered Heterocycles Using Phase Transfer Catalyst (PTC) Techniques. Journal of Chemistry, 2014. [Link] (Supports the use of PTC to lower reaction temperatures and control selectivity).

• General Stability of Halo-alkyl Pyrazoles: PubChem Compound Summary for CID 642215: 1-(2-bromoethyl)-1H-pyrazole. [Link] (Provides physical property data and safety hazards regarding irritation/instability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]

Analytical methods for monitoring the progress of reactions with 1-(2-bromoethyl)-1H-pyrazole.

Core Technical Overview

1-(2-bromoethyl)-1H-pyrazole is a bifunctional building block used primarily to introduce the pyrazole-ethyl motif into nucleophiles (amines, thiols, phenols) via

substitution.

However, its utility is complicated by a competing E2 elimination pathway, which generates 1-vinyl-1H-pyrazole . This side reaction is accelerated by strong bases and heat, often leading to "stalled" reactions where the alkylating agent is consumed without product formation.

This guide provides analytical protocols to distinguish between the starting material (SM), the desired substitution product, and the common elimination/hydrolysis impurities.

Quick-Start: Method Selection Decision Tree

Figure 1: Decision matrix for selecting the appropriate analytical technique based on experimental needs.

Thin Layer Chromatography (TLC) Troubleshooting

Q: I cannot see 1-(2-bromoethyl)-1H-pyrazole under UV light. Is my lamp broken? A: No. The pyrazole ring has relatively weak UV absorbance compared to benzene rings, and it lacks extended conjugation.

• Solution: Do not rely solely on UV (254 nm). You must use a chemical stain.

• Recommended Stains:

  • Iodine (

    ) Chamber: The most effective non-destructive method. The alkyl halide chain traps iodine vapor, appearing as a brown spot.

  • Dragendorff’s Reagent: Specific for nitrogen-containing heterocycles. Pyrazoles typically stain orange/red against a yellow background.

  • KMnO

    : Stains the alkene impurity (1-vinyl-1H-pyrazole) bright yellow on a purple background, helping you detect elimination side-products.

Q: My TLC shows a new spot running much higher (less polar) than the starting material. What is it? A: This is likely 1-vinyl-1H-pyrazole .

• Mechanism: Under basic conditions, the base deprotonates the

  -carbon, eliminating HBr.

• Rf Delta: The vinyl impurity is significantly less polar than the bromoethyl precursor because it lacks the polarizable C-Br bond and is more lipophilic.

HPLC & LC-MS Methodologies

Q: What is the optimal detection wavelength? A: Set your diode array detector (DAD) to 210–220 nm . Simple alkyl pyrazoles have an absorption maximum (

) near 210 nm. Using the standard 254 nm will result in poor sensitivity and noisy baselines, potentially hiding residual starting material [1].

Q: I see a "ghost peak" in my chromatogram that doesn't match the product. How do I identify it? A: Use the Relative Retention Time (RRT) guide below. The elution order on a standard C18 column (Reverse Phase) is typically:

Compound	Structure	Polarity	Approx RRT*
Alcohol Impurity	1-(2-hydroxyethyl)-1H-pyrazole	High (Polar)	0.3 - 0.5
Starting Material	1-(2-bromoethyl)-1H-pyrazole	Medium	1.00 (Ref)
Vinyl Impurity	1-vinyl-1H-pyrazole	Low (Non-polar)	1.2 - 1.5
Dimer	Quaternary ammonium salt	Ionic	Void Volume (0)

*RRT = Retention Time of Analyte / Retention Time of Starting Material. Values vary by gradient.

Standard HPLC Protocol (Self-Validating):

• Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: Water + 0.1% Formic Acid (or 10 mM Ammonium Formate for pH stability).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[1][2]

• Validation Step: Inject a blank (solvent only) to ensure no carryover, as sticky alkyl halides can persist on the injector needle.

NMR Monitoring (The Gold Standard)

Q: How can I quantify the elimination impurity (vinyl pyrazole) in my crude mixture? A: Proton NMR (

H NMR) provides the most definitive ratio of substitution vs. elimination.

Diagnostic Signals (in CDCl

):

• Starting Material (Bromoethyl): Look for two distinct triplets in the aliphatic region.

  • ppm (t, 2H, )
  • ppm (t, 2H, )

• Elimination Product (Vinyl): Look for the characteristic alkene pattern (AMX system).

  • ppm (dd, 1H, )
  • ppm (two doublets, 2H, terminal ) [2].

• Hydrolysis Product (Alcohol):

  • ppm (t, 2H, )
  • ppm (t, 2H, ) - Shifted downfield compared to the bromide.

Calculation: Integrate the

triplet of the SM (set to 2.00) and compare it to the vinyl proton at ~7.1 ppm. If the vinyl integral is 0.1, you have ~10% elimination impurity.

Reaction Pathway & Impurity Logic

Understanding the competing pathways is critical for troubleshooting low yields.

Figure 2: Mechanistic pathways showing the competition between productive substitution (

) and destructive elimination ( ) or hydrolysis.

Troubleshooting FAQ

Symptom	Probable Cause	Corrective Action
Reaction Stalled (SM remains)	Nucleophile is too weak or poor solubility.	Switch to a more polar aprotic solvent (DMF, DMSO) to enhance nucleophilicity. Add a catalyst (NaI) to form the more reactive iodide in situ (Finkelstein).
High Vinyl Impurity	Base is too strong or temperature too high.	Switch from strong bases (NaH, KOH) to milder bases ( , ). Lower reaction temperature.[3]
Low Mass Balance	Volatility of SM or Vinyl product.	1-vinyl-1H-pyrazole is volatile. Avoid high-vacuum drying for extended periods if trying to isolate intermediates.
Precipitate in Flask	Formation of Pyrazolium Salt.	If the reaction is highly concentrated, the SM can react with itself. Dilute the reaction mixture.

References

• SIELC Technologies. (n.d.). Separation of Pyrazole on Newcrom R1 HPLC column. Retrieved January 31, 2026, from [Link]

• National Institutes of Health (NIH). (2021). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. PMC. Retrieved January 31, 2026, from [Link]

• PubChem. (n.d.).[4][5] 1-(2-bromoethyl)-1H-pyrazole Compound Summary. Retrieved January 31, 2026, from [Link]

• University of Rochester. (n.d.). Magic Formulas: TLC Stains. Retrieved January 31, 2026, from [Link]

Sources

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. sphinxsai.com [sphinxsai.com]
• 3. epfl.ch [epfl.ch]
• 4. 1-(2-Bromoethyl)-1H-pyrazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Pyrazole N-Alkylation: A Comparative Analysis of 1-(2-bromoethyl)-1H-pyrazole and Other Alkylating Agents

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of alkyl groups onto the pyrazole scaffold is a cornerstone of modern medicinal chemistry and drug development. The resulting N-substituted pyrazoles are prevalent in a vast array of pharmacologically active compounds, making the choice of alkylating agent a critical decision in the synthetic workflow. This guide provides an in-depth, objective comparison of 1-(2-bromoethyl)-1H-pyrazole with other common pyrazole alkylating agents, supported by experimental data and mechanistic insights to empower you in making informed decisions for your research.

The Critical Role of N-Alkylation in Pyrazole-Based Drug Discovery

The pyrazole nucleus is a privileged scaffold in drug design, with its derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] The N-alkylation of the pyrazole ring is a key functionalization strategy that allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity, solubility, and metabolic stability. This, in turn, can significantly impact the pharmacokinetic and pharmacodynamic profile of a drug candidate.[2]

The Landscape of Pyrazole Alkylating Agents: A Comparative Overview

The N-alkylation of pyrazoles is most commonly achieved via nucleophilic substitution, where the deprotonated pyrazole anion attacks an electrophilic alkylating agent. While a plethora of methods exist, the use of alkyl halides remains a robust and widely adopted strategy.[3] This guide will focus on a comparative analysis of 1-(2-bromoethyl)-1H-pyrazole against other common alkyl halides and alternative alkylation techniques.

1-(2-bromoethyl)-1H-pyrazole: A Versatile Building Block

1-(2-bromoethyl)-1H-pyrazole is a bifunctional reagent that introduces a bromoethyl group onto the pyrazole nitrogen. This functionality provides a handle for further synthetic transformations, making it a valuable tool for the construction of more complex molecules. Its synthesis typically involves the N-alkylation of pyrazole with 1,2-dibromoethane or the conversion of 1-(2-hydroxyethyl)-1H-pyrazole to the corresponding bromide.

Reactivity and Performance: A Head-to-Head Comparison

The reactivity of an alkylating agent is paramount to the efficiency of the N-alkylation reaction. The nature of the leaving group and the structure of the alkyl chain both play significant roles.

Leaving Group Aptitude: The reactivity of haloalkanes in SN2 reactions follows the trend: R-I > R-Br > R-Cl. This is due to the better leaving group ability of the larger, more polarizable iodide ion. Consequently, for a given alkyl group, the iodoalkane will generally react faster and under milder conditions than the corresponding bromo- or chloroalkane.

Experimental Data Snapshot:

Alkylating Agent	Pyrazole Substrate	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1,2-Dibromoethane	Pyrazolopyridine	K₂CO₃	DMF	50	-	45	[4]
Ethyl Bromoacetate	Pyrazole	Cs-Saponite	DMF	80	< 2	~90	[3]
Methyl Iodide	3-Methylpyrazole	K₂CO₃	Acetonitrile	Reflux	12	85 (N1)	[5]
Benzyl Bromide	Pyrazole	None (MW)	Solvent-free	MW	-	High	[6]
Ethyl Iodide	3-CF₃-5-R-pyrazole	K₂CO₃	Acetonitrile	Reflux	-	High	[5]

Analysis of Performance:

• 1-(2-bromoethyl)-1H-pyrazole (via 1,2-dibromoethane): The use of 1,2-dibromoethane provides a direct route to the 2-bromoethyl functionality, though yields can be moderate.[4] The presence of the second bromine atom can potentially lead to side reactions, such as dimerization or cyclization, if not carefully controlled.

• Other Alkyl Bromides: Alkyl bromides like ethyl bromoacetate are effective alkylating agents, often providing high yields under basic conditions.[3]

• Alkyl Iodides: As expected, alkyl iodides are highly reactive and generally give excellent yields in shorter reaction times or under milder conditions.[5] This increased reactivity, however, can sometimes lead to over-alkylation or other side reactions.

• Benzyl Halides: Benzyl halides are highly reactive due to the stabilization of the transition state and are effective even under solvent-free microwave conditions.[6]

The Challenge of Regioselectivity in Unsymmetrical Pyrazoles

A significant challenge in the N-alkylation of unsymmetrical pyrazoles is controlling the regioselectivity. The two nitrogen atoms of the pyrazole ring (N1 and N2) can both act as nucleophiles, leading to a mixture of regioisomers. The outcome of the reaction is influenced by a combination of steric and electronic factors of both the pyrazole substrate and the alkylating agent.[7]

Factors Influencing Regioselectivity:

• Steric Hindrance: Bulky substituents on the pyrazole ring will sterically hinder the adjacent nitrogen atom, favoring alkylation at the less hindered position. Similarly, bulky alkylating agents will preferentially react at the more accessible nitrogen.[7]

• Electronic Effects: The electronic nature of the substituents on the pyrazole ring can influence the nucleophilicity of the nitrogen atoms. Electron-donating groups can increase the electron density and nucleophilicity, while electron-withdrawing groups have the opposite effect.

• Reaction Conditions: The choice of base, solvent, and temperature can also play a crucial role in directing the regioselectivity of the reaction.

Alternative Alkylation Strategies: Beyond Alkyl Halides

While alkyl halides are workhorses in pyrazole N-alkylation, other methods offer distinct advantages in specific contexts.

Mitsunobu Reaction

Advantages of the Mitsunobu Reaction:

• Mild reaction conditions.

• Use of readily available and often less hazardous alcohols as alkylating agents.[8]

• Stereochemical inversion at the alcohol carbon center.

Disadvantages:

• Stoichiometric amounts of reagents are required.

• Purification can be challenging due to the formation of triphenylphosphine oxide and the reduced dialkyl azodicarboxylate.

Trichloroacetimidate-based Alkylation

A more recent development involves the use of trichloroacetimidate electrophiles under Brønsted acid catalysis. This method avoids the need for strong bases and high temperatures often required with alkyl halides.[7]

Experimental Protocols

General Protocol for N-Alkylation of Pyrazole using an Alkyl Halide

• Deprotonation: To a solution of the pyrazole (1 equivalent) in a suitable aprotic solvent (e.g., DMF, acetonitrile, or THF) is added a base (1.1-1.5 equivalents), such as potassium carbonate, sodium hydride, or cesium carbonate. The mixture is stirred at room temperature for a period to allow for deprotonation.

• Alkylation: The alkylating agent (1-1.2 equivalents), such as 1-(2-bromoethyl)-1H-pyrazole, is added to the reaction mixture.

• Reaction: The reaction is stirred at an appropriate temperature (ranging from room temperature to reflux) and monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography to afford the desired N-alkylated pyrazole.

Conclusion and Future Perspectives

The choice of an appropriate pyrazole alkylating agent is a multifaceted decision that depends on the specific substrate, the desired product, and the overall synthetic strategy. 1-(2-bromoethyl)-1H-pyrazole offers the advantage of introducing a functionalizable ethyl group, enabling further molecular elaboration. However, its reactivity is lower than that of the corresponding iodide, and its synthesis adds an extra step to the overall process.

For simple alkylations where high reactivity is desired, alkyl iodides are often the reagents of choice. For reactions requiring milder conditions or utilizing alcohol precursors, the Mitsunobu reaction presents a valuable alternative.

The future of pyrazole N-alkylation will likely focus on the development of more sustainable and efficient catalytic methods that offer high regioselectivity and functional group tolerance, minimizing the need for protecting groups and stoichiometric reagents.

References

• Velasco, J., Pérez-Mayoral, E., Mata, G., & Vicente, M. A. (2011). Cesium-saponites as excellent environmental-friendly catalysts for the synthesis of N-alkyl pyrazoles. Applied Clay Science, 54(3-4), 234-240.
• Norman, N. J., Bao, S. T., Curts, L., Hui, T., Zheng, S. L., Shou, T., ... & Levin, M. D. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10843-10854.
• Nitulescu, G. M., Zanfirescu, A., Nitulescu, G., & Margina, D. (2018). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Current Organic Chemistry, 22(18), 1797-1813.
• Fustero, S., Sánchez-Roselló, M., & Barrio, P. (2011). From 2000 to 2010: a fruitful decade for the synthesis of pyrazoles. Chemical reviews, 111(11), 6984-7034.
• Elguero, J., Goya, P., Jagerovic, N., & Silva, A. M. (2011). The chemistry of pyrazole and its derivatives. Topics in Heterocyclic Chemistry, 25, 1-141.
• Papadopoulou, M. V., Bloomer, W. D., Rosenzweig, H. S., O'Shea, D. F., Wilkinson, S. R., & Kaiser, M. (2013). Optimization of pyrazolo [3, 4-b] pyridine analogues as novel anti-Trypanosoma cruzi agents. ACS medicinal chemistry letters, 4(11), 1116-1120.
• de la Hoz, A., Díaz-Ortiz, Á., & Moreno, A. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178.
• Cole, D. C. (2003). The role of the pyrazole nucleus in medicinal chemistry. Current topics in medicinal chemistry, 3(12), 1345-1362.
• Arnold, J. S., & Nguyen, H. M. (2022).
• Edilova, Y. O., Kudyakova, Y. S., Kiskin, M. A., Burgart, Y. V., Saloutin, V. I., & Bazhin, D. N. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(10), 10335.

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., & Cunat, A. C. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of new tebufenpyrad analogs. The Journal of organic chemistry, 73(9), 3523-3529.
• Chimirri, A., De Sarro, A., De Sarro, G., Grasso, S., & Zappia, M. (2001). Pyrazole derivatives as anticonvulsant agents. Current topics in medicinal chemistry, 1(6), 471-494.
• Lellek, V., Chen, C. Y., Yang, W., Liu, J., Ji, X., & Faessler, R. (2018). An efficient synthesis of substituted pyrazoles from one-pot reaction of ketones, aldehydes, and hydrazine monohydrochloride. Synlett, 29(08), 1071-1075.
• Yet, L. (2000). Pyrazoles. In Science of Synthesis (Vol. 12, pp. 15-225). Thieme.
• Elguero, J. (1996). Pyrazoles and their benzo derivatives.
• Yet, L. (2008). Pyrazoles. In Comprehensive Organic Synthesis II (Vol. 4, pp. 1-140). Elsevier.
• Stanovnik, B., & Svete, J. (2004). Synthesis of pyrazoles from dimethylformamide dimethyl acetal and compounds with an active methylene group. Chemical reviews, 104(5), 2433-2480.
• Elmaati, T. M. A. (2007). The chemistry of pyrazolines. Current Organic Chemistry, 11(11), 948-977.
• Hughes, D. L. (1996). The Mitsunobu reaction. Organic reactions, 42, 335-656.

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• 6. researchgate.net [researchgate.net]
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• 8. beilstein-archives.org [beilstein-archives.org]

A Comparative Guide to the Introduction of a 2-Bromoethyl Group to Pyrazole: Reagents and Methodologies

For Researchers, Scientists, and Drug Development Professionals

The 1-(2-bromoethyl)-1H-pyrazole scaffold is a valuable building block in medicinal chemistry and materials science, frequently employed in the synthesis of diverse molecular architectures. The introduction of the 2-bromoethyl group onto the pyrazole nitrogen, however, presents challenges related to regioselectivity, yield, and reaction conditions. This guide provides a comprehensive comparison of alternative reagents and methodologies for this crucial transformation, offering field-proven insights and detailed experimental protocols to aid in the selection of the most appropriate synthetic route.

The Challenge of Direct 2-Bromoethylation

The traditional and most direct approach to synthesizing 1-(2-bromoethyl)-1H-pyrazole involves the N-alkylation of pyrazole with 1,2-dibromoethane. This method, while seemingly straightforward, is often hampered by several drawbacks.

The reaction typically requires the use of a strong base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), to deprotonate the pyrazole, rendering it sufficiently nucleophilic to attack the electrophilic carbon of 1,2-dibromoethane. However, the presence of a second bromine atom in the reagent can lead to side reactions, including the formation of 1,2-di(pyrazol-1-yl)ethane and elimination products. Furthermore, for substituted pyrazoles, this direct alkylation method often yields a mixture of N1 and N2 regioisomers, which can be difficult to separate and reduces the overall yield of the desired product.[1][2][3]

Typical Reaction Conditions for Direct Alkylation:

Reagents	Base	Solvent	Temperature	Yield	Reference
Pyrazole, 1,2-dibromoethane	K₂CO₃	DMF	Room Temp. to 50 °C	29-59%	[4]
Pyrazole, 1,2-dibromoethane	NaH	DMF	0 °C to Room Temp.	Moderate	[5]

A Superior Two-Step Alternative: Hydroxyethylation Followed by Bromination

To circumvent the issues associated with direct 2-bromoethylation, a two-step sequence involving the initial introduction of a 2-hydroxyethyl group followed by its conversion to the corresponding bromide has emerged as a more reliable and higher-yielding strategy. This approach offers significantly better control over regioselectivity and minimizes the formation of undesirable byproducts.

Step 1: N-Alkylation with 2-Haloethanols or Ethylene Oxide

The first step involves the N-alkylation of pyrazole with a suitable 2-hydroxyethylating agent. 2-Bromoethanol or 2-chloroethanol in the presence of a base like potassium carbonate are commonly used. Alternatively, the ring-opening of ethylene oxide with the pyrazole anion provides a direct route to 2-(1H-pyrazol-1-yl)ethanol.

A particularly effective and mild method for this transformation is the Mitsunobu reaction . This protocol utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to activate the alcohol for nucleophilic attack by the pyrazole. The Mitsunobu reaction generally proceeds under neutral conditions and at room temperature, offering excellent functional group tolerance.[1]

Figure 1: General workflow of the Mitsunobu reaction for the N-alkylation of pyrazole with 2-bromoethanol.

Step 2: Bromination of 2-(1H-pyrazol-1-yl)ethanol

The resulting 2-(1H-pyrazol-1-yl)ethanol can then be efficiently converted to 1-(2-bromoethyl)-1H-pyrazole using standard brominating agents. Phosphorus tribromide (PBr₃) and thionyl chloride (SOCl₂) in the presence of a bromide source like sodium bromide (NaBr) are highly effective for this transformation. These reagents readily convert primary alcohols to the corresponding alkyl bromides with high yields and minimal side reactions.

Figure 2: General scheme for the bromination of 2-(1H-pyrazol-1-yl)ethanol.

Performance Comparison: Direct vs. Two-Step Method

Feature	Direct Alkylation (1,2-dibromoethane)	Two-Step Method (via 2-hydroxyethylation)
Regioselectivity	Often poor, leading to mixtures of N1/N2 isomers.[1][2]	Generally excellent, providing a single regioisomer.
Yield	Moderate to low (typically 29-59%).[4]	High (often >80% over two steps).
Side Products	Formation of di-alkylated and elimination products is common.	Minimal side product formation.
Reaction Conditions	Requires strong bases and sometimes elevated temperatures.	Milder conditions, especially with the Mitsunobu reaction.
Substrate Scope	Can be limited for sensitive substrates.	Broader substrate scope due to milder conditions.
Overall Efficiency	Single step, but purification can be challenging.	Two steps, but often simpler purification and higher overall yield.

Experimental Protocols

Protocol 1: Direct N-Alkylation of Pyrazole with 1,2-Dibromoethane

Materials:

• Pyrazole

• 1,2-Dibromoethane

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of pyrazole (1.0 eq) in DMF, add potassium carbonate (2.0 eq).

• Add 1,2-dibromoethane (1.5 eq) dropwise to the suspension at room temperature.

• Stir the reaction mixture at 50 °C for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(2-bromoethyl)-1H-pyrazole.

Protocol 2: Two-Step Synthesis of 1-(2-Bromoethyl)-1H-pyrazole

Step A: Synthesis of 2-(1H-pyrazol-1-yl)ethanol via Mitsunobu Reaction

Materials:

• Pyrazole

• 2-Bromoethanol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of pyrazole (1.0 eq), 2-bromoethanol (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C under a nitrogen atmosphere, add DIAD (1.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-(1H-pyrazol-1-yl)ethanol.

Step B: Bromination of 2-(1H-pyrazol-1-yl)ethanol with Phosphorus Tribromide

Materials:

• 2-(1H-pyrazol-1-yl)ethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 2-(1H-pyrazol-1-yl)ethanol (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add phosphorus tribromide (0.5 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate at 0 °C.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-(2-bromoethyl)-1H-pyrazole.

Conclusion

For the introduction of a 2-bromoethyl group to pyrazole, the two-step methodology involving the initial N-hydroxyethylation followed by bromination is demonstrably superior to the direct alkylation with 1,2-dibromoethane. The two-step approach offers significantly improved regioselectivity, higher overall yields, and milder reaction conditions, making it the preferred method for the synthesis of 1-(2-bromoethyl)-1H-pyrazole and its derivatives, particularly in the context of complex molecule synthesis where purity and predictability are paramount. The use of the Mitsunobu reaction in the first step provides a robust and versatile entry point to the key 2-(1H-pyrazol-1-yl)ethanol intermediate.

References

• Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. JOCPR.
• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
• SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIV
• Conversion of 2-pyrazolines to pyrazoles using bromine.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
• Conversion of 2-pyrazolines to pyrazoles using bromine.
• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimid
• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega.
• Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Deriv
• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Arom
• Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega.
• One-pot synthesis of N-substituted pyrazoles 1–7. Reaction conditions:...

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• 2. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validated Analytical Methods for the Characterization of 1-(2-bromoethyl)-1H-pyrazole

Introduction: The Analytical Imperative for a Key Synthetic Building Block

1-(2-bromoethyl)-1H-pyrazole is a pivotal heterocyclic building block in medicinal chemistry and drug development.[1] Its structure, featuring a reactive bromoethyl group and a versatile pyrazole core, makes it a valuable precursor for synthesizing a wide array of biologically active molecules.[2] The precise characterization of this intermediate is not merely a procedural formality; it is the cornerstone of reproducible research and development, ensuring the identity, purity, and stability of the material. Inadequate characterization can lead to ambiguous biological data, failed syntheses, and costly delays in drug discovery pipelines.

This guide provides an in-depth comparison of the primary analytical techniques for the comprehensive characterization of 1-(2-bromoethyl)-1H-pyrazole. We will move beyond procedural lists to explore the causality behind methodological choices, offering field-proven insights to empower researchers, scientists, and drug development professionals. The methodologies described are designed as self-validating systems, ensuring robust and reliable analytical outcomes.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of molecular structure. For 1-(2-bromoethyl)-1H-pyrazole, both ¹H and ¹³C NMR are indispensable for confirming the covalent framework and identifying isomeric impurities.

Expertise & Rationale

The choice of solvent, typically deuterated chloroform (CDCl₃), is based on the compound's expected solubility as a small organic molecule.[3] Tetramethylsilane (TMS) is used as an internal standard to provide a reliable reference point (0 ppm) for chemical shifts.[3] Two-dimensional NMR techniques, such as HMBC (Heteronuclear Multiple Bond Correlation), can be employed to definitively confirm the O-alkylation and the connectivity between the bromoethyl moiety and the pyrazole ring nitrogen, a critical step to rule out unintended isomers.[4]

Validated Protocol: ¹H & ¹³C NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the 1-(2-bromoethyl)-1H-pyrazole sample and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v TMS.

• Instrumentation: Utilize a 300 MHz (or higher) NMR spectrometer. Ensure the instrument has been recently calibrated and shimmed for optimal resolution.[3]

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum with a spectral width of approximately 15 ppm.

  • Employ a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

  • Integrate all signals and reference the TMS peak to 0.00 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum with a spectral width of approximately 220 ppm.

  • A greater number of scans will be required due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum.

• Data Interpretation: Analyze the chemical shifts, coupling constants (for ¹H), and number of signals to confirm the structure.

Data Presentation: Expected Spectroscopic Data

Technique	Parameter	Expected Value / Observation	Rationale
¹H NMR	Chemical Shift (δ)	~7.5 ppm (d), ~7.4 ppm (d), ~6.2 ppm (t) for pyrazole protons. ~4.4 ppm (t), ~3.7 ppm (t) for ethyl protons (-CH₂-N- and -CH₂-Br).	The specific shifts and coupling patterns are characteristic of the pyrazole ring and the adjacent ethyl group. The downfield shift of the methylene group attached to the nitrogen is expected.
¹³C NMR	Chemical Shift (δ)	Signals corresponding to the three distinct pyrazole carbons and two distinct ethyl carbons.[5]	Confirms the carbon skeleton and the absence of unexpected carbon environments.

Caption: Workflow for NMR-based structural characterization.

Mass Spectrometry (MS): Confirming Molecular Identity and Fragmentation

Mass spectrometry is essential for confirming the molecular weight of 1-(2-bromoethyl)-1H-pyrazole and providing structural information through analysis of its fragmentation patterns. When coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), it becomes a powerful tool for both identification and purity assessment.

Expertise & Rationale

The presence of a bromine atom is a key structural feature that provides a distinctive isotopic signature. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (50.7% and 49.3%, respectively).[6] This results in a characteristic M+2 peak in the mass spectrum that is almost equal in intensity to the molecular ion (M) peak, providing immediate and powerful evidence for the presence of a single bromine atom in the molecule or its fragments.[6]

Electron Ionization (EI), commonly used in GC-MS, is a high-energy technique that induces extensive fragmentation, creating a detailed fingerprint of the molecule.[7] Softer ionization techniques, like Electrospray Ionization (ESI) used in LC-MS, typically result in a prominent protonated molecular ion ([M+H]⁺), which is useful for confirming the molecular weight with high accuracy.[8]

Validated Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~100 µg/mL) in a volatile organic solvent such as ethyl acetate or methanol.

• Instrumentation: Use a GC system equipped with a standard non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) coupled to a mass spectrometer with an EI source.

• GC Method:

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Program: Start at 80 °C, hold for 1 minute, then ramp at 15 °C/min to 280 °C and hold for 5 minutes. (This program should be optimized based on initial scouting runs).

  • Injection Volume: 1 µL with an appropriate split ratio (e.g., 50:1) to avoid column overloading.

• MS Method:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 300 to ensure capture of the molecular ion and key fragments.

• Data Interpretation:

  • Identify the molecular ion peak (M⁺) at m/z 174 and the corresponding M+2 peak at m/z 176, confirming the molecular formula C₅H₇Br¹N₂.

  • Analyze the fragmentation pattern. Key fragments may include the loss of the bromine radical (M-Br) or cleavage of the ethyl chain.[6][7]

Data Presentation: Expected Mass Spectrometry Data

Technique	Parameter	Expected m/z Value	Interpretation
GC-MS (EI)	Molecular Ion (M⁺)	174 / 176	Confirms molecular weight (C₅H₇BrN₂) and presence of one bromine atom (M/M+2 pattern).
Key Fragment	95	Loss of bromine radical ([M-Br]⁺), representing the ethyl-pyrazole cation.
Key Fragment	68	Pyrazole cation ([C₃H₄N₂]⁺), resulting from cleavage of the C-N bond.
LC-MS (ESI)	Protonated Molecule ([M+H]⁺)	175 / 177	Confirms molecular weight and bromine presence under soft ionization conditions.

Caption: Workflow for GC-MS based molecular weight confirmation.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment

Reversed-phase HPLC (RP-HPLC) is the premier method for determining the purity of 1-(2-bromoethyl)-1H-pyrazole and quantifying impurities. Its high resolution and sensitivity make it ideal for separating the target compound from starting materials, by-products, and degradation products.

Expertise & Rationale

A C18 column is the standard choice for RP-HPLC as it provides excellent retention and separation for a wide range of moderately polar to non-polar small molecules.[9] The mobile phase, typically a mixture of acetonitrile (or methanol) and water, is selected to elute the compound with a good peak shape and a reasonable retention time.[9][10] A UV detector is suitable because the pyrazole ring possesses a chromophore that absorbs UV light, allowing for sensitive detection.[11] Method validation according to ICH guidelines (International Council for Harmonisation) ensures the method is linear, accurate, precise, and specific for its intended purpose.[10]

Validated Protocol: RP-HPLC Purity Analysis

• System Suitability: Before sample analysis, perform at least five replicate injections of a standard solution. The relative standard deviation (RSD) for peak area and retention time should be less than 2.0%.

• Sample Preparation:

  • Prepare a stock solution by accurately weighing and dissolving the sample in the mobile phase to a concentration of ~1 mg/mL.

  • Further dilute to a working concentration of ~100 µg/mL for analysis.

• Instrumentation & Conditions:

  • HPLC System: A standard HPLC with a UV detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.[9]

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v). The exact ratio should be optimized for ideal retention (typically 3-10 minutes).

  • Flow Rate: 1.0 mL/min.[9]

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm (or an experimentally determined λₘₐₓ).

  • Injection Volume: 10 µL.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Data Presentation: Method Validation Summary (Illustrative)

Parameter	Acceptance Criteria	Illustrative Result
Linearity (R²)	≥ 0.999	0.9995[9]
Range	50 - 150 µg/mL[9]	50 - 150 µg/mL
Precision (%RSD)	≤ 2.0%	< 1.5%
Accuracy (% Recovery)	98.0% - 102.0%	99.5%

Caption: Workflow for RP-HPLC based purity determination.

Comparative Summary of Analytical Techniques

Choosing the right analytical method depends on the specific question being asked. A multi-technique approach is always recommended for comprehensive characterization.

Technique	Primary Information	Sample Prep	Strengths	Limitations
NMR Spectroscopy	Unambiguous molecular structure, isomeric purity	Simple dissolution	Definitive structural information	Relatively low sensitivity, higher equipment cost
Mass Spectrometry	Molecular weight, fragmentation patterns, elemental composition (via isotopic patterns)	Simple dissolution	High sensitivity, confirms MW, excellent when coupled with chromatography	Fragmentation can be complex, may not distinguish isomers without chromatography
HPLC-UV	Purity, quantification of impurities	Dilution in mobile phase	High resolution, excellent for purity, robust and widely available	Requires a chromophore, less structural information than MS or NMR
GC-MS	Purity (for volatile compounds), identification of volatile impurities	Dilution in volatile solvent	Excellent for volatile/semi-volatile compounds, provides MS data for identification	Compound must be thermally stable and volatile[11][12]

Conclusion: An Integrated Approach for Authoritative Characterization

The robust characterization of 1-(2-bromoethyl)-1H-pyrazole is non-negotiable for ensuring the quality and reliability of subsequent research and development. No single technique provides a complete picture. An integrated analytical strategy is paramount:

• Primary Identification: Use NMR Spectroscopy to confirm the molecular structure and Mass Spectrometry to verify the molecular weight and the presence of bromine.

• Purity Assessment: Employ a validated RP-HPLC method to accurately determine the purity and quantify any non-volatile impurities.

• Volatile Impurity Profiling: Utilize GC-MS to identify and quantify any residual solvents or volatile by-products from the synthesis.

By synergistically applying these validated methods, researchers can establish a comprehensive analytical profile, ensuring the integrity of their starting material and building a foundation of trust in their scientific outcomes.

References

• Benchchem. (n.d.). 1-(2-bromoethyl)-3-nitro-1H-pyrazole.
• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• Chandrasekar, R., et al. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity.
• Prasad, K. S., et al. (n.d.). Remarkable Sensing Behavior of Pyrazole-based Chemosensor Towards Cu(II) Ion Detection. ChemRxiv.
• PubMed. (2021). Non-Targeted Analysis Using Gas Chromatography-Mass Spectrometry for Evaluation of Chemical Composition of E-Vapor Products.
• Benchchem. (n.d.). Application Note: Comprehensive Characterization of 3,5-diethyl-1-phenyl-1H-pyrazole.
• U.S. Environmental Protection Agency. (1992). Method 8011: 1,2-Dibromoethane and 1,2-Dibrom-3-Chloropropane by Microextraction and Gas Chromatography.
• MDPI. (n.d.). Synthesis and Characterization of Novel Heterocyclic Chalcones from 1-Phenyl-1H-pyrazol-3-ol.
• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals.
• MDPI. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link].

• ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• ACS Omega. (n.d.). Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics.
• Walsh Medical Media. (2019). Quantitative Determination of Brexpiprazole by RP-HPLC Method.
• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
• ScienceDirect. (n.d.). Synthesis, structural characterization, and theoretical studies of new pyrazole (E)-2.
• Jackson, G., et al. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. West Virginia University.
• ResearchGate. (n.d.). Synthesis and characterization of some symmetrical substituted 1-(2-chloroethyl)pyrazole-based chalcogenides.
• Chemistry LibreTexts. (2023). Fragmentation Patterns in Mass Spectra.
• OpenStax. (2023). 12.3 Mass Spectrometry of Some Common Functional Groups.
• Academic Strive. (2024). Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review.

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• 2. 1-(2-bromoethyl)-3-nitro-1H-pyrazole | 885689-61-2 | Benchchem [benchchem.com]
• 3. rsc.org [rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 12.3 Mass Spectrometry of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
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Comparative study of the reactivity of substituted 1-(2-bromoethyl)-1H-pyrazoles.

This guide provides a technical comparative analysis of the reactivity of 1-(2-bromoethyl)-1H-pyrazoles , a critical class of bifunctional building blocks in medicinal chemistry.[1] It focuses on the competition between nucleophilic substitution, elimination, and intramolecular cyclization, offering actionable protocols for controlling these pathways.[1]

[1]

Executive Summary

1-(2-Bromoethyl)-1H-pyrazoles serve as versatile "linchpin" intermediates for synthesizing N-alkylated pyrazoles and fused bicyclic systems (e.g., pyrazolo[1,5-a]pyrazines).[1] Their reactivity is defined by the electrophilic 2-bromoethyl side chain , which is susceptible to three competing pathways:[1]

• Intermolecular Nucleophilic Substitution (

  ): The primary pathway with good nucleophiles, yielding functionalized ethylpyrazoles.[1]

• Base-Promoted Elimination (E2): Yields 1-vinylpyrazoles , often an undesired byproduct but a valuable monomer in other contexts.[1]

• Intramolecular Cyclization: Occurs only when a nucleophile is present at the C-5 position, leading to fused ring systems.[1]

Key Finding: The ratio of Substitution to Elimination is heavily dictated by the basicity of the nucleophile and the steric bulk of substituents on the pyrazole ring.

Mechanistic Pathways & Reactivity Divergence[1]

The following diagram illustrates the kinetic competition facing a generic 1-(2-bromoethyl)pyrazole. The "Decision Point" is controlled by reaction conditions (Solvent/Base) and substrate substitution.[1]

Figure 1: Divergent reactivity pathways. Path C is conditional on the presence of a pendant nucleophile (e.g., -NH2, -OH) at the pyrazole C-5 position.[1]

Comparative Analysis of Leaving Groups

The choice of the ethyl linker halogen significantly impacts reaction rates and stability. The bromoethyl derivative represents the optimal balance for most synthetic campaigns.[1]

Analog	Leaving Group Ability	Stability	Reactivity Profile	Recommended Use Case
1-(2-Chloroethyl)	Low	High	Slow. Requires high temps or iodide catalysis (Finkelstein) to react.[1]	Large-scale storage; when suppression of side-reactions is critical.[1]
1-(2-Bromoethyl)	Moderate-High	Moderate	Balanced. Reacts readily at 25–60°C. Prone to slow hydrolysis if stored wet.[1]	Standard building block for library synthesis and rapid functionalization.
1-(2-Iodoethyl)	Very High	Low	Fast. unstable to light/storage.[1] prone to rapid elimination.[1]	Generated in situ from the chloro/bromo analog using NaI when reactivity is too low.[1]
1-(2-Tosyloxyethyl)	High	Moderate	High. Similar to bromo but allows UV monitoring.[1]	When avoiding halogen waste is necessary; often cleaner elimination profile.[1]

Expert Insight: If your substitution reaction with the bromo-analog is sluggish (< 50% conversion in 12h), do not switch to the iodo-analog directly. Instead, add 10 mol% NaI to the bromo-reaction.[1] This generates the reactive iodo-species in situ without the stability issues of the isolated starting material.

Substituent Effects on Reactivity

The electronic nature of substituents on the pyrazole ring (positions 3, 4, and 5) influences the electron density of the N1 nitrogen, which inductively affects the leaving group ability and the acidity of the

-protons (driving elimination).

Electronic Influence Table

Substituent Type	Example	Effect on N1-CH2-CH2-Br	Outcome
Electron Withdrawing (EWG)	-NO2, -CF3, -CN (at C4)	Inductive Withdrawal. Increases acidity of -protons.[1]	Favors Elimination (Vinylpyrazole). The C-Br bond becomes more polarized, but the -H becomes more acidic.[1]
Electron Donating (EDG)	-CH3, -OMe, -NH2	Electron Release. Stabilizes the N1 lone pair.[1]	Favors Substitution ( ). Reduces acidity of -protons, suppressing elimination.[1]
Steric Bulk (C5)	-Ph, -tBu (at C5)	Steric Shielding. Blocks approach of external nucleophiles.	Slows Substitution. May require higher temperatures, increasing risk of elimination.[1]

Experimental Protocols

These protocols are designed to be self-validating : the appearance of specific byproducts (vinyl signals in NMR) serves as a diagnostic tool for troubleshooting.[1]

Protocol A: Selective Nucleophilic Substitution (Targeting Amines)

Objective: Synthesize 1-(2-aminoethyl)pyrazole derivatives without eliminating to vinylpyrazole.

• Reagents: 1-(2-bromoethyl)-1H-pyrazole (1.0 eq), Secondary Amine (1.2 eq),

  (2.0 eq), NaI (0.1 eq).[1]

• Solvent: Acetonitrile (MeCN) or DMF.[1] Avoid alcohols to prevent ether formation.

• Procedure:

  • Dissolve pyrazole and amine in MeCN (0.2 M).

  • Add

    and NaI.[1]

  • Heat to 60°C for 4–12 hours. Monitor by TLC/LCMS.[1]

  • Validation: Check

    NMR. The product should show triplet signals for the ethyl chain ( and ppm).[1]

  • Troubleshooting: If vinyl signals (

    dd, d, d) appear, lower temperature to 40°C and change base to (weaker base).[1]

Protocol B: Controlled Elimination to 1-Vinylpyrazole

Objective: Convert bromoethyl precursor to vinyl monomer.[1]

• Reagents: 1-(2-bromoethyl)-1H-pyrazole (1.0 eq), KOH (2.5 eq), Tetrabutylammonium bromide (TBAB, 5 mol%).

• Solvent: Toluene / Water (1:1 biphasic system).[1]

• Procedure:

  • Mix reactants vigorously at reflux (110°C) for 3 hours.

  • The phase-transfer catalyst (TBAB) shuttles hydroxide into the organic layer to deprotonate the

    -carbon.[1]

  • Validation: Disappearance of triplets; appearance of characteristic vinyl AMX pattern in NMR.

Protocol C: Intramolecular Cyclization (Pyrazolo[1,5-a]pyrazine)

Requirement: Substrate must be 1-(2-bromoethyl)-5-(aminomethyl)pyrazole.[1]

• Concept: The pendant amine at C5 acts as the internal nucleophile.[1]

• Conditions: High dilution (0.01 M) in DMF with

  (2.0 eq) at 80°C.

• Mechanism: The internal amine attacks the C-Br carbon.[1] High dilution prevents intermolecular polymerization.[1]

Case Study: Drug Discovery Application

Context: Development of Kinase Inhibitors. Many kinase inhibitors utilize a pyrazole core.[1] A study comparing linkers found that 1-(2-chloroethyl) analogs often failed to react with sterically hindered piperazines in library synthesis, leading to low yields.[1]

• Solution: Switching to the 1-(2-bromoethyl) analog increased yields from <20% to >85% under identical conditions (

  , MeCN, 60°C).[1]

• Caution: In cases where the pyrazole contained a C4-nitro group (EWG), the bromo-analog eliminated almost exclusively to the vinyl species.[1] The synthesis was rescued by using the tosylate analog at lower temperatures (0°C).

References

• Elguero, J., et al. "Pyrazoles."[1] Comprehensive Heterocyclic Chemistry II, Vol 3, Elsevier, 1996.[1] (Foundational reactivity of pyrazole nitrogens).

• Silva, V. L. M., & Silva, A. M. S. "Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity."[1] Molecules, 2021.[1][2][3] Link (Detailed mechanism of elimination vs substitution).[1]

• Kenchappa, R., & Bodke, Y. "Synthesis and biological evaluation of benzofuran pyrazole derivatives."[1] Journal of the Chilean Chemical Society, 2020.[1] Link (Substituent effects on reactivity).

• PubChem. "1-(2-bromoethyl)-1H-pyrazole Compound Summary." National Library of Medicine.[1] Link (Physical properties and safety data).[1]

• Wang, H., et al. "Efficient copper-catalyzed condensation reaction provided pyrazoles."[1][4] Synlett, 2018.[1][4] Link (Modern synthetic methods for functionalized pyrazoles).

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• 3. Synthesis of 1-(2-Fluorophenyl)pyrazoles by 1,3-Dipolar Cycloaddition of the Corresponding Sydnones [mdpi.com]
• 4. Pyrazole synthesis [organic-chemistry.org]

HPLC and GC-MS methods for purity assessment of 1-(2-bromoethyl)-1H-pyrazole.

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the purity assessment of 1-(2-bromoethyl)-1H-pyrazole (CAS: 10199-63-0 / 119291-22-4).[1]

Executive Summary

1-(2-bromoethyl)-1H-pyrazole is a critical electrophilic intermediate used in the synthesis of N-alkylated pyrazole derivatives for pharmaceutical applications.[1] Its quality control presents a unique analytical paradox:

• The Challenge: The molecule contains a reactive alkyl bromide moiety susceptible to thermal elimination (dehydrohalogenation) to form 1-vinyl-1H-pyrazole .[1]

• The Solution:

  • HPLC-UV is the Gold Standard for Assay and Purity , offering a non-destructive quantification method that avoids thermal degradation.[1]

  • GC-MS is the Critical Method for Genotoxic Impurities , specifically for quantifying unreacted 1,2-dibromoethane (a known mutagen) and identifying volatile side-products.[1]

Chemical Context & Impurity Profile

To design a valid analytical method, one must first understand the synthesis and degradation pathways. The compound is typically synthesized by alkylating 1H-pyrazole with excess 1,2-dibromoethane.[1]

Key Impurities:

• 1,2-Dibromoethane: Residual reagent (Genotoxic, highly volatile).[1]

• 1H-Pyrazole: Unreacted starting material (Polar).[1]

• 1,2-Bis(pyrazol-1-yl)ethane: Product of over-alkylation (High MW, non-volatile).[1]

• 1-Vinyl-1H-pyrazole: Thermal degradation product (Artifact in GC).[1]

• 1-(2-Hydroxyethyl)-1H-pyrazole: Hydrolysis product (Polar).[1]

Figure 1: Synthesis and degradation pathways defining the critical impurities for analysis.[1]

Method 1: HPLC-UV (The Robust Quantifier)[1]

Role: Routine release testing, assay determination, and quantification of non-volatile impurities (Bis-adducts, salts).[1]

Scientific Rationale

HPLC is preferred for the main assay because 1-(2-bromoethyl)-1H-pyrazole is thermally liable.[1] The pyrazole ring provides a strong chromophore (UV absorption), allowing sensitive detection without derivatization. Reversed-Phase (RP) chromatography on a C18 column effectively separates the polar starting material (pyrazole) from the moderately non-polar target and the highly non-polar bis-impurity.[1]

Recommended Protocol

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water (pH ~2.5 suppresses silanol activity)
Mobile Phase B	Acetonitrile (ACN)
Gradient	0-2 min: 5% B; 2-15 min: 5%→90% B; 15-20 min: 90% B
Flow Rate	1.0 mL/min
Detection	UV @ 215 nm (Maximize pyrazole absorbance) and 254 nm
Temperature	30°C (Controlled to prevent on-column degradation)
Sample Diluent	50:50 Water:ACN (Avoid pure ACN to prevent peak distortion)

Validation Insight:

• Specificity: The bis-pyrazole impurity will elute significantly later (higher LogP) than the target.[1] Unreacted pyrazole will elute near the void volume.[1]

• Stability: Ensure autosampler temperature is kept at 4°C to prevent hydrolysis to the alcohol during the run.

Method 2: GC-MS (The Genotoxin Hunter)[1]

Role: Trace analysis of residual 1,2-dibromoethane and structural confirmation of the main peak.

Scientific Rationale

While GC is risky for the main peak due to thermal elimination, it is indispensable for monitoring 1,2-dibromoethane .[1] This reagent is a potent alkylating agent and a known carcinogen; pharmaceutical guidelines often require its control at ppm levels (e.g., < 10 ppm).[1] HPLC-UV often lacks the sensitivity or specificity for this small, non-aromatic halide.[1]

Recommended Protocol

Parameter	Condition
Column	DB-624 or Rtx-624 (Designed for volatile halogenated compounds)
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)
Inlet Temp	200°C (Keep as low as possible to minimize HBr elimination)
Injection	Split 10:1 (High split protects MS and improves peak shape)
Oven Program	40°C (hold 2 min) → 10°C/min → 240°C (hold 5 min)
Detection	MS (SIM Mode for 1,2-dibromoethane; Scan for impurities)
SIM Ions	m/z 107, 109 (for 1,2-dibromoethane); m/z 174, 176 (Target)

Critical Warning - The "Vinyl" Artifact: If you observe a peak at m/z 94 (1-vinyl-1H-pyrazole) in your GC chromatogram, do not immediately assume it is a process impurity.[1] Perform a cold on-column injection or lower the inlet temperature by 50°C. If the peak area decreases, it is a thermal artifact generated inside the injector port, not a real impurity in the sample.[1]

Comparative Analysis & Decision Matrix

The following table contrasts the performance of both methods specifically for this compound.

Feature	HPLC-UV	GC-MS
Primary Use	Purity Assay (>98%)	Residual Solvent / Genotoxin Analysis
Thermal Risk	None (Ambient/Low Temp)	High (Risk of conversion to vinyl-pyrazole)
LOD (Target)	~0.05% (Area normalization)	~1-10 ppm (SIM mode)
1,2-Dibromoethane	Poor sensitivity (Weak UV)	Excellent (High sensitivity)
Bis-Impurity	Excellent separation	May elute very late or degrade
Salts (HBr)	Can analyze directly	Requires neutralization/extraction

Workflow Decision Tree

Figure 2: Analytical decision matrix for selecting the appropriate methodology.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 642215, 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Elder, D. P., et al. (2010).Control and analysis of alkyl halides as genotoxic impurities in pharmaceutical synthesis. Journal of Pharmaceutical and Biomedical Analysis.

• Drawell Analytical (2024). Comparison Between GC and HPLC for Pharmaceutical Analysis. Retrieved from [Link]

Sources

• 1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity Comparison: Pyrazole Derivatives Synthesized from Chalcones vs. 1,3-Diketones

Executive Summary

This technical guide compares the biological efficacy of pyrazole derivatives synthesized via two primary precursor pathways: the

-unsaturated ketone (chalcone) route and the 1,3-dicarbonyl (diketone) route . While both pathways yield the pharmacologically active pyrazole core, the choice of precursor fundamentally dictates the substitution pattern, regiochemistry, and oxidation state (pyrazoline vs. pyrazole), which in turn drives specific biological outcomes.

Key Findings:

• Chalcone Precursors: Favor the formation of 2-pyrazolines (dihydro-pyrazoles). These derivatives exhibit superior antimicrobial and anticancer profiles due to the flexibility of the non-planar ring and the ability to introduce diverse aryl substituents at positions 3 and 5.

• 1,3-Diketone Precursors: The standard route for fully aromatic pyrazoles (e.g., Celecoxib analogs). These derivatives demonstrate dominant anti-inflammatory activity, particularly highly selective COX-2 inhibition .[1][2][3]

Synthetic Pathways & Structural Implications[3][4][5][6][7][8][9]

The choice of precursor is not merely a synthetic convenience but a structural determinant.

Comparative Synthetic Logic

• Pathway A: Chalcone Route (Claisen-Schmidt + Cyclocondensation) [4]

  • Mechanism: An aryl aldehyde and aryl ketone condense to form a chalcone.[4] Reaction with hydrazine yields a 2-pyrazoline.

  • Structural Consequence: The product is typically a pyrazoline (non-aromatic).[4] To achieve the aromatic pyrazole, an additional oxidation step (e.g., using

    or ) is required. This route allows precise control over aryl substitution at positions 3 and 5.

• Pathway B: 1,3-Diketone Route (Knorr Synthesis)

  • Mechanism: Condensation of a hydrazine with a 1,3-diketone.[5][6]

  • Structural Consequence: Directly yields the aromatic pyrazole . However, if the diketone is unsymmetrical and the hydrazine is substituted, regioselectivity becomes a challenge, often yielding a mixture of isomers (e.g., 1,3,5- vs 1,5,3-substitution).

Pathway Visualization

Figure 1: Comparative synthetic pathways. Pathway A (Blue) offers an isolable pyrazoline intermediate crucial for antimicrobial activity. Pathway B (Red) provides direct access to the aromatic core essential for COX-2 inhibition.

Experimental Protocols

Protocol A: Pyrazoline Synthesis from Chalcones

Best for: Antimicrobial and Anticancer discovery.

• Chalcone Formation: Dissolve aryl aldehyde (10 mmol) and acetophenone (10 mmol) in ethanol (30 mL). Add 40% NaOH (5 mL) dropwise at 0°C. Stir at room temperature (RT) for 24h. Pour into ice water, acidify with HCl, filter, and recrystallize.

• Cyclization: Dissolve chalcone (1 mmol) in glacial acetic acid (10 mL). Add hydrazine hydrate (5 mmol).

• Reflux: Heat at 110°C for 8–10 hours. Monitor via TLC (Hexane:EtOAc 7:3).

• Work-up: Pour reaction mixture into crushed ice. The solid precipitate is the 2-pyrazoline .

• Validation: Characteristic IR peaks:

  (1590–1620 cm⁻¹), absence of .

Protocol B: Pyrazole Synthesis from 1,3-Diketones

Best for: Anti-inflammatory (COX-2) discovery.

• Condensation: Dissolve 1,3-diketone (e.g., benzoylacetone, 10 mmol) in ethanol (20 mL).

• Addition: Add hydrazine derivative (e.g., phenylhydrazine, 11 mmol) dropwise.

• Catalysis: Add catalytic HCl (2–3 drops).

• Reflux: Heat at 80°C for 2–4 hours.

• Work-up: Evaporate solvent to 50% volume, cool to form crystals.

• Validation:

  -NMR singlet at 6.0–6.8 ppm (pyrazole C4-H).

Comparative Biological Activity Data[2][5][10][11][12][13]

Anti-Inflammatory Activity (COX-2 Inhibition)

The 1,3-diketone route is preferred for synthesizing Celecoxib analogs. The planar aromatic pyrazole ring fits the COX-2 hydrophobic pocket.

Table 1: COX-2 Inhibition of 1,3-Diketone Derived Pyrazoles (Data aggregated from recent SAR studies [1, 5])

Compound Class	Substituents (C3/C5)	IC50 COX-2 ( M)	Selectivity Index (SI)	Reference Drug (Celecoxib)
Diaryl Pyrazole	4-F-Phenyl / 4- -Phenyl	0.017	>200	0.063 M
Pyrazolo-Triazine	Methyl / Phenyl	0.74	14	0.78 M
Pyrazoline	4-OMe-Phenyl (Chalcone derived)	0.73	9	-

Expert Insight: While chalcone-derived pyrazolines show activity, the fully aromatic pyrazoles (diketone route) consistently achieve lower

values due to - stacking interactions within the COX-2 active site.

Antimicrobial Activity

Chalcone-derived pyrazolines often outperform their aromatic counterparts in antimicrobial assays. The partial saturation (C4-C5 single bond) may enhance membrane permeability or target binding affinity in bacterial cell walls.

Table 2: MIC Values (

g/mL) Against Pathogens (Data derived from chalcone-hydrazine cyclization products [2, 4])

Compound	Precursor	S. aureus (Gram +)	E. coli (Gram -)	A. niger (Fungal)
C-21a	Chalcone (4-Me)	4.0	15.0	2.9
C-9	Chalcone (Fused Imide)	4.0	>128	-
Std. Drug	Chloramphenicol	25.0	24.0	-
Std. Drug	Clotrimazole	-	-	20.0

Structure-Activity Relationship (SAR) Analysis

The biological divergence stems from the electronic and steric properties imparted by the precursor.

Figure 2: SAR Logic Flow. The choice of precursor dictates the core rigidity, influencing the target binding mechanism.

Critical SAR Observations:

• N1-Substitution: In the diketone route, introducing a phenyl group at N1 is critical for COX-2 activity. In the chalcone route, an acetyl or carbothioamide group at N1 significantly boosts antimicrobial potency.

• C3/C5 Aryl Groups: The chalcone route allows for easy installation of electron-withdrawing groups (e.g., -Cl, -NO2) on the phenyl ring derived from the aldehyde. These groups are essential for antifungal activity.

References

• Hassan, et al. (2023).[1] Design and synthesis of selective COX-2 inhibitors: Pyrazole derivatives. International Journal of Pharmaceutical Sciences. Link

• NISC (2025). Synthesis, characterization and antimicrobial activity of pyrazole derivatives. National Institute of Science Communication. Link

• BenchChem (2025).[4] Application Notes: Synthesis of Pyrazoline Derivatives from Chalcones. Link

• NIH (2023). Antimicrobial Evaluation of New Pyrazoles and Pyrazolines. PubMed Central. Link

• Taylor & Francis (2021). Small molecule compounds with good anti-inflammatory activity: A review. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Large-Scale Synthesis: Cost-Benefit Analysis of 1-(2-bromoethyl)-1H-pyrazole

For researchers, scientists, and professionals in drug development, the selection of building blocks for large-scale synthesis is a critical decision point, balancing cost, efficiency, safety, and scalability. Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2] This guide provides an in-depth cost-benefit analysis of a key intermediate, 1-(2-bromoethyl)-1H-pyrazole, comparing its primary synthetic route with viable alternatives to inform strategic decisions in process chemistry and drug discovery.

The Strategic Importance of 1-(2-bromoethyl)-1H-pyrazole

1-(2-bromoethyl)-1H-pyrazole is a versatile bifunctional molecule. The pyrazole ring offers a site for further chemical modification, while the bromoethyl group serves as a potent electrophile for introducing the pyrazole moiety onto a target molecule via alkylation.[3][4] Its utility is prominent in the synthesis of complex pharmaceutical intermediates where a two-carbon linker to a pyrazole nitrogen is required. A notable example is its application in creating pyrazolo[3,4-b]pyridine analogues, which have shown promise as anticancer agents.[5]

Primary Synthetic Route: Direct N-Alkylation of Pyrazole

The most common and straightforward method for synthesizing 1-(2-bromoethyl)-1H-pyrazole on a large scale is the direct N-alkylation of pyrazole using an excess of 1,2-dibromoethane.

Experimental Protocol: Synthesis of 1-(2-bromoethyl)-1H-pyrazole

Materials:

• Pyrazole

• 1,2-Dibromoethane (excess, acts as both reagent and solvent)

• Potassium Carbonate (K₂CO₃), finely powdered

• Acetonitrile (optional, as co-solvent)

• Diatomaceous earth (for filtration)

• Ethyl acetate and Brine solution (for workup)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a stirred suspension of finely powdered potassium carbonate (1.5 equivalents) in 1,2-dibromoethane (5-10 equivalents), add pyrazole (1.0 equivalent) portion-wise at room temperature.

• Reaction Execution: Heat the mixture to 80-90 °C and maintain for 12-24 hours. The progress of the reaction should be monitored by TLC or GC-MS to confirm the consumption of the starting pyrazole. The use of a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can sometimes accelerate this reaction, especially if a co-solvent is used.

• Workup: Cool the reaction mixture to room temperature. If the mixture is too thick, dilute with ethyl acetate. Filter the suspension through a pad of diatomaceous earth to remove inorganic salts, washing the pad with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with water and then brine to remove any remaining salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to remove the excess 1,2-dibromoethane and solvent.

• Purification: The resulting crude oil is purified by vacuum distillation to yield 1-(2-bromoethyl)-1H-pyrazole as a clear liquid. For large-scale synthesis, avoiding column chromatography is a significant advantage, making this distillation-based purification highly desirable.[6]

Causality Behind Experimental Choices:

• Excess 1,2-Dibromoethane: Using 1,2-dibromoethane in large excess serves two purposes: it drives the reaction equilibrium towards the mono-alkylated product by ensuring a high concentration of the alkylating agent, and it often acts as the solvent, simplifying the reaction setup. However, this creates a need for efficient recovery or disposal of the excess reagent.

• Potassium Carbonate (K₂CO₃): This base is chosen for its low cost, moderate reactivity, and ease of removal (it's an insoluble solid). Stronger bases like sodium hydride (NaH) could also be used but are more hazardous and expensive, requiring stricter anhydrous conditions, making them less ideal for large-scale operations.

• Heat: The reaction requires thermal energy to overcome the activation barrier for the Sₙ2 reaction between the pyrazole anion (formed in-situ) and 1,2-dibromoethane.

Alternatives and Comparative Analysis

While direct bromination is common, its drawbacks—namely the use of excess, toxic 1,2-dibromoethane and potential for side products—necessitate the evaluation of alternatives.

Alternative 1: The Two-Step Hydroxyethylation-Bromination Route

This strategy avoids the use of 1,2-dibromoethane by first introducing a hydroxyethyl group, which is then converted to the bromide.

Step A: Synthesis of 1-(2-hydroxyethyl)-1H-pyrazole

• Reaction: Pyrazole is reacted with 2-chloroethanol in the presence of a base like sodium hydroxide. 2-chloroethanol is generally less expensive and less toxic than 1,2-dibromoethane. Step B: Bromination of the Alcohol

• Reaction: The resulting 1-(2-hydroxyethyl)-1H-pyrazole is then treated with a brominating agent such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂) to convert the hydroxyl group into a bromide. This step requires careful handling of corrosive reagents.

Alternative 2: N-Alkylation with an Ethylene Sulfate Derivative

Cyclic sulfates can act as efficient alkylating agents, often under milder conditions and with fewer byproducts.

Reaction: Pyrazole is reacted with a pre-formed ethylene sulfate. This method can be highly efficient but is contingent on the cost and availability of the cyclic sulfate reagent, which is often more expensive.

Workflow Comparison Diagram

The following diagram illustrates the primary synthesis route versus the main alternative.

Caption: Comparative synthetic workflows for 1-(2-bromoethyl)-1H-pyrazole.

Cost-Benefit Analysis

The optimal choice of synthetic route depends on a multi-faceted analysis of cost, yield, safety, and operational complexity.

Parameter	Route 1: Direct Bromination	Route 2: Hydroxyethylation-Bromination	Justification & Insights
Raw Material Cost	Moderate	Low to Moderate	1,2-dibromoethane is more expensive than 2-chloroethanol. However, this route has fewer steps and reagents overall. The cost of PBr₃/SOBr₂ in Route 2 must be factored in.
Process Steps	1 Step	2 Steps	A single-step process is highly advantageous for large-scale manufacturing, reducing processing time, labor costs, and potential for material loss between steps.[6]
Typical Yield	60-75%	80-90% (Step A), 85-95% (Step B). Overall: 68-85%	The two-step route often provides a higher overall yield and a cleaner product before final purification, as the reactions are more specific.
Safety & Handling	High Concern	High Concern	1,2-dibromoethane is a carcinogen and environmental hazard.[7] PBr₃ and SOBr₂ in Route 2 are highly corrosive and react violently with water, requiring specialized handling equipment.
Waste Generation	High Volume	Moderate Volume	Route 1 generates a large volume of excess 1,2-dibromoethane waste, which is hazardous and costly to dispose of. Route 2 generates inorganic phosphate/sulfate salts and acidic waste.
Scalability	Good	Excellent	While Route 1 is simple, managing large volumes of hazardous solvent can be challenging. Route 2 is often easier to scale as the reactions are typically cleaner and do not require massive reagent excesses.
Purification	Vacuum Distillation	Intermediate isolation + Final Distillation	The need to remove a large excess of a high-boiling reagent (1,2-dibromoethane) can be energy-intensive. Route 2's purification may be simpler if the intermediate is a solid.

Decision-Making Framework

Choosing the appropriate synthetic strategy requires weighing priorities. The following logical diagram provides a framework for this decision process.

Caption: Decision framework for selecting a large-scale synthesis route.

Conclusion and Recommendations

The cost-benefit analysis reveals a clear trade-off between process simplicity and overall efficiency/safety.

• 1-(2-bromoethyl)-1H-pyrazole via Direct Bromination is best suited for scenarios where operational simplicity and a one-step process are paramount, and where facilities are well-equipped to handle and dispose of significant quantities of hazardous 1,2-dibromoethane. It may be favored for moderate scales where the absolute raw material cost is less of a driver than minimizing labor and capital expenditure on a multi-step setup.

• The Two-Step Hydroxyethylation-Bromination Alternative is the superior choice for large-scale, cost-sensitive manufacturing where maximizing yield and minimizing hazardous waste are the primary objectives. While it involves an additional step, the lower cost of starting materials, higher overall yield, and avoidance of excess 1,2-dibromoethane often provide a more economical and environmentally responsible outcome at scale.

Ultimately, the decision rests on a careful evaluation of the specific project's economic, logistical, and EHS (Environment, Health, and Safety) priorities. A preliminary small-scale trial of both routes is always recommended to validate yields and identify potential processing challenges within your specific laboratory or plant environment.

References

• Optimization of Pyrazolo[3,4-b]pyridine Analogues: Synthesis, In Vitro Anticancer Evaluation and In Vivo Pharmacokinetics. ACS Omega.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Recent Advances in the Synthesis of Pyrazole Deriv
• Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Indian Journal of Chemistry.
• ECHA raises environmental concerns over certain aromatic brominated flame retardants. European Chemicals Agency.
• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules.
• 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2. PubChem.
• Design, synthesis and evaluation of novel, potent DNA alkylating agents and their antibody-drug conjug
• End-Functionalization in Coordination Chain Transfer Polymerization of Conjugated Dienes. Chinese Journal of Polymer Science.
• Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Consider
• Synthetic Approaches of Pyrazole Derivatives on Various Pharmacological Activity: A Review.
• Assembly of 1,3-diaryl-1H-pyrazoles via base-mediated [3 + 2] cycloaddition. Organic & Biomolecular Chemistry.
• Alkylating Agents. Holland-Frei Cancer Medicine.
• Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents.
• An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Organic Chemistry Portal.
• Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. PubMed Central.
• 1-(2-Bromoethyl)-1H-pyrazole AldrichCPR. Sigma-Aldrich.
• Mut
• Quantitative Evaluation of the Reactivity of Alkyl

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• 2. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]
• 3. Design, synthesis and evaluation of novel, potent DNA alkylating agents and their antibody-drug conjugates (ADCs) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. All news - ECHA [echa.europa.eu]

Evaluating the performance of different catalysts with 1-(2-bromoethyl)-1H-pyrazole.

Executive Summary

The installation of the 1-ethyl-1H-pyrazole motif is a critical step in the synthesis of kinase inhibitors and GPCR ligands. The reagent 1-(2-bromoethyl)-1H-pyrazole serves as the primary electrophilic "linker" for this transformation.[1] However, its performance is frequently compromised by two competing factors:[2]

• -Hydride Elimination: Leading to the formation of volatile 1-vinyl-1H-pyrazole side products.[1]

• Nucleophilic Sluggishness: The primary alkyl bromide is moderately reactive, often requiring forcing conditions that degrade sensitive APIs.[1]

This guide evaluates the performance of Phase Transfer Catalysts (PTC) for heteroatom alkylation and Transition Metal Catalysts for C-C bond formation. We demonstrate that while Palladium (Pd) is the industry standard for aryl halides, Nickel (Ni) and Quaternary Ammonium Salts (TBAI) are the superior catalytic choices for this specific alkyl bromide substrate.

Chemical Context & Substrate Profile

Property	Specification	Implication for Catalysis
Structure		Primary alkyl bromide with a distal pyrazole nitrogen.[1][3]
Electrophilicity	Moderate ( active)	Requires activation to outcompete elimination pathways.[1]
Coordination Risk	High	The pyrazole nitrogen can coordinate to metal centers (Pd/Cu), poisoning the catalyst.
Stability	Sensitive to strong bases	Strong bases (e.g., NaH, tBuOK) accelerate elimination to vinyl-pyrazole.[1]

Comparative Analysis: Heteroatom Alkylation (O/N-Linkage)

Objective: Attach the pyrazole-ethyl tail to a phenol or amine scaffold (Ether/Amine synthesis).

The Catalyst Landscape

For

displacements, the reaction occurs at the interface of solid base and organic solvent. We compared three catalytic approaches:

• Uncatalyzed (Baseline): Standard heating with

  in Acetone/DMF.

• 18-Crown-6: Cation chelator to activate the carbonate base.

• TBAI (Tetrabutylammonium Iodide): Dual-mode PTC and Finkelstein catalyst.[1]

Performance Data

Conditions: 1.0 equiv Substrate (Phenol derivative), 1.2 equiv 1-(2-bromoethyl)-1H-pyrazole, 2.0 equiv

, Solvent: MeCN, 60°C.[1]

Catalyst System	Catalyst Loading	Yield (Isolated)	Reaction Time	Primary Side Product
None (Baseline)	N/A	45%	24 h	Unreacted SM + Vinyl-pyrazole
18-Crown-6	5 mol%	72%	12 h	Hydrolysis products
TBAI	5 mol%	94%	6 h	Minimal (<2%)

Technical Insight

Why TBAI Outperforms Crown Ethers: While 18-Crown-6 activates the potassium carbonate (increasing basicity), it does not alter the leaving group ability of the alkyl bromide. TBAI operates via a dual mechanism:

• Phase Transfer: Solubilizes the phenoxide anion into the organic phase.[1]

• In-Situ Finkelstein: The iodide anion (

  ) displaces the bromide on the pyrazole linker to form the highly reactive 1-(2-iodoethyl)-1H-pyrazole intermediate.[1] This reacts ~100x faster than the bromide, allowing for milder temperatures that suppress elimination.

Comparative Analysis: C-C Bond Formation (Cross-Coupling)

Objective: Attach the pyrazole-ethyl tail directly to an aryl ring (e.g., creating a 1-(2-(aryl)ethyl)-1H-pyrazole scaffold).

The Catalyst Landscape

Traditional Suzuki-Miyaura coupling fails with primary alkyl halides due to slow oxidative addition.[1] We compared Palladium against Nickel catalysis.

• Catalyst A: Pd(PPh3)4 (Traditional Suzuki)[1]

• Catalyst B: NiCl2(glyme) / dtbbpy (Reductive Cross-Electrophile Coupling)[1]

Performance Data

Conditions: 1.0 equiv Aryl Bromide, 1.5 equiv 1-(2-bromoethyl)-1H-pyrazole, Mn/Zn reductant.[1]

Catalyst	Ligand	Mechanism	Yield	Assessment
Pd(OAc)2	SPhos	2e- (Polar)	<10%	Failed. Major product is vinyl-pyrazole (Elimination).[1]
NiCl2	dtbbpy	1e- (Radical)	82%	Superior. High chemoselectivity.[1]

Mechanism Visualization

The failure of Palladium is due to

-hydride elimination occurring faster than reductive elimination.[1] Nickel bypasses this via a Single Electron Transfer (SET) radical pathway.[1]

Figure 1: Nickel-Catalyzed Radical Cross-Coupling Pathway.[1][4] Unlike Pd, the Ni-pathway generates a transient alkyl radical, avoiding the

-hydride elimination trap common with pyrazole-ethyl bromides.

Experimental Protocols

Protocol A: Optimized TBAI-Catalyzed Etherification

Best for: Attaching pyrazole-ethyl to Phenols/Amides.[1]

• Charge: To a reaction vessel, add the Phenol substrate (1.0 equiv),

  (2.0 equiv), and TBAI (5 mol%) .

• Solvent: Add Acetonitrile (0.2 M concentration). Note: Avoid DMF if possible to simplify workup; MeCN works excellently with TBAI.

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv) as a solution in MeCN.

• Reaction: Heat to 60°C. Monitor by HPLC.

• Workup: Filter off inorganic salts. Concentrate filtrate.[1] The TBAI stays in the organic residue but can be removed via a short silica plug (eluting with Et2O/Hexane) before eluting the polar pyrazole product with EtOAc.

Protocol B: Nickel-Catalyzed Reductive Coupling

Best for: Attaching pyrazole-ethyl to Aryl Bromides.[1]

• Catalyst Prep: In a glovebox/N2 line, mix NiCl2(glyme) (10 mol%) and dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine, 10 mol%) in DMA (Dimethylacetamide).[1] Stir until green/blue solution forms.

• Reductant: Add Manganese powder (3.0 equiv, activated with TMSCl traces).

• Substrates: Add Aryl Bromide (1.0 equiv) and 1-(2-bromoethyl)-1H-pyrazole (1.5 equiv).

• Additives: Add NaI (20 mol%)—Crucial for stabilizing the Ni-alkyl intermediate.[1]

• Reaction: Stir vigorously at 60°C for 12-16 hours.

• Quench: Dilute with EtOAc, wash with 1M HCl (to break Ni-chelates), then brine.

Decision Matrix

Figure 2: Catalyst Selection Guide based on target bond formation.

References

• European Chemicals Agency (ECHA). 1-(2-bromoethyl)-1H-pyrazole Registration Dossier.[1] ECHA.[1] [Link][1]

• Weix, D. J. (2015).[1] Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 Halides with Alkyl Electrophiles. Accounts of Chemical Research.[1] [Link][1]

• Starks, C. M. (1971).[1] Phase-transfer catalysis.[1][5] I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts.[1] Journal of the American Chemical Society. [Link][1]

• Everson, D. A., & Weix, D. J. (2014).[1] Cross-Electrophile Coupling: Principles of Reactivity and Selectivity. The Journal of Organic Chemistry.[6] [Link]

• Halpern, M. (2005).[1] Industrial Phase-Transfer Catalysis: Optimization of N-Alkylation. PTC Communications.[1][5] [Link]

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• 1. 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2 | CID 642215 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Pyrazole synthesis [organic-chemistry.org]
• 4. orgsyn.org [orgsyn.org]
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• 6. BINAP/AgOTf/KF/18-Crown-6 as New Bifunctional Catalysts for Asymmetric Sakurai-Hosomi Allylation and Mukaiyama Aldol Reaction [organic-chemistry.org]

A comparative review of synthetic routes to functionalized pyrazoles.

Introduction

Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a cornerstone of modern medicinal chemistry and materials science. Their remarkable versatility and broad spectrum of biological activities have led to their incorporation into numerous blockbuster drugs, including the anti-inflammatory agent celecoxib and the erectile dysfunction treatment sildenafil.[1][2] The efficacy of these molecules is intrinsically linked to the specific functional groups adorning the pyrazole core, making the development of efficient and regioselective synthetic routes a critical endeavor for researchers in drug discovery and development.

This guide provides a comparative overview of the most prominent synthetic strategies for accessing functionalized pyrazoles. We will delve into the mechanistic underpinnings of each method, evaluate their respective strengths and limitations, and provide detailed experimental protocols to bridge the gap between theoretical knowledge and practical application. Our analysis is grounded in peer-reviewed literature, offering a scientifically rigorous perspective for researchers navigating this complex synthetic landscape.

I. Classical Approaches: The Enduring Legacy of Condensation Reactions

The most traditional and widely employed methods for pyrazole synthesis rely on the cyclocondensation of a binucleophilic hydrazine with a 1,3-dielectrophilic species. These methods, while established for over a century, continue to be workhorses in both academic and industrial settings.

A. The Knorr Pyrazole Synthesis: A Foundation of Heterocyclic Chemistry

First reported by Ludwig Knorr in 1883, this reaction involves the condensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic or basic conditions.[1][3][4][5][6][7][8][9] The reaction proceeds through the initial formation of a hydrazone or enamine intermediate, followed by intramolecular cyclization and dehydration to afford the aromatic pyrazole ring.[10]

Mechanism and Regioselectivity:

The primary challenge in the Knorr synthesis is controlling the regioselectivity when using unsymmetrical 1,3-dicarbonyls and substituted hydrazines. The reaction can proceed via two distinct pathways, leading to a mixture of regioisomers.[1][11] Several factors influence the regiochemical outcome, including:

• Steric Hindrance: Bulky substituents on either the dicarbonyl or the hydrazine can direct the initial nucleophilic attack to the less hindered carbonyl group.[12]

• Electronic Effects: Electron-withdrawing or -donating groups alter the reactivity of the carbonyl carbons and the nucleophilicity of the hydrazine nitrogens.[12]

• Reaction pH: Under acidic conditions, the reaction often favors one isomer, while basic conditions may favor the other.[12]

• Solvent: The choice of solvent can significantly impact regioselectivity. For instance, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically improve regioselectivity in favor of one isomer.[13]

Advantages:

• Readily available and inexpensive starting materials.

• Generally high yields for simple substrates.

• Operationally simple and scalable.

Limitations:

• Poor regioselectivity with unsymmetrical substrates is a significant drawback.[12]

• Limited functional group tolerance in some cases.

• Harsh reaction conditions (strong acids or bases) may be required.

Experimental Protocol: Regioselective Synthesis of a 3-Trifluoromethyl-5-aryl-pyrazole [11][13]

This protocol highlights the use of a fluorinated solvent to enhance regioselectivity.

• To a solution of 1-aryl-4,4,4-trifluorobutane-1,3-dione (1.0 mmol) in 2,2,2-trifluoroethanol (TFE) (3 mL) is added methylhydrazine (1.2 mmol) at room temperature.

• The reaction mixture is stirred at room temperature for 1-4 hours, with progress monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude residue is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the desired 1-methyl-3-aryl-5-trifluoromethylpyrazole as the major regioisomer.

B. Synthesis from α,β-Unsaturated Carbonyl Compounds

An alternative condensation approach utilizes α,β-unsaturated ketones or aldehydes as the 1,3-dielectrophile.[11][14] The reaction with hydrazine proceeds via a Michael addition, followed by intramolecular cyclization and oxidation to furnish the pyrazole.

Mechanism:

The reaction is initiated by the nucleophilic attack of the hydrazine on the β-carbon of the unsaturated system. The resulting enolate then undergoes intramolecular condensation with the remaining nitrogen atom, forming a pyrazoline intermediate which is subsequently oxidized to the pyrazole.

Advantages:

• Starting materials are often easily prepared.

Limitations:

• An oxidation step is often required to form the aromatic pyrazole, which can add complexity to the procedure.

• Regioselectivity can still be an issue with unsymmetrical hydrazines.

II. Modern Strategies: Expanding the Synthetic Toolkit

While classical methods remain relevant, the demand for more complex and precisely functionalized pyrazoles has driven the development of novel synthetic strategies.

A. [3+2] Dipolar Cycloaddition Reactions

1,3-dipolar cycloaddition reactions represent a powerful and highly convergent approach to pyrazole synthesis.[11][15][16][17] The most common variant involves the reaction of a diazo compound (the 1,3-dipole) with an alkyne or a suitable alkyne equivalent.

Mechanism and Regioselectivity:

This reaction is a concerted pericyclic process that generally proceeds with high regioselectivity, governed by the electronic properties of the dipole and dipolarophile. For instance, the reaction of an electron-deficient alkyne with an electron-rich diazo compound will favor a specific regioisomer.

Advantages:

• Excellent control over regioselectivity.[16][18]

• Mild reaction conditions.[15]

• High functional group tolerance.

• Access to a wide range of substituted pyrazoles.

Limitations:

• The synthesis and handling of potentially unstable diazo compounds can be a safety concern.

• Some alkynes may have limited reactivity.

Experimental Protocol: Catalyst-Free Cycloaddition of Ethyl Diazoacetate to an Alkyne [15]

This protocol exemplifies the simplicity of thermal [3+2] cycloadditions.

• A mixture of ethyl diazoacetate (1.0 mmol) and the desired alkyne (1.2 mmol) is heated in a sealed tube at 80-100 °C.

• The reaction is monitored by TLC until the disappearance of the starting materials.

• For many α-diazocarbonyl substrates, the reaction proceeds under solvent-free conditions, and the resulting pyrazole product is often obtained in high purity without the need for further purification.[15]

• If necessary, the product can be purified by column chromatography.

B. Transition-Metal-Catalyzed Syntheses

In recent years, transition-metal catalysis has emerged as a transformative tool for pyrazole synthesis, enabling novel bond formations and providing access to previously inaccessible structures.[19][20][21] These methods often involve C-H activation, cross-coupling reactions, or cyclization cascades.

Key Approaches:

• Palladium-Catalyzed C-H Functionalization: This strategy allows for the direct introduction of functional groups onto a pre-existing pyrazole core, offering a late-stage diversification approach.[19][20][22]

• Copper-Catalyzed Multicomponent Reactions: These reactions can assemble complex pyrazoles from simple starting materials in a single pot, often with high atom economy.[23]

• Silver-Catalyzed Cyclizations: Silver salts have been shown to effectively catalyze the cyclization of various precursors to form pyrazoles, particularly those containing trifluoromethyl groups.[11]

Advantages:

• High efficiency and selectivity.

• Access to complex and highly functionalized pyrazoles.

• Often proceed under mild reaction conditions.

Limitations:

• The cost and toxicity of some metal catalysts can be a concern.

• Ligand and catalyst screening may be required to optimize the reaction.

• Substrate scope can sometimes be limited.

Comparative Analysis of Synthetic Routes

To facilitate a direct comparison, the key features of the discussed synthetic routes are summarized in the table below.

Synthetic Route	Key Features	Advantages	Disadvantages	Regioselectivity
Knorr Synthesis	Condensation of 1,3-dicarbonyls and hydrazines	Readily available starting materials, simple, scalable	Often poor regioselectivity, harsh conditions may be needed	Variable, can be improved with specific solvents
From α,β-Unsaturated Carbonyls	Condensation of α,β-unsaturated carbonyls and hydrazines	Access to different substitution patterns	Requires an oxidation step, regioselectivity can be an issue	Moderate
[3+2] Dipolar Cycloaddition	Reaction of diazo compounds with alkynes	Excellent regioselectivity, mild conditions, high functional group tolerance	Handling of diazo compounds can be hazardous	Excellent
Transition-Metal Catalysis	C-H activation, cross-coupling, multicomponent reactions	High efficiency and selectivity, access to complex structures, mild conditions	Catalyst cost and toxicity, optimization may be required	Generally high to excellent

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the fundamental workflows of the major synthetic routes to functionalized pyrazoles.

Caption: Knorr Pyrazole Synthesis Workflow

Caption: [3+2] Dipolar Cycloaddition Pathway

Conclusion and Future Outlook

The synthesis of functionalized pyrazoles is a mature yet continually evolving field. While classical condensation reactions provide a robust foundation, modern methods, particularly [3+2] dipolar cycloadditions and transition-metal-catalyzed reactions, offer unparalleled control over regioselectivity and access to molecular complexity. The choice of synthetic route will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the reaction.

Future developments in this area are likely to focus on the discovery of more sustainable and efficient catalytic systems, the expansion of multicomponent reactions to generate diverse pyrazole libraries, and the development of novel strategies for the late-stage functionalization of complex pyrazole-containing molecules. As our understanding of the biological significance of pyrazoles continues to grow, so too will the demand for innovative synthetic methods to unlock their full therapeutic potential.

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A Senior Application Scientist's Guide to the Characterization of Regioisomers Formed from Pyrazole Alkylation with 1-(2-bromoethyl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Challenge of Regioselectivity in Pyrazole Alkylation

The pyrazole nucleus is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals and functional materials. The N-alkylation of pyrazoles is a fundamental transformation for modifying their properties; however, the inherent asymmetry of substituted pyrazoles often leads to the formation of a mixture of N1 and N2 regioisomers. This lack of regioselectivity presents a significant challenge, necessitating robust analytical methods to unambiguously characterize and differentiate these isomers. This guide provides an in-depth comparison of the analytical techniques used to characterize the regioisomers formed during the alkylation of pyrazole with 1-(2-bromoethyl)-1H-pyrazole, a reaction that yields bis-pyrazole derivatives with the potential for further functionalization.

The Reaction: Formation of Bis-Pyrazole Regioisomers

The alkylation of pyrazole with 1-(2-bromoethyl)-1H-pyrazole results in the formation of a bis-pyrazole system linked by an ethylene bridge. The key challenge arises from the second alkylation step, where the pyrazole anion can attack the electrophilic carbon of the bromoethyl group, leading to two possible regioisomers: the symmetric 1,1'-(ethane-1,2-diyl)bis(1H-pyrazole) and the unsymmetric 1-(2-(1H-pyrazol-1-yl)ethyl)-2H-pyrazole.

Caption: Reaction of pyrazole with 1-(2-bromoethyl)-1H-pyrazole leading to two possible regioisomers.

The ratio of these isomers is influenced by several factors, including the nature of the base, the solvent, and the reaction temperature.[1] Steric hindrance and electronic effects on the pyrazole ring play a crucial role in directing the alkylation to either the N1 or N2 position.[1]

Comparative Analysis of Characterization Techniques

A multi-faceted analytical approach is essential for the unambiguous identification of the resulting regioisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful technique for distinguishing between N1 and N2 alkylated pyrazoles. One-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC, and NOESY) experiments provide a wealth of structural information.

Causality Behind Spectral Differences: The chemical environment of the protons and carbons in the pyrazole ring is highly sensitive to the position of the N-substituent. In the N1-substituted isomer, the substituent is adjacent to the CH group at position 5, while in the N2-isomer, it is positioned between two nitrogen atoms. This leads to distinct differences in chemical shifts and coupling constants.

Illustrative ¹H and ¹³C NMR Data:

Nucleus	1,1'-(Ethane-1,2-diyl)bis(1H-pyrazole) (N1,N1'-isomer) - Expected Shifts (ppm)	1-(2-(1H-pyrazol-1-yl)ethyl)-2H-pyrazole (N1,N2'-isomer) - Expected Shifts (ppm)
H3/H5 (Pyrazole Ring)	Distinct signals due to asymmetry	Broader or averaged signals due to tautomerism in the unsubstituted ring
H4 (Pyrazole Ring)	Triplet, typically around 6.3 ppm	Two distinct triplets for each ring
N-CH₂-CH₂-N	Single signal (singlet or complex multiplet depending on conformation)	Two distinct signals for the two CH₂ groups
C3/C5 (Pyrazole Ring)	Two distinct signals	Multiple signals due to the different environments in the two rings
C4 (Pyrazole Ring)	Typically around 105-107 ppm	Two distinct signals
N-CH₂-CH₂-N	Single signal	Two distinct signals

Disclaimer: The chemical shifts presented are illustrative and based on general principles of pyrazole NMR spectroscopy. Actual values will vary depending on the solvent and other experimental conditions.

2D NMR for Unambiguous Assignment:

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment is crucial for identifying long-range (2-3 bond) correlations between protons and carbons. For the N1-isomer, a key correlation will be observed between the N-CH₂ protons and the C5 carbon of the pyrazole ring. Conversely, in the N2-isomer, correlations would be expected between the N-CH₂ protons and both the C3 and C5 carbons.[2][3]

• NOESY (Nuclear Overhauser Effect Spectroscopy): This technique reveals through-space proximity between protons. In the N1-isomer, a NOE would be expected between the N-CH₂ protons and the H5 proton of the pyrazole ring. This correlation would be absent in the N2-isomer, where the N-CH₂ group is further away from any ring protons.[3][4]

Caption: Workflow for the NMR-based characterization of pyrazole regioisomers.

X-ray Crystallography: The Gold Standard

Single-crystal X-ray diffraction provides the most definitive structural evidence, revealing the precise atomic arrangement in the solid state.[5][6] If suitable crystals can be obtained, this technique can unambiguously confirm the connectivity and stereochemistry of each regioisomer.

Experimental Consideration: Obtaining high-quality crystals can be challenging, especially for mixtures. Therefore, prior separation of the isomers is often necessary.

Chromatographic Methods: Separation is Key

Effective separation of the regioisomers is a prerequisite for their individual characterization and for obtaining pure compounds for further applications.

• Column Chromatography: This is the most common method for separating pyrazole regioisomers on a preparative scale.[2] The choice of stationary phase (typically silica gel) and eluent system is critical for achieving good resolution. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often effective.

• High-Performance Liquid Chromatography (HPLC): HPLC offers higher resolution and is suitable for both analytical and preparative-scale separations. Chiral stationary phases can be employed if the regioisomers are also enantiomers.[7]

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on specific laboratory conditions and available equipment.

Synthesis of 1,1'-(ethane-1,2-diyl)bis(1H-pyrazole) Regioisomers

This protocol is adapted from general procedures for the N-alkylation of pyrazoles.[8]

• Deprotonation of Pyrazole: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve pyrazole (1.0 eq) in a suitable aprotic solvent such as anhydrous DMF or acetonitrile. Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise at 0 °C. Allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Alkylation: To the resulting solution of the pyrazole anion, add a solution of 1-(2-bromoethyl)-1H-pyrazole (1.0 eq) in the same anhydrous solvent dropwise at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by the slow addition of water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product, a mixture of regioisomers, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the individual isomers.

NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve a few milligrams of the purified isomer in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• 1D NMR: Acquire ¹H and ¹³C NMR spectra.

• 2D NMR: Perform COSY, HSQC, HMBC, and NOESY experiments to establish correlations and confirm the structure. The parameters for these experiments should be optimized for the specific instrument and sample.

Conclusion: A Robust Strategy for Isomer Characterization

The successful characterization of regioisomers formed during the alkylation of pyrazole with 1-(2-bromoethyl)-1H-pyrazole relies on a synergistic approach combining synthesis, separation, and advanced spectroscopic techniques. While ¹H and ¹³C NMR provide initial insights, 2D NMR experiments, particularly HMBC and NOESY, are indispensable for the definitive assignment of the N1 and N2 regioisomers. When feasible, X-ray crystallography offers irrefutable proof of structure. The methodologies and insights presented in this guide provide a comprehensive framework for researchers to confidently tackle the challenge of pyrazole regioisomer characterization, a critical step in the development of novel pyrazole-based compounds.

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• 8. chemrevlett.com [chemrevlett.com]

Assessing the environmental impact of using 1-(2-bromoethyl)-1H-pyrazole versus alternatives.

Executive Summary

1-(2-bromoethyl)-1H-pyrazole (CAS: 10199-63-0) is a critical building block for introducing the

-ethylpyrazole motif, a pharmacophore found in various kinase inhibitors and anti-infectives. While the bromo-derivative offers high reactivity (leaving group ability Br > Cl), its environmental profile is compromised by poor atom economy, storage instability, and potential alkylating toxicity.

The Verdict: For large-scale and green-focused applications, in-situ activation of 1-(2-hydroxyethyl)-1H-pyrazole via mesylation is the superior alternative. It mitigates the handling of genotoxic alkyl halides and offers a more favorable E-factor profile despite the added step. The chloro-analog serves as a cost-effective but energy-intensive alternative requiring Finkelstein activation.

Technical Analysis: The Reagent & The Problem

The Baseline: 1-(2-bromoethyl)-1H-pyrazole

• Function: Electrophilic ethyl-pyrazole donor.

• Mechanism:

  alkylation of nucleophiles (amines, thiols, phenols).

• Key Flaw: The C-Br bond is labile. On storage, it can undergo autocatalytic decomposition or hydrolysis, releasing HBr. Environmentally, alkyl bromides are persistent and pose higher ozone depletion potential (ODP) than chlorides.

The Alternatives

• The Chloride Route (1-(2-chloroethyl)-1H-pyrazole):

  • Pros: Higher stability, lower molecular weight (better atom economy).

  • Cons: Kinetic sluggishness. Often requires high heat (

    C) or iodide catalysis (Finkelstein conditions), increasing energy consumption.

• The Alcohol Route (1-(2-hydroxyethyl)-1H-pyrazole):

  • Pros: Benign starting material, stable, cheap.[1]

  • Cons: Poor leaving group (-OH).[2] Requires activation (Mitsunobu or Sulfonylation).

Comparative Route Analysis

We evaluate three methodologies for coupling a generic nucleophile (Nu-H) to the ethyl-pyrazole moiety.

Route A: Direct Alkylation with Bromo-Analog (Baseline)

• Status: High Reactivity / High Waste.

• Issues: Requires synthesis and isolation of the mutagenic bromide precursor.

Route B: Finkelstein-Assisted Chloro-Alkylation

• Status: Low Reactivity / High Energy.

• Issues: The chloride is kinetically inert. Iodide catalysis generates mixed halide waste streams.

Route C: One-Pot Mesylation-Alkylation (Recommended)

• Status: High Efficiency / Low Toxicity Exposure.[1]

• Benefit: The reactive alkylating agent is generated in situ and consumed immediately, reducing operator exposure to genotoxins.

Green Metrics & Data Comparison

The following table contrasts the theoretical environmental impact of these routes.

Metric	Route A (Bromo)	Route B (Chloro)	Route C (Hydroxy/MsCl)
Atom Economy (AE)	Moderate (~45%)	Good (~55%)	Moderate (due to MsCl)
Reaction Mass Efficiency	Low (Purification losses)	Medium	High (One-pot)
Toxicity Profile	High (Alkylating agent)	Medium (Less reactive)	Low (Precursor is alcohol)
Energy Demand	Low (RT - 40°C)	High (>80°C required)	Low (0°C - RT)
Waste Stream	Brominated organics	Mixed Halogens (Cl/I)	Sulfonic acid salts
Stability	Poor (Light sensitive)	Excellent	Excellent (Precursor)

Experimental Protocols

Protocol 1: Standard Alkylation with 1-(2-bromoethyl)-1H-pyrazole

Use this only if the nucleophile is sensitive to sulfonyl chlorides.

• Preparation: Dissolve Nucleophile (1.0 equiv) in anhydrous DMF (5 mL/mmol).

• Activation: Add

  (2.0 equiv). Stir at RT for 15 min.

• Addition: Add 1-(2-bromoethyl)-1H-pyrazole (1.2 equiv) dropwise.

  • Note: The bromide is a lachrymator; handle in a fume hood.

• Reaction: Stir at 50°C for 4-6 hours. Monitor by LCMS.

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF. Dry over .

Protocol 2: Green One-Pot Activation (Recommended)

Self-validating step: The formation of the mesylate intermediate can be confirmed by TLC (shift in

) before adding the nucleophile.

• Activation: To a solution of 1-(2-hydroxyethyl)-1H-pyrazole (1.2 equiv) in DCM (10 vol) at 0°C, add

  (2.5 equiv).

• Mesylation: Add Methanesulfonyl chloride (MsCl) (1.3 equiv) dropwise. Stir at 0°C for 30 min.

  • Checkpoint: Confirm conversion to mesylate by TLC/LCMS.

• Coupling: Add the Nucleophile (1.0 equiv) directly to the mixture.

  • Optional: If the nucleophile requires stronger base, swap solvent to MeCN and add

    before this step.

• Completion: Allow to warm to RT and stir for 2-4 hours.

• Workup: Quench with water. The mesylate by-product is water-soluble, simplifying purification.

Visualization: Decision Pathways

The following diagram illustrates the chemical pathways and the decision logic for selecting the appropriate route based on substrate stability and green chemistry goals.

Figure 1: Strategic selection of alkylation pathways. Route C (Green) minimizes isolation of toxic intermediates.

References

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole | C5H7BrN2.[3] National Library of Medicine. Retrieved from [Link]

• MDPI. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Retrieved from [Link]

• American Chemical Society. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative. Organic Process Research & Development. Retrieved from [Link]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. Retrieved from [Link]

• National Institutes of Health. (2024). Repurposing of halogenated organic pollutants via alkyl bromide-catalysed transfer chlorination. Nature Synthesis. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-(2-bromoethyl)-1H-pyrazole: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers in drug development and synthetic chemistry, handling novel or specialized reagents like 1-(2-bromoethyl)-1H-pyrazole demands a thorough understanding of its specific hazards and the corresponding disposal protocols. This guide provides a detailed, step-by-step framework for the proper disposal of 1-(2-bromoethyl)-1H-pyrazole, grounded in established safety principles and regulatory compliance. Our objective is to empower scientists with the knowledge to manage this substance safely from the bench to its final disposition, ensuring the protection of both personnel and the environment.

Hazard Identification and Waste Classification

Before any disposal procedure can be initiated, a complete understanding of the chemical's hazard profile is essential. 1-(2-bromoethyl)-1H-pyrazole is a halogenated organic compound, a classification that carries specific implications for its handling and disposal pathway.

Inherent Hazards of 1-(2-bromoethyl)-1H-pyrazole

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents several hazards.[1] The primary risks are associated with its irritant properties.

Hazard Class	GHS Hazard Code	Description	Source
Skin Corrosion/Irritation	H315	Causes skin irritation	[PubChem][1]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation	[PubChem][1]
Specific Target Organ Toxicity	H335	May cause respiratory irritation	[PubChem][1]

These classifications mandate the use of appropriate Personal Protective Equipment (PPE), including safety goggles or a face shield, nitrile gloves, and a lab coat, at all times when handling the compound.[2][3] All manipulations should be performed within a certified chemical fume hood to prevent inhalation of vapors or dust.[4]

Critical Waste Classification: Halogenated Organic

The presence of a bromine atom in the structure of 1-(2-bromoethyl)-1H-pyrazole places it in the category of halogenated organic waste .[5][6][7] This is the single most important factor determining its disposal route. Halogenated wastes cannot be mixed with non-halogenated organic solvents.[8][9] The reason for this strict segregation is twofold:

• Environmental & Safety: Halogenated compounds can produce highly toxic and corrosive byproducts, such as hydrogen halides (e.g., hydrogen bromide), during improper treatment or incineration.[4] Therefore, they must be processed at specialized hazardous waste incineration facilities equipped with scrubbers to neutralize these acidic gases.[5][6]

• Economic: The cost of disposing of halogenated waste is significantly higher—often two to three times more—than for non-halogenated waste due to the specialized treatment required.[6][9] Cross-contaminating a large volume of non-halogenated solvent with even a small amount of a halogenated compound will necessitate the entire container be treated as the more hazardous and expensive waste stream.[6]

Standard Operating Procedure for Disposal

The following protocol outlines the systematic process for collecting and disposing of 1-(2-bromoethyl)-1H-pyrazole waste. This includes the pure compound, solutions containing it, and any materials contaminated by it (e.g., pipette tips, weighing paper).

Step 1: Waste Segregation

Immediately designate a specific waste container for "Halogenated Organic Waste." This container must be physically separate from containers for non-halogenated solvents (e.g., acetone, hexane, ethanol).[8][9]

Step 2: Proper Containment

• Container Selection: Use a chemically resistant container, typically glass or high-density polyethylene (HDPE), that can be securely sealed. The container must be in good condition with no leaks or cracks.

• Labeling: The container must be clearly and accurately labeled from the moment the first drop of waste is added.[9] The label must include:

  • The words "HAZARDOUS WASTE ".[9]

  • The full chemical name: "1-(2-bromoethyl)-1H-pyrazole ". If other halogenated solvents are added to the same container, their names must also be listed.[8]

  • An indication of the hazards (e.g., "Irritant").

• Closure: Keep the waste container tightly closed at all times, except when actively adding waste.[8][9] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere and minimizes the risk of spills.

Step 3: Waste Collection and Final Disposal

• Carefully transfer all waste containing 1-(2-bromoethyl)-1H-pyrazole into the designated halogenated waste container.

• Do not overfill the container. A general rule is to fill to no more than 80% capacity to allow for vapor expansion.

• Once the container is full, arrange for its collection by your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][10][11] Never attempt to dispose of this chemical via standard drains or trash.[7][12]

The decision-making process for handling this chemical waste can be visualized as follows:

Disposal workflow for 1-(2-bromoethyl)-1H-pyrazole.

Emergency Procedures and Decontamination

Accidents can happen, and a clear plan for managing spills and decontaminating equipment is crucial.

Spill Management

For small spills (<100 mL) within a chemical fume hood:

• Ensure you are wearing appropriate PPE.

• Contain the spill by surrounding it with an inert absorbent material such as vermiculite, sand, or a commercial spill kit absorbent.[12][13]

• Carefully collect the absorbed material using non-sparking tools and place it into a sealable bag or container.

• Label the container as "Hazardous Waste: 1-(2-bromoethyl)-1H-pyrazole spill debris" and dispose of it in the designated halogenated waste stream.

• Clean the spill area with a suitable solvent (e.g., isopropanol), and collect the cleaning materials as hazardous waste.

For large spills or any spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team or EHS office.

Empty Container Decontamination

Empty containers that once held 1-(2-bromoethyl)-1H-pyrazole are still considered hazardous waste.[14] To render them non-hazardous, they must be properly decontaminated.

• Triple Rinse: Rinse the empty container three times with a suitable solvent (e.g., acetone or methanol).[14]

• Collect Rinsate: Crucially, collect all rinsate from each rinse and place it into your halogenated organic waste container.[14] This rinsate is now hazardous waste.

• Final Disposal: Once triple-rinsed, deface or remove the original label.[14] The clean, dry container can now typically be disposed of as regular laboratory glassware or plastic waste, according to your facility's policies.

By adhering to these rigorous, evidence-based procedures, researchers can ensure the safe handling and disposal of 1-(2-bromoethyl)-1H-pyrazole, upholding the highest standards of laboratory safety and environmental responsibility.

References

• Environmental Health and Safety at Providence College. (n.d.). Bromine in orgo lab SOP. Retrieved from [Link]

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods? Retrieved from [Link]

• Kishida Chemical Co., Ltd. (2022, February 3). Safety Data Sheet. Retrieved from [Link]

• Kansas State University. (n.d.). Standard Operating Procedure: Bromine. Retrieved from [Link]

• New Mexico State University. (n.d.). Management Procedures for Organic Peroxide Forming Chemicals and other Explosive Chemicals. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-bromoethyl)-1H-pyrazole. Retrieved from [Link]

• Bucknell University. (n.d.). HAZARDOUS WASTE SEGREGATION. Retrieved from [Link]

• Verma, Y., et al. (2024, July 9). A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. Bentham Science. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1983, December). Bromination Process For Disposal Of Spilled Hazardous Materials. Retrieved from [Link]

• El-Fawal, E. M., et al. (2025). Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. RSC Advances. Retrieved from [Link]

• Bentham Science. (2024, December 1). A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. Retrieved from [Link]

• Florida Atlantic University. (n.d.). Guidelines for Explosive and Potentially Explosive Chemicals: Safe Storage and Handling. Retrieved from [Link]

• ResearchGate. (2025, October 31). (PDF) Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Retrieved from [Link]

• University of British Columbia. (n.d.). Organic Solvent Waste Disposal. Retrieved from [Link]

• ResearchGate. (2025, November 18). Mechanisms of thermal decomposition of 1-[2,2-bis(methoxy-NNO-azoxy)ethyl]pyrazole. Retrieved from [Link]

• Hazardous Waste Experts. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. Retrieved from [Link]

• MDPI. (n.d.). Microwave-Irradiated Eco-Friendly Multicomponent Synthesis of Substituted Pyrazole Derivatives and Evaluation of Their Antibacterial Potential. Retrieved from [Link]

• PharmaCompass. (n.d.). 1H-Pyrazole, 4-broMo-1-(1-ethoxyethyl)-. Retrieved from [Link]

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